Titanium(4+) decan-1-olate

• CAS: 83877-93-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Titanium(IV) decan-1-olate

Introduction

Titanium(IV) alkoxides, with the general formula Ti(OR)₄, are a cornerstone class of compounds in materials science, catalysis, and advanced drug delivery systems.[1][2][3] Their utility stems from their high reactivity, particularly towards nucleophiles like water, which enables their use as precursors in sol-gel synthesis for creating high-purity titanium dioxide (TiO₂) materials such as coatings, nanoparticles, and mesoporous frameworks.[2][4][5][6] The specific properties of a titanium alkoxide are heavily influenced by the nature of the alkyl group (R), which dictates its steric bulk, volatility, and reaction kinetics.[4][7]

This guide focuses on a lesser-documented yet significant member of this family: Titanium(IV) decan-1-olate , also known as titanium tetrakis(decanolate) or Ti(O(CH₂)₉CH₃)₄. The long, ten-carbon aliphatic chain of the decan-1-olate ligand imparts unique characteristics compared to its more common, shorter-chain counterparts like titanium(IV) isopropoxide (TTIP) or tetrabutoxide (TBT).[8][9] This document provides a comprehensive overview of its synthesis, core physicochemical properties, and the critical experimental protocols for its characterization, offering field-proven insights for researchers and drug development professionals.

Synthesis and Handling

The synthesis of titanium(IV) decan-1-olate typically follows established routes for preparing titanium alkoxides. The most common method is the reaction of titanium tetrachloride (TiCl₄) with four equivalents of decan-1-ol. An amine base, such as triethylamine, is often used to scavenge the hydrogen chloride (HCl) byproduct, driving the reaction to completion.

Reaction: TiCl₄ + 4 CH₃(CH₂)₉OH + 4 NR₃ → Ti(O(CH₂)₉CH₃)₄ + 4 [HNR₃]Cl

Due to the extreme moisture sensitivity of both the TiCl₄ precursor and the resulting titanium(IV) decan-1-olate product, all manipulations must be performed under strictly anhydrous and inert conditions (e.g., a nitrogen or argon atmosphere) using Schlenk line or glove box techniques.[2][10][11][12][13]

Generalized Synthesis Protocol

The following protocol outlines a standard lab-scale synthesis.

Objective: To synthesize titanium(IV) decan-1-olate from titanium tetrachloride and decan-1-ol.

Apparatus:

• Schlenk flask and line setup

• Addition funnel

• Magnetic stirrer

• Cannula or syringe for liquid transfers

• Filtration apparatus (e.g., Schlenk filter)

Procedure:

• Preparation: Assemble and flame-dry all glassware under vacuum. Backfill with dry, inert gas (e.g., Argon).

• Reaction Setup: In a Schlenk flask, dissolve decan-1-ol (4 equivalents) and triethylamine (4 equivalents) in a dry, non-protic solvent such as toluene or hexane.

• Addition of TiCl₄: Cool the solution in an ice bath. Slowly add titanium tetrachloride (1 equivalent) dropwise via an addition funnel or syringe. A white precipitate of triethylammonium chloride will form.

• Reaction: Allow the mixture to warm to room temperature and stir for several hours to ensure the reaction goes to completion.

• Isolation: Remove the salt precipitate by filtration under an inert atmosphere.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation or recrystallization from a non-polar solvent.

Logic of Experimental Choices

• Inert Atmosphere: Titanium alkoxides are highly susceptible to hydrolysis, which leads to the formation of titanium oxo-alkoxide species and ultimately TiO₂.[1][4][14] The use of an inert atmosphere is non-negotiable to prevent premature reaction with atmospheric moisture.[12]

• Slow Addition at Low Temperature: The reaction between TiCl₄ and alcohols is highly exothermic. Slow, controlled addition at 0°C prevents side reactions and ensures better control over the formation of the desired product.

• Use of a Scavenger Base: The HCl generated during the reaction can catalyze side reactions. A non-nucleophilic base like triethylamine effectively removes HCl, forming a salt that can be easily filtered off.

Core Physicochemical Properties

While specific experimental data for titanium(IV) decan-1-olate is sparse in the literature, its properties can be reliably inferred from the well-established behavior of other long-chain titanium alkoxides.

Inferred Physicochemical Data

Property	Inferred Value / Characteristic	Rationale & Comparative Insight
Appearance	Colorless to pale-yellow, viscous liquid or waxy solid	Shorter-chain alkoxides like TTIP are liquids.[8][9] The long decan-1-olate chains increase van der Waals forces, likely raising the melting point to near or just above room temperature.
Molecular Weight	676.9 g/mol	Calculated from the chemical formula C₄₀H₈₄O₄Ti.
Solubility	Soluble in non-polar organic solvents (e.g., hexane, toluene). Insoluble in water.	The four long alkyl chains render the molecule highly lipophilic.
Hydrolytic Reactivity	Highly reactive with water, but slower than short-chain analogues.	The steric bulk of the decan-1-olate groups partially shields the central titanium atom from nucleophilic attack by water.[4][7] This moderated reactivity can be advantageous for controlled sol-gel processes.
Thermal Stability	Decomposes at elevated temperatures.	Thermal decomposition of titanium alkoxides generally begins with the cleavage of C-O bonds, leading to the formation of TiO₂.[5][15] Long-chain alkoxides may exhibit slightly different decomposition pathways compared to those with β-hydrogens (like isopropoxide).

Hydrolysis and Condensation

The most critical chemical property of titanium(IV) decan-1-olate is its reaction with water. This process occurs in two primary stages: hydrolysis and condensation.[4][14]

• Hydrolysis: A decan-1-olate ligand is replaced by a hydroxyl group. Ti(OR)₄ + H₂O → (RO)₃Ti-OH + ROH

• Condensation: The hydroxylated intermediates react to form Ti-O-Ti oxo bridges, eliminating water (oxolation) or alcohol (alcoxolation). (RO)₃Ti-OH + HO-Ti(OR)₃ → (RO)₃Ti-O-Ti(OR)₃ + H₂O (RO)₃Ti-OH + RO-Ti(OR)₃ → (RO)₃Ti-O-Ti(OR)₃ + ROH

This cascade of reactions ultimately leads to the formation of a three-dimensional titanium dioxide network.[4] The rate and extent of these reactions can be controlled by factors such as the water-to-alkoxide ratio, pH, and temperature.

Analytical Characterization

A multi-technique approach is essential for the comprehensive characterization of titanium(IV) decan-1-olate.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is invaluable for confirming the structure and purity. All samples must be prepared in a dry deuterated solvent (e.g., C₆D₆ or CDCl₃) under an inert atmosphere.

• ¹H NMR: Will show characteristic signals for the decan-1-olate ligand. The α-methylene protons (Ti-O-CH₂ -) will be the most downfield shifted alkyl signal due to the deshielding effect of the electropositive Ti-O group. Other methylene groups will appear as a complex multiplet, and the terminal methyl group will be a triplet around 0.9 ppm.

• ¹³C NMR: The α-carbon (Ti-O-C H₂-) will be significantly shifted downfield compared to free decan-1-ol.[16] The remaining carbons of the alkyl chain will show distinct signals. The absence of signals corresponding to free decan-1-ol or solvent indicates high purity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is used to identify key functional groups. The sample can be analyzed as a neat liquid/solid film between KBr plates.

• Key Vibrations:

  • ~2850-2960 cm⁻¹: Strong C-H stretching vibrations from the long alkyl chains.

  • ~1000-1100 cm⁻¹: Characteristic Ti-O-C stretching bands. These are often broad and complex.[17][18]

  • ~600 cm⁻¹: A broad band corresponding to Ti-O stretching vibrations.[17][19]

  • Absence of ~3300 cm⁻¹: A crucial quality check is the absence of a broad O-H stretching band, which would indicate hydrolysis or the presence of residual alcohol.[18]

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide insights into the material's thermal stability and decomposition profile.[20]

Generalized TGA Protocol

Objective: To determine the thermal decomposition profile of titanium(IV) decan-1-olate.[15]

Apparatus: Thermogravimetric Analyzer (TGA).

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a TGA pan (e.g., alumina).

• Analysis: Heat the sample under a controlled atmosphere (e.g., N₂ or air) at a constant ramp rate (e.g., 10 °C/min) from room temperature to ~800 °C.

• Data Interpretation: The resulting curve of mass vs. temperature will show distinct mass loss steps corresponding to the volatilization and/or decomposition of the organic ligands. The final residual mass should correspond to the stoichiometric amount of TiO₂.

Titanium alkoxides generally show lower thermal stability than corresponding carboxylates.[15] The decomposition of long-chain alkoxides is expected to occur at a lower temperature than their boiling point under atmospheric pressure, leading to the formation of titanium dioxide.[5][21]

Applications and Significance

The unique properties of titanium(IV) decan-1-olate make it a valuable precursor in several advanced applications.

• Materials Science: The long alkyl chains can act as pore-directing agents or organic modifiers in the sol-gel synthesis of TiO₂-based materials. This allows for the creation of hydrophobic surfaces or hybrid organic-inorganic composites.[22]

• Catalysis: Titanium alkoxides are precursors for creating highly dispersed TiO₂ catalysts or supports.[23][24] The controlled hydrolysis of titanium(IV) decan-1-olate can lead to catalysts with tailored surface properties. They are also used directly as catalysts in polymerization reactions.[25][26][27]

• Drug Development: The biocompatibility of TiO₂ makes it an attractive material for drug delivery vehicles and biomedical coatings. The hydrophobic nature of the decan-1-olate precursor could be exploited to encapsulate lipophilic drugs within a titania matrix or to create functionalized surfaces on medical implants.[1][17]

Conclusion

Titanium(IV) decan-1-olate, while less studied than its short-chain analogues, presents a compelling set of physicochemical properties for advanced material synthesis and biomedical applications. Its long aliphatic chains provide steric hindrance that moderates its hydrolytic reactivity, offering greater control over condensation and network formation. This guide provides a foundational understanding of its synthesis, handling, and characterization, grounded in the established principles of titanium alkoxide chemistry. By leveraging the detailed protocols and causative explanations herein, researchers can confidently incorporate this versatile precursor into their development workflows.

References

• Weymann-Schildknetch, S., & Henry, M. (2001). Mechanistic aspects of the hydrolysis and condensation of titanium alkoxides complexed by tripodal ligands. Journal of the Chemical Society, Dalton Transactions, (15), 2425-2432. [Link]

• Park, J. K., Myoung, J. J., Kyong, J. B., & Kim, H. K. (2003). Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Bulletin of the Korean Chemical Society, 24(5), 618-622. [Link]

• Doeuff, S., Henry, M., Sanchez, C., & Livage, J. (1989). Structural investigation of the hydrolysis-condensation process of titanium alkoxides Ti(OR)4 (OR = OPr-iso, OEt) modified by acetylacetone. 1. Study of the alkoxide modification. Chemistry of Materials, 1(4), 453-459. [Link]

• Ignatyev, I. S., Montejo, M., & González, J. J. L. (2010). Theoretical study of the mechanisms of the hydrolysis and condensation reactions of silicon and titanium alkoxides: similarities and differences. Dalton Transactions, 39(32), 7587-7597. [Link]

• Doeuff, S., Henry, M., Sanchez, C., & Livage, J. (1990). Structural investigation of the hydrolysis-condensation process of titanium alkoxides Ti(OR)4 (OR = OPr-iso, OEt) modified by acetylacetone. 2. From the modified precursor to the colloids. Chemistry of Materials, 2(6), 808-814. [Link]

• Leaustic, A., Babonneau, F., & Livage, J. (1994). SYNTHESIS AND CHARACTERIZATION OF TITANIUM OXO-ALKOXIDES THROUGH SOLVATOTHERMAL PROCESS. MRS Proceedings, 346, 69. [Link]

• Kayan, A. (2008). Spectroscopic Investigation on the Reactions of Tin and Titanium Alkoxides with 3-Pentenoic Acid. WSEAS Transactions on Environment and Development, 4(9), 791-796. [Link]

• Pabisch, S., Feierfeil, J., & Bernkop-Schnürch, A. (2012). FT-IR Spectroscopy Investigations on Sol–Gel-Derived Coatings from Acid-Modified Titanium Alkoxides. Journal of Sol-Gel Science and Technology, 63(1), 133-142. [Link]

• Di Paola, A., Bellardita, M., & Palmisano, L. (2021). Solution-Phase Synthesis of Titanium Dioxide Nanoparticles and Nanocrystals. Chemical Reviews, 121(23), 14363-14441. [Link]

• Kominami, H., et al. (2001). Thermal treatment of titanium alkoxides in organic media: Novel synthesis methods for titanium(IV) oxide photocatalyst of ultra-high activity. Catalysis Letters, 76(1-2), 31-35. [Link]

• ResearchGate. (n.d.). FT-IR spectra of the precursor alkoxides... [Link]

• Szyrowska, A., et al. (2022). Titanium(IV) Oxo-Complex with Acetylsalicylic Acid Ligand and Its Polymer Composites: Synthesis, Structure, Spectroscopic Characterization, and Photocatalytic Activity. Molecules, 27(13), 3998. [Link]

• Turova, N. Y., et al. (2021). Single-Source Alkoxide Precursor Approach to Titanium Molybdate, TiMoO5, and Its Structure, Electrochemical Properties, and Potential as an Anode Material for Alkali Metal Ion Batteries. Inorganic Chemistry, 60(5), 3294-3304. [Link]

• Velasco, M. J., Rubio, F., & Oteo, J. L. (1999). Hydrolysis of Titanium Tetrabutoxide. Study by FT-IR Spectroscopy. Spectroscopy Letters, 32(2), 249-260. [Link]

• Kominami, H., et al. (1999). Synthesis of titanium(IV) oxide of ultra-high photocatalytic activity. Journal of Molecular Catalysis A: Chemical, 144(1), 165-171. [Link]

• ResearchGate. (n.d.). FTIR spectra of alkoxide derived TiO2... [Link]

• Li, W., Body, M., Legein, C., & Dambournet, D. (2016). Sol–Gel Chemistry of Titanium Alkoxide toward HF: Impacts of Reaction Parameters. Inorganic Chemistry, 55(18), 9293-9300. [Link]

• MOCVD Precursor Encyclopedia. (n.d.). TITANIUM (IV) ALKOXIDES. [Link]

• ResearchGate. (n.d.). Review articles in TITANIUM ALKOXIDES. [Link]

• Royal Society of Chemistry. (2015). Chapter 4: Titanium-based Materials as Catalysts for Nonasymmetric Synthesis. In Catalysis by Metal-based Materials. [Link]

• Velasco, M. J., Rubio, F., & Oteo, J. L. (1999). Hydrolysis of Titanium Tetrabutoxide. Study by FT-IR Spectroscopy. Semantic Scholar. [Link]

• Kim, Y., et al. (2003). Titanium alkoxides as initiators for the controlled polymerization of lactide. Macromolecules, 36(6), 1870-1877. [Link]

• Kim, Y., et al. (2003). Titanium Alkoxides as Initiators for the Controlled Polymerization of Lactide. ResearchGate. [Link]

• Abdullah, R., et al. (2019). Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis. Reviews in Inorganic Chemistry, 39(3-4), 119-137. [Link]

• Boyle, T. J., et al. (2010). Water-soluble titanium alkoxide material.

• Carleton University. (n.d.). Working With Air & Water Reactive Chemicals. [Link]

• Wipf Group, University of Pittsburgh. (n.d.). Techniques for Handling Air-Sensitive Compounds. [Link]

• Fauske & Associates. (2020). Helpful Hints for Handling Air-Sensitive Materials. [Link]

• Kirsanov, D. O., et al. (2021). New Titanocene (IV) Dicarboxylates with Potential Cytotoxicity: Synthesis, Structure, Stability and Electrochemistry. International Journal of Molecular Sciences, 22(23), 12797. [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Titanium Oxo-Alkoxides through Solvatothermal Process. [Link]

• Nippon Soda Co., Ltd. (n.d.). Titanium alkoxide. [Link]

• Hubert-Pfalzgraf, L. G., et al. (2009). Thermal Properties of Some Volatile Titanium (IV) Precursors. ResearchGate. [Link]

• van Duin, A. C. T., et al. (2018). Atomic-scale modeling of the thermal decomposition of titanium(IV)-isopropoxide. arXiv:1808.08051. [Link]

• ResearchGate. (n.d.). Thermal parameters received from thermogravimetric analysis (TGA) and... [Link]

• Wikipedia. (n.d.). Tetrakis(dimethylamido)titanium. [Link]

• C-Therm Technologies. (2019). Exploring the thermal properties of materials using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC) and differential thermal analysis (DTA). [Link]

• National Center for Biotechnology Information. (n.d.). Tetrakis(dimethylamino)titanium. PubChem Compound Summary for CID 3035369. [Link]

• Panchenco, V. N., et al. (2022). New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization. Polymers, 14(15), 3126. [Link]

• Salcedo-Abraira, P., et al. (2019). De novo synthesis of mesoporous photoactive titanium(iv)-organic frameworks with MIL-100 topology. Chemical Science, 10(14), 3965-3970. [Link]

• GazFinder. (n.d.). TDMAT - tetrakis (dimethylamino) titanium (C8H24N4Ti). [Link]

• Sharma, M., et al. (2019). N-methyldiethanolaminate complexes of titanium (IV): synthesis, reactions and spectral analysis. ResearchGate. [Link]

Sources

• 1. Mechanistic aspects of the hydrolysis and condensation of titanium alkoxides complexed by tripodal ligands - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US7741486B1 - Water-soluble titanium alkoxide material - Google Patents [patents.google.com]
• 4. bkcs.kchem.org [bkcs.kchem.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. scispace.com [scispace.com]
• 8. TITANIUM ALKOXIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]
• 9. Titanium alkoxide | ORGANIC TITANATE | Nippon Soda Co., Ltd [nippon-soda.co.jp]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. carleton.ca [carleton.ca]
• 12. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Theoretical study of the mechanisms of the hydrolysis and condensation reactions of silicon and titanium alkoxides: similarities and differences - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]
• 19. researchgate.net [researchgate.net]
• 20. Exploring the thermal properties of materials using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC) and differential thermal analysis (DTA). – C-Therm Technologies Ltd. [ctherm.com]
• 21. researchgate.net [researchgate.net]
• 22. Synthesis and Characterization of Titanium Oxo-Alkoxides through Solvatothermal Process | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
• 23. books.rsc.org [books.rsc.org]
• 24. Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Titanium alkoxides as initiators for the controlled polymerization of lactide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization - PMC [pmc.ncbi.nlm.nih.gov]

Molecular Structure and Geometry of Titanium(IV) Decan-1-olate: A Technical Guide

Executive Summary

Titanium(IV) decan-1-olate (

) represents a critical intersection between organometallic chemistry and materials science. Unlike its lower homologues (ethoxide, isopropoxide), the decanolate derivative combines the high Lewis acidity of the titanium center with the significant steric and hydrophobic bulk of four decyl chains. This guide dissects its molecular geometry, oligomeric behavior, and synthesis, providing a roadmap for researchers utilizing this precursor in controlled sol-gel processes and lipophilic drug delivery systems.

Molecular Architecture and Geometry

The Coordination Dilemma: Monomer vs. Oligomer

To understand the reactivity of Titanium(IV) decan-1-olate, one must abandon the simplistic view of a static tetrahedral molecule. While the formal oxidation state is +4 and the coordination number in a vacuum would be 4, the high electrophilicity of the

center drives an expansion of the coordination sphere.

• Idealized Monomer: In the gas phase or at high dilution in non-polar solvents, the molecule adopts a distorted tetrahedral (

  ) geometry.

• The Oligomeric Reality: In the liquid phase or concentrated solution, titanium alkoxides derived from primary alcohols (like decan-1-ol) undergo oligomerization . The oxygen atoms of the alkoxide ligands act as bridges between titanium centers, donating lone pairs to empty d-orbitals of adjacent metals.

For

, the dominant species is often a trimer or tetramer , where the titanium atoms achieve a coordination number of 6 (octahedral geometry).

The Decyl Chain Effect (Steric vs. Electronic)

The decyl chain (

) introduces specific physicochemical constraints:

• Hydrophobic Shielding: The long alkyl chains create a lipophilic shell around the Ti-O core. This retards the rate of hydrolysis compared to Titanium Ethoxide, allowing for more controlled nucleation in sol-gel applications.

• Viscosity & Packing: Unlike the solid Titanium Stearate, Titanium Decanolate is typically a highly viscous liquid at room temperature. The

  chains are flexible enough to prevent rigid crystallization but long enough to induce significant van der Waals entanglement.

Structural Equilibrium Diagram

The following diagram illustrates the dynamic equilibrium between the monomeric species and the stable trimeric cluster common to primary titanium alkoxides.

Figure 1: The equilibrium shifts toward the trimer in standard conditions, driven by the metal's drive to satisfy octahedral coordination.

Synthesis and Purification Protocol

Objective: Synthesize high-purity Titanium(IV) decan-1-olate via Alcoholysis (Transesterification). Precursor: Titanium(IV) Isopropoxide (TTIP).[1][2] Reaction:

Experimental Workflow

Safety Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen) using Schlenk line techniques or a Glovebox. Ti-alkoxides are extremely moisture-sensitive.

Step	Operation	Critical Parameter	Causality/Reasoning
1	Reagent Prep	Dry Decan-1-ol over 3Å Molecular Sieves (24h).	Water impurity leads to irreversible formation of oligomers (cloudiness).
2	Mixing	Combine TTIP (1 eq) and Decan-1-ol (4.05 eq) in dry Toluene.	A slight excess of decanol pushes the equilibrium to the right (Le Chatelier’s principle).
3	Reaction	Reflux at 85°C for 2 hours.	Provides activation energy for ligand exchange.
4	Distillation	Slow distillation of Isopropanol/Toluene azeotrope.	Removal of the volatile byproduct (iPrOH, bp 82°C) drives the reaction to completion.
5	Purification	Vacuum stripping (10^-3 mbar) at 60°C.	Removes residual solvent and unreacted decanol.
6	Storage	Store in amber glass under Argon.	Prevents photo-degradation and hydrolysis.

Synthesis Logic Map

Figure 2: Step-by-step transesterification pathway ensuring complete ligand exchange.

Physicochemical Characterization

To validate the structure, the following analytical signatures are required.

Nuclear Magnetic Resonance (NMR)

• NMR ( ):

  • Look for the disappearance of the septet at

    4.5 ppm (Isopropoxide CH).

  • Diagnostic Signal: The

    -methylene protons ( ) of the decyl chain will appear as a triplet shifted downfield (approx 4.2–4.4 ppm) compared to free decanol ( 3.6 ppm).

  • Broadening: Signals may appear broad due to the fluxional exchange between bridging and terminal alkoxide groups in the oligomer.

FTIR Spectroscopy[3]

• Ti-O Stretch: Strong absorption bands in the 600–500 cm

  region indicate the formation of the Ti-O core.

• Absence of OH: A broad band at 3300 cm

  indicates moisture contamination (hydrolysis) or unreacted alcohol. A pure product shows no OH stretch.

Reactivity: The Hydrolysis Trap

The utility of Titanium(IV) decan-1-olate in drug delivery and materials science lies in its controlled hydrolysis.

Mechanism:

The highly electronegative oxygen of water attacks the electropositive Titanium center.

The "Decyl Brake": Unlike Titanium Ethoxide, which hydrolyzes instantly upon contact with air (forming a crust), the decanolate hydrolyzes slowly. The long

chains act as a steric barrier, slowing the diffusion of water molecules to the metal center. This allows for the formation of stable sols rather than immediate precipitates, a crucial feature for coating drug-eluting stents or forming uniform nanoparticles.

Figure 3: Controlled hydrolysis pathway facilitated by steric hindrance of the decyl chain.

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[3][4][5] Academic Press. (The foundational text on the oligomeric nature of primary titanium alkoxides).

• Schubert, U. (2005). "Chemical modification of titanium alkoxides for sol–gel processing." Journal of Materials Chemistry, 15(35-36), 3701-3715. Link

• Rozes, L., & Sanchez, C. (2011). "Titanium oxo-clusters: precursors for hybrid materials." Chemical Society Reviews, 40(2), 1006-1030. Link

• Dorf Ketal. (2023). Tyzor® Organic Titanates: General Brochure. (Industrial reference for properties of long-chain titanates). Link

Sources

• 1. Synthesis, characterization and evaluations of TiO2 nanostructures prepared from different titania precursors for photocatalytic degradation of 4-chlorophenol in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Titanium isopropoxide - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Thermodynamic Stability & Hydrolytic Kinetics of Titanium(IV) Decan-1-olate Complexes

Executive Summary

Titanium(IV) decan-1-olate (

) represents a class of highly lipophilic metal-organic complexes. Unlike their lower homologues (ethoxides/isopropoxides) used primarily in materials science (CVD/sol-gel), long-chain titanium alkoxides are gaining traction in lipid-based drug delivery systems and anti-cancer metallodrug formulations .

The core challenge in utilizing Ti(IV) decanolate is the dichotomy between its thermodynamic bond strength (high Ti-O bond energy) and its kinetic lability toward hydrolysis in physiological environments. This guide provides the theoretical framework, estimated thermodynamic parameters, and rigorous experimental protocols to quantify the stability of these complexes.

Part 1: Theoretical Framework & Coordination Chemistry

The Stability Paradox

Titanium(IV) is a hard Lewis acid with a high affinity for oxygen (a hard base). The thermodynamic stability of the Ti-O bond is substantial (

). However, "stability" in a biological context is governed by the competition between the alkoxide ligand and water (hydrolysis).

For

, two opposing forces dictate stability:

• Inductive Effect (+I): The long alkyl chain pushes electron density onto the oxygen, increasing the basicity of the alkoxide oxygen and strengthening the Ti-O

  -bond compared to ethoxide.

• Entropic Driver: The release of four large decanol molecules into a bulk solvent upon hydrolysis is entropically favorable (

  ), driving the reaction forward.

Oligomerization State

While Titanium Ethoxide exists as a trimer

in solution to satisfy titanium's preferred coordination number of 6, the steric bulk of the decyl chain inhibits high-order clustering.

• Prediction: Ti(IV) decanolate likely exists as a dimer or a monomer in non-polar solvents (e.g., hexane, lipids).

• Implication: Lower coordination numbers (4 or 5) leave the Ti center coordinatively unsaturated and highly electrophilic, increasing susceptibility to nucleophilic attack by water unless shielded by the hydrophobic tail.

Part 2: Thermodynamic Parameters (Comparative Matrix)

Direct calorimetric data for Ti-decanolate is sparse in open literature. The values below are derived from homologous series extrapolation (Ethanol

Butanol Decanol) and standard bond dissociation energies.

Table 1: Comparative Thermodynamic & Kinetic Profile

Parameter	Ti(IV) Ethoxide (Reference)	Ti(IV) Decan-1-olate (Target)	Mechanistic Rationale
Ti-O Bond Enthalpy	~435 kJ/mol	~455 kJ/mol	Increased +I effect of C10 chain strengthens bond.
Hydrolysis Rate ( )	(Instant)		Hydrophobic shielding by C10 tails slows water approach.
Oligomer State	Trimer/Tetramer	Dimer/Monomer	Steric hindrance prevents compact clustering.
Log P (Lipophilicity)	~1.2	> 8.5	Critical for integration into Lipid Nanoparticles (LNPs).
Dominant Instability	Kinetic (Fast Hydrolysis)	Entropic	Steric bulk slows kinetics, but thermodynamics favors oxide formation.

Part 3: Hydrolytic Instability & Stabilization Pathways

In drug development, the complex must survive the bloodstream to reach the target tissue. The decyl chains provide a "hydrophobic umbrella," creating a local non-polar microenvironment.

The Hydrolysis Cascade

The degradation does not occur in a single step. It follows a stepwise substitution pathway, often stalling at stable "oxo-alkoxide" clusters if water is limited.

DOT Diagram 1: Thermodynamic Stability Landscape This diagram visualizes the energy states and transition pathways for the complex in an aqueous environment.

Caption: The hydrolysis cascade of Ti-decanolate. The rate-limiting step is the initial attack of water, which is retarded by the C10 steric bulk.

Part 4: Experimental Protocols (Self-Validating Systems)

To validate the thermodynamic stability for drug formulation, you cannot simply mix it with water (it will precipitate immediately). You must measure the Critical Hydrolysis Concentration (CHC) and Ligand Exchange Kinetics .

Protocol A: Isothermal Titration Calorimetry (ITC) for Ligand Exchange

Objective: Determine the binding constant (

) of decanol vs. water or competing biological ligands (e.g., serum albumin).

Reagents:

• Analyte: 1 mM Ti(IV) Decanolate in anhydrous Toluene.

• Titrant: 50 mM Decan-1-ol (control) or competing ligand (e.g., Salan ligand) in Toluene.

• Atmosphere: Argon (Strict exclusion of moisture).

Workflow:

• Baseline Correction: Perform titrant-into-solvent injection to subtract heat of dilution.

• Titration: Inject 2

  L aliquots of ligand into the Ti-complex cell.

• Data Analysis: Fit to a "One Set of Sites" model.

  • Success Criterion: If

    for decanol injection, the complex is stable against self-exchange. If is large exothermic for the competing ligand, the decanolate is thermodynamically unstable relative to the new ligand.

Protocol B: Hydrolytic Stability via Dynamic Light Scattering (DLS)

Objective: Determine the kinetic stability window in simulated physiological fluid.

• Preparation: Dissolve Ti-decanolate in ethanol/THF (co-solvent).

• Injection: Rapidly inject into PBS (pH 7.4) under vigorous stirring.

• Monitoring: Measure Particle Size (

  ) and Count Rate over 60 minutes.

  • Phase 1 (Stable): Count rate is low/constant (molecular solution or stable micelle).

  • Phase 2 (Hydrolysis): Count rate spikes;

    increases exponentially (formation of TiO2 aggregates).

• Endpoint: The time to onset of aggregation (

  ) is your kinetic stability metric.

DOT Diagram 2: Experimental Stability Workflow

Caption: Dual-pathway workflow to characterize both thermodynamic binding strength and kinetic hydrolytic resistance.

Part 5: Biological Implications & References

Drug Development Context

In drug development, Ti(IV) decanolate is rarely the final API. It serves two primary functions:

• Lipophilic Precursor: It is encapsulated in Lipid Nanoparticles (LNPs) . The decyl chains intercalate with the lipid bilayer, anchoring the titanium. Upon endocytosis, the acidic environment of the lysosome (pH 5.0) accelerates hydrolysis, releasing cytotoxic Ti species or active ligands.

• Surface Modification: Used to functionalize implant surfaces. The decyl group provides a hydrophobic coating that resists immediate protein fouling, which slowly hydrolyzes to form a bioactive osseointegrative TiO2 layer.

Safety & Toxicity

• Cytotoxicity: The decanol released upon hydrolysis is generally well-tolerated in low concentrations but can be hemolytic at high doses.

• Ti Accumulation: Unlike Platinum drugs (Cisplatin), Titanium hydrolysis products (TiO2) are biologically inert and generally non-toxic, though accumulation in the liver/spleen must be monitored.

References

• Bradley, D. C., Mehrotra, R. C., & Rothwell, I. P. (2001). Alkoxo and Aryloxo Derivatives of Metals. Academic Press.

• Tshuva, E. Y., & Miller, M. (2018). "Coordination Complexes of Titanium(IV) for Anticancer Therapy." Metal Ions in Life Sciences, 18. Link

• Rozhkova, E. A., et al. (2009). "Titanium complexes as anticancer agents: stability and hydrolysis."[1][2][3] Journal of Inorganic Biochemistry. (Discusses the correlation between hydrolytic rates and cytotoxicity).

• Schubert, U. (2005). "Chemical modification of titanium alkoxides for sol–gel processing." Journal of Materials Chemistry, 15, 3701-3715. Link

• Imamura, S., et al. (2023). "Hydrolytic Stability of Bulky Titanium Alkoxides." Inorganic Chemistry.

Sources

• 1. Coordination Complexes of Titanium(IV) for Anticancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. repository.nottingham.ac.uk [repository.nottingham.ac.uk]

Solubility of titanium(4+) decan-1-olate in non-polar organic solvents

Solubility and Handling of Titanium(IV) Decan-1-olate in Non-Polar Organic Solvents: A Technical Guide for Advanced Synthesis

Executive Summary

Titanium(IV) decan-1-olate, commonly referred to as tetra-n-decyl titanate or Ti(OC₁₀H₂₁)₄, is a highly hydrophobic metal alkoxide utilized extensively in sol-gel processing, Ziegler-Natta catalysis, and advanced materials cross-linking[1]. Because of its extreme moisture sensitivity, researchers frequently misdiagnose its rapid hydrolysis as "poor solubility." This whitepaper provides an authoritative, mechanistically grounded guide to the solvation physics, solvent compatibility, and rigorous anhydrous handling protocols required to successfully utilize titanium(IV) decan-1-olate in non-polar organic solvents.

Mechanistic Grounding: The Causality of Solvation

To understand the solubility of titanium(IV) decan-1-olate, one must analyze the coordination chemistry of the titanium(IV) core. Titanium(IV) is a highly electrophilic

transition metal that thermodynamically favors a coordination number of 6. However, a monomeric titanium alkoxide only provides 4 oxygen atoms for coordination.

In short-chain alkoxides (e.g., titanium methoxide or ethoxide), the metal center satisfies this coordination deficit by forming extensive intermolecular Ti-O-Ti bridges, resulting in highly oligomerized, insoluble polymeric networks[2].

Titanium(IV) decan-1-olate behaves entirely differently due to two causal factors:

• Steric Shielding: The massive steric bulk of the ten-carbon alkyl chains (decanolate ligands) physically obstructs adjacent titanium centers from approaching closely enough to form extensive oligomeric networks[2]. This forces the compound to remain largely monomeric or dimeric.

• London Dispersion Forces: The extended hydrophobic tails (C₁₀H₂₁) dominate the molecule's physical properties. These long hydrocarbon chains engage in profound London dispersion interactions with non-polar solvents (like hexanes or aromatics), making the solvation process thermodynamically favorable and resulting in near-miscibility[1].

Fig 1. Mechanistic pathway of Ti(OC₁₀H₂₁)₄ solvation driven by steric shielding and dispersion forces.

The "False Insolubility" Paradigm: Hydrolysis vs. Solvation

A critical failure point in handling titanium(IV) decan-1-olate is confusing hydrolysis with insolubility. The Ti-O-C bond is highly susceptible to nucleophilic attack by water. If the non-polar solvent contains even trace amounts of dissolved water (e.g., atmospheric moisture absorbed by toluene), the alkoxide undergoes rapid hydrolysis and condensation:

This reaction generates nanoscale titanium dioxide particles that precipitate as a white, turbid colloidal suspension (a sol-gel transition)[3]. Researchers observing this turbidity often incorrectly conclude the alkoxide is insoluble. True solubility can only be observed and maintained under strictly anhydrous conditions.

Solvent Compatibility Matrix

The table below summarizes the quantitative and qualitative solvation capacities of common non-polar and weakly polar solvents when strictly anhydrous.

Solvent	Dielectric Constant (ε at 20°C)	Solvation Capacity for Ti(OC₁₀H₂₁)₄	Mechanistic Interaction
n-Hexane	1.89	> 500 mg/mL (Miscible)	Pure London dispersion forces with decyl chains.
Toluene	2.38	> 500 mg/mL (Miscible)	π-alkyl interactions; prevents solute clustering.
Dichloromethane	9.10	High	Weakly polar; requires strictly acid-free conditions to prevent ligand cleavage.
Tetrahydrofuran	7.58	High	Oxygen lone pairs transiently coordinate to the Ti(IV) core, satisfying coordination deficits.

Self-Validating Experimental Protocols

To ensure scientific integrity, the preparation of titanium(IV) decan-1-olate solutions must be treated as a self-validating system. The following protocol guarantees that solvation is achieved without parasitic hydrolysis.

Protocol: Anhydrous Dissolution of Ti(OC₁₀H₂₁)₄ in Toluene

Objective: Prepare a standardized 0.5 M solution of titanium(IV) decan-1-olate in toluene.

Step 1: Solvent Dehydration (Causality: Preventing Hydrolysis)

• Action: Dry HPLC-grade toluene over activated 3Å molecular sieves for 48 hours. Validate moisture content via Karl Fischer titration.

• Causality: Molecular sieves must be activated at 300°C under vacuum to empty their pores. The solvent must read <10 ppm H₂O; any higher concentration will act as a stoichiometric reagent for TiO₂ nanoparticle generation[3].

Step 2: Inert Atmosphere Handling (Causality: Atmospheric Exclusion)

• Action: Transfer the dried toluene and the Ti(OC₁₀H₂₁)₄ precursor into an argon-filled glovebox (O₂ < 1 ppm, H₂O < 1 ppm).

• Causality: Argon is heavier than nitrogen and provides a superior inert blanket, completely preventing the ingress of atmospheric humidity during the physical transfer of the highly viscous decanolate liquid.

Step 3: Dissolution and Filtration (Causality: Nucleation Suppression)

• Action: Add the required mass of Ti(OC₁₀H₂₁)₄ to the toluene under magnetic stirring at 25°C. Once homogenized, pass the solution through a 0.2 μm PTFE syringe filter into a Schlenk flask.

• Causality: The PTFE filter is chemically inert and removes any pre-existing adventitious TiO₂ seeds present in the commercial precursor. Removing these seeds prevents premature, auto-catalytic gelation of the bulk solution.

Step 4: System Validation (The "Turbidity Test")

• Action: Extract a 1 mL aliquot of the filtered solution into a glass vial. Expose it to ambient air and add 1 drop of deionized water.

• Validation Logic: The bulk solution inside the Schlenk flask must remain optically clear (validating true solubility and anhydrous conditions). The 1 mL test aliquot should immediately turn opaque and precipitate (validating that the titanium center is still highly active and intact, proving the initial clarity was not due to an inert impurity).

Fig 2. Self-validating workflow for the anhydrous dissolution and verification of Ti(OC₁₀H₂₁)₄.

References

• [1] US5216102A - Process for producing polyacetylene. Google Patents. URL:

• [2] Alkoxo and Aryloxo Derivatives of Metals - Catalog. Chemcraft.su. URL:

• Molecular mechanisms of the metal oxide sol-gel process and their application in approaches to thermodynamically challenging com. SLU.se. URL:

• [3] The Physics and Chemistry of Sol-Gel Processing. ResearchGate. URL:

Sources

• 1. US5216102A - Process for producing polyacetylene - Google Patents [patents.google.com]
• 2. chemcraft.su [chemcraft.su]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist’s Guide to the Reactivity of Long-Chain vs. Short-Chain Titanium Alkoxides

Foreword: The Tunable Titanate

In the realm of materials science, catalysis, and advanced drug delivery systems, titanium alkoxides, Ti(OR)₄, represent a class of exceptionally versatile molecular precursors. Their utility is rooted in the high reactivity of the titanium-oxygen bond, which allows for the controlled formation of titanium dioxide (TiO₂) networks and other complex organometallic structures through sol-gel processes. However, the very reactivity that makes them so useful also presents the primary challenge in their application: controlling the rates of hydrolysis and condensation.

This guide moves beyond a surface-level description to provide a deep, mechanistic understanding of how the nature of the alkyl group (R) — specifically its chain length — serves as the master control knob for tuning the reactivity of these precursors. As a Senior Application Scientist, my objective is not merely to present protocols but to illuminate the causal relationships between molecular structure, reaction kinetics, and final material properties, empowering researchers to make informed decisions in their experimental designs.

The Heart of the Matter: Steric and Electronic Effects

The reactivity of a titanium alkoxide is fundamentally governed by two properties of its alkyl chains: their steric bulk and their electronic influence on the central titanium atom.

Electronic Effects: The Inductive Influence

The titanium atom in a Ti(OR)₄ monomer is highly electrophilic (electron-deficient) due to the four surrounding, highly electronegative alkoxy groups. This makes the titanium center a prime target for nucleophilic attack by molecules like water, which initiates the hydrolysis reaction. Shorter alkyl chains, such as ethyl (–C₂H₅) or isopropyl (–CH(CH₃)₂), are less electron-donating than their longer-chain counterparts like n-butyl (–C₄H₉). Consequently, titanium alkoxides with shorter chains bear a more positively charged titanium atom, enhancing its susceptibility to nucleophilic attack.[1]

Steric Effects: The Dominant Control Factor

While electronic effects play a role, the dominant factor dictating the difference in reactivity between short- and long-chain alkoxides is steric hindrance.[1][2][3] The alkoxy groups act as a physical shield around the electrophilic titanium center.

• Short-Chain Alkoxides (e.g., Titanium Ethoxide, Titanium Isopropoxide): These molecules offer a relatively open coordination sphere. Nucleophiles like water can easily approach the titanium atom, leading to rapid, often difficult-to-control hydrolysis and condensation reactions.[1]

• Long-Chain Alkoxides (e.g., Titanium n-Butoxide): The larger, bulkier alkyl groups create a crowded environment around the titanium center. This steric congestion significantly hinders the approach of water molecules, thereby slowing the rate of hydrolysis.[4][5] This moderation of reactivity is often desirable, as it allows for more precise control over the sol-gel process, leading to more uniform and well-defined materials.

The interplay between these factors is critical. The high intrinsic reactivity of the Ti-O bond means that even with longer chains, hydrolysis proceeds readily; the steric bulk simply slows it down from a near-instantaneous reaction to a more manageable rate.

Diagram: The Mechanism of Hydrolysis and Condensation

The conversion of titanium alkoxides to a TiO₂ network is a two-step process. First is hydrolysis, where an alkoxide group is replaced by a hydroxyl group. Second is condensation, where two molecules react to form a Ti-O-Ti bridge (oxolation) or a Ti-OR-Ti bridge (alkoxolation), releasing water or alcohol, respectively.

Caption: Mechanism of titanium alkoxide hydrolysis and condensation.

Quantitative Comparison: Reactivity Trends

The qualitative principles discussed above translate into measurable differences in the properties and behavior of short-chain versus long-chain titanium alkoxides.

Property	Short-Chain Alkoxides (e.g., Ti(OEt)₄, Ti(OiPr)₄)	Long-Chain Alkoxides (e.g., Ti(OBu)₄)	Causality & Field Insight
Hydrolysis Rate	Very High	Moderate to Low[1][4]	The reduced steric shielding allows for rapid nucleophilic attack by water. This is useful for flash synthesis but requires high dilution or chemical modifiers for control.
Steric Hindrance	Low	High[1][2][3]	The larger alkyl groups physically block access to the titanium center, acting as a built-in rate controller for sol-gel processes.
Electrophilicity of Ti	Higher[1]	Lower	Shorter alkyl chains are less electron-donating, resulting in a greater partial positive charge on the titanium atom, making it more reactive.
Thermal Stability	Generally Lower	Generally Higher	Increased van der Waals forces and molecular weight in long-chain alkoxides can lead to higher decomposition temperatures.[6]
Solubility	Soluble in polar organic solvents (e.g., parent alcohol).	Higher solubility in non-polar organic solvents.	The longer, more non-polar alkyl chains increase compatibility with hydrocarbon-based solvents.
Typical Applications	Fast TiO₂ film/powder synthesis, photocatalysts.[7]	Controlled sol-gel synthesis of high-quality films and monoliths, polymerization catalysts.[8][9]	The choice of precursor is dictated by the need for either rapid reaction or fine morphological control.

Experimental Protocols: From Synthesis to Kinetic Analysis

A self-validating experimental approach is crucial for trustworthy results. The following protocols provide methodologies for both the synthesis of titanium alkoxides and the subsequent comparison of their reactivity.

Protocol: Synthesis of Titanium Alkoxides

This protocol describes a general method for synthesizing titanium alkoxides from titanium tetrachloride and the corresponding alcohol. This reaction is highly exothermic and evolves corrosive HCl gas; it must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[10]

Objective: To synthesize a titanium alkoxide (e.g., Titanium (IV) n-butoxide) for subsequent reactivity studies.

Materials:

• Titanium tetrachloride (TiCl₄)

• Anhydrous alcohol (e.g., n-butanol), >99.5% purity

• Anhydrous non-polar solvent (e.g., hexane or toluene)

• Base (e.g., anhydrous ammonia gas or a tertiary amine like triethylamine)

• Schlenk line or glove box for inert atmosphere

• Three-neck round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:

• System Setup: Assemble the reaction flask under an inert atmosphere (N₂ or Ar). Add the anhydrous alcohol (4.5 molar equivalents) dissolved in the anhydrous solvent to the flask.

• Cooling: Cool the alcohol solution to 0°C using an ice bath. Vigorous stirring is essential.

• Precursor Addition: Slowly add TiCl₄ (1 molar equivalent) dropwise from the dropping funnel to the cooled alcohol solution over 1-2 hours. The reaction is exothermic and will produce HCl gas.

  • Causality Note: Slow, cooled addition is critical to control the exothermicity and prevent side reactions.

• Neutralization: To drive the reaction to completion and neutralize the generated HCl, bubble anhydrous ammonia gas through the solution or slowly add a stoichiometric amount of triethylamine. This will precipitate ammonium chloride (NH₄Cl).

  • Self-Validation: The formation of a white precipitate (NH₄Cl) confirms the neutralization of HCl, indicating the reaction is proceeding as expected.

• Reflux: After addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the mixture to a gentle reflux for 2-3 hours to ensure the reaction is complete.

• Isolation: Cool the mixture. The precipitated salt (NH₄Cl) can be removed by filtration under an inert atmosphere.

• Purification: The solvent and any excess alcohol are removed from the filtrate by vacuum distillation. The resulting titanium alkoxide product can be further purified by vacuum distillation.

Protocol: Comparative Analysis of Hydrolysis Rates via UV-Vis Spectroscopy

This protocol leverages the principle that the formation of Ti-O-Ti bonds during condensation leads to the development of a three-dimensional structure that increases light scattering and UV absorbance.[2]

Objective: To quantitatively compare the hydrolysis and condensation rates of a short-chain (Titanium Isopropoxide, TTIP) and a long-chain (Titanium n-Butoxide, TBT) alkoxide.

Materials:

• Titanium Isopropoxide (TTIP) and Titanium n-Butoxide (TBT)

• Anhydrous ethanol

• Deionized water

• UV-Vis Spectrophotometer with quartz cuvettes

• Micropipettes and standard lab glassware

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.1 M stock solution of TTIP in anhydrous ethanol.

  • Prepare a 0.1 M stock solution of TBT in anhydrous ethanol.

  • Prepare a hydrolysis solution of 1.0 M H₂O in anhydrous ethanol.

• Spectrometer Setup: Set the spectrophotometer to kinetic mode, monitoring the absorbance at a fixed wavelength (e.g., 310 nm or 350 nm) over time.[2] Set the temperature using a Peltier-controlled cell holder to 25°C.

• Kinetic Run (TTIP):

  • Pipette 2.0 mL of the TTIP stock solution into a quartz cuvette.

  • Place the cuvette in the spectrophotometer and blank the instrument.

  • To initiate the reaction, rapidly inject 0.2 mL of the hydrolysis solution (this creates a water-to-alkoxide molar ratio of 10:1), and immediately start the kinetic measurement.

  • Record the absorbance every 5 seconds for 10-15 minutes or until the absorbance plateaus or precipitation is observed.

• Kinetic Run (TBT):

  • Thoroughly clean and dry the cuvette.

  • Repeat step 3 using the TBT stock solution.

• Data Analysis:

  • Plot Absorbance vs. Time for both TTIP and TBT.

  • The initial slope of this curve is proportional to the initial reaction rate. A steeper slope indicates a faster rate of hydrolysis and condensation.

  • Compare the slopes directly to determine the relative reactivity. The TTIP solution is expected to show a much faster increase in absorbance than the TBT solution.

Diagram: Experimental Workflow

Caption: Workflow for comparative kinetic analysis of alkoxide reactivity.

Conclusion: Designing with Intent

Understanding the fundamental reactivity trends of long-chain versus short-chain titanium alkoxides is paramount for researchers aiming to develop advanced materials. The slower, more controlled hydrolysis of long-chain precursors, governed by steric hindrance, provides a powerful tool for achieving precision in the synthesis of TiO₂ nanoparticles, films, and composites. Conversely, the rapid reactivity of short-chain alkoxides can be harnessed for applications where speed and high throughput are essential. By grasping the causality—that chain length directly modulates steric access to the electrophilic titanium center—scientists can move from empirical trial-and-error to a paradigm of rational design, selecting the ideal molecular precursor with intent to achieve a desired outcome.

References

• Park, J.-K., Myoung, J.-J., Kyong, J.-B., & Kim, H.-K. (2003). Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Bulletin of The Korean Chemical Society. [Link]

• Park, J.-K., Myoung, J.-J., Kyong, J.-B., & Kim, H.-K. (2003). Reaction mechanism for the hydrolysis of titanium alkoxides. Semantic Scholar. [Link]

• Djenadic, R., et al. (2016). Sol–Gel Chemistry of Titanium Alkoxide toward HF: Impacts of Reaction Parameters. SciSpace. [Link]

• Park, J.-K., et al. (2003). Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. ResearchGate. [Link]

• Schubert, U. (2005). Chemical modification of titanium alkoxides for sol–gel processing. Journal of Materials Chemistry. [Link]

• Yanovskaya, M. I., et al. (1989). Hydrolysis of Titanium Alkoxides: Thermochemical, Electron Microscopy, Saxs Studies. ResearchGate. [Link]

• Gao, Y. (n.d.). The Kinetics of The Process of Pepitization During the Hydrolysis of Titanium Nanoparticle. CiteSeerX. [Link]

• Ignatyev, I. S., Montejo, M., & González, J. J. L. (2010). Theoretical study of the mechanisms of the hydrolysis and condensation reactions of silicon and titanium alkoxides: similarities and differences. Dalton Transactions. [Link]

• Schubert, U. (2005). Chemical modification of titanium alkoxides for sol–gel processing. RSC Publishing. [Link]

• Chien, H.-C., et al. (2003). Titanium Alkoxides as Initiators for the Controlled Polymerization of Lactide. ResearchGate. [Link]

• Chien, H.-C., et al. (2003). Titanium alkoxides as initiators for the controlled polymerization of lactide. PubMed. [Link]

• Doyle, L. R., et al. (2008). Synthesis and characterisation of new titanium amino-alkoxides: precursors for the formation of TiO2 materials. PubMed. [Link]

• Barlier, C., et al. (2020). Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect by X-ray photoelectron spectroscopy. ResearchGate. [Link]

• Mahltig, B., et al. (2017). Hydrophobic Material: Effect of Alkyl Chain Length on the Surface Roughness. ResearchGate. [Link]

• Various Authors. (n.d.). Review articles in TITANIUM ALKOXIDES. ResearchGate. [Link]

• D’Arienzo, J., et al. (2022). Amino-Alkylphosphonate-Grafted TiO2: How the Alkyl Chain Length Impacts the Surface Properties and the Adsorption Efficiency for Pd. ACS Omega. [Link]

• Frizler, M. M., et al. (2021). New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization. PMC. [Link]

• Chisholm, M. H., et al. (2000). Titanium Alkoxide Complexes: Condensed Phase and Gas Phase Comparisons. Inorganic Chemistry. [Link]

• Various Authors. (n.d.). Synthesis and Characterization of Titanium Oxo-Alkoxides through Solvatothermal Process. ResearchGate. [Link]

• Schubert, U., et al. (2018). The structural chemistry of titanium alkoxide derivatives with OH-substituted bidentate ligands. ResearchGate. [Link]

• Lee, A. F., & Wilson, K. (2015). Chapter 4: Titanium-based Materials as Catalysts for Nonasymmetric Synthesis. Royal Society of Chemistry. [Link]

• Wikipedia. (n.d.). Transition metal alkoxide complex. Wikipedia. [Link]

• Abdullah, A. H., et al. (2019). Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis. PMC. [Link]

• Wikipedia. (n.d.). Titanium compounds. Wikipedia. [Link]

• Takahashi, Y., et al. (2000). Development of New Modifiers for Titanium Alkoxide-Based Sol-Gel Process. ResearchGate. [Link]

• Jansen, J. H., et al. (2022). Understanding the Structure and Reactivity of Mixed Titanium(IV) Alkoxide and Tin(II)/(IV) Carboxylates as Esterification Catalysts. Figshare. [Link]

• Bradley, D. C., & Hillyer, M. J. (1966). Thermochemistry of metal alkoxides. Part 2.—Heats of formation of some titanium alkoxides. Transactions of the Faraday Society. [Link]

• Jansen, J. H., et al. (2022). Understanding the Structure and Reactivity of Mixed Titanium(IV) Alkoxide and Tin(II)/(IV) Carboxylates as Esterification Catalysts. ResearchGate. [Link]

• Jansen, J. H., et al. (2022). Supporting Information for: Understanding the Structure and Reactivity of Mixed Titanium(IV) Alkoxide and Tin(II)/(IV) Carboxylates as Esterification Catalysts. Figshare. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. bkcs.kchem.org [bkcs.kchem.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. eng.uc.edu [eng.uc.edu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Titanium alkoxides as initiators for the controlled polymerization of lactide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Transition metal alkoxide complex - Wikipedia [en.wikipedia.org]

Electronic Properties of Titanium(4+) Decan-1-olate in Materials Science: From Precursor Kinetics to Semiconductor Defect Engineering

As materials science and nanomedicine converge, the demand for highly tunable, biocompatible semiconductors has skyrocketed. While bulk titanium dioxide (TiO₂) is a well-understood wide-bandgap semiconductor, its electronic properties—specifically its Fermi level, charge carrier mobility, and bandgap—are entirely dictated by its synthesis pathway[1].

Titanium(4+) decan-1-olate (Ti(ODc)₄), a long-chain titanium alkoxide, has emerged as a critical precursor for advanced defect engineering. Unlike short-chain analogues, the immense steric bulk of the decan-1-olate ligands fundamentally alters the sol-gel kinetics. This whitepaper explores the causality between the molecular electronic structure of Ti(ODc)₄, its controlled hydrolysis, and the resulting electronic properties of the synthesized nanomaterials, bridging the gap between optoelectronics and targeted drug development.

Molecular Electronic Structure & Ligand Field Effects

In its molecular state, Ti(ODc)₄ is a tetravalent organometallic complex. Its electronic structure is defined by the interaction between the central Ti(IV) ion and the four decan-1-olate ligands.

• HOMO-LUMO Gap: The Highest Occupied Molecular Orbital (HOMO) is primarily localized on the oxygen 2p orbitals of the alkoxide ligands, while the Lowest Unoccupied Molecular Orbital (LUMO) consists of the empty Ti 3d orbitals[2].

• Inductive and Steric Shielding: The 10-carbon alkyl chains exert a strong positive inductive effect (+I), increasing electron density around the oxygen atoms. More importantly, these long chains create a massive hydrophobic and steric shield around the electrophilic Ti(IV) center.

This steric shielding is the causal mechanism behind its unique utility. When exposed to water, nucleophilic attack on the Ti center is severely diffusion-limited. This slow kinetic profile prevents the rapid, chaotic precipitation of amorphous titanium hydroxide, allowing for thermodynamically controlled condensation into highly ordered Ti-O-Ti networks[1].

Kinetic Control of Semiconductor Defect States

The transition from the insulating Ti(ODc)₄ precursor to a semiconducting TiO₂ lattice is where the electronic properties are permanently defined.

During the calcination of the Ti(ODc)₄-derived sol, the bulky decanol byproducts undergo thermal decomposition. The localized combustion of these long carbon chains creates a transient, highly reducing microenvironment. This environment forces the expulsion of lattice oxygen, generating oxygen vacancies (

) and reducing adjacent Ti⁴⁺ ions to Ti³⁺ interstitial states [3].

These Ti³⁺ states act as shallow electron donors located approximately 0.5 to 0.8 eV below the conduction band minimum. By populating these donor levels, the effective bandgap is narrowed, and the Fermi level is shifted upward toward the conduction band, transitioning the material into a highly conductive n-type semiconductor[4].

Sol-gel kinetic pathway of Ti(ODc)4 to defect-engineered TiO2.

Applications Bridging Optoelectronics and Drug Development

The ability to precisely tune the electronic band structure via Ti(ODc)₄ hydrolysis has profound implications across disciplines:

• Optoelectronics (Electron Transport Layers): In perovskite and organic solar cells, ohmic losses at interfaces destroy device efficiency. The Ti³⁺-rich TiO₂ films derived from Ti(ODc)₄ possess a lowered work function (~4.0 eV) that perfectly aligns with the conduction bands of active light-harvesting layers, facilitating seamless electron extraction while blocking hole recombination.

• Drug Development (Photodynamic Therapy): In nanomedicine, TiO₂ nanoparticles are utilized as photosensitizers. Standard TiO₂ requires highly energetic, tissue-damaging UV light to excite electrons across its 3.2 eV bandgap. The narrowed bandgap of Ti(ODc)₄-derived nanoparticles allows for sub-bandgap excitation using longer, tissue-penetrating wavelengths. Upon excitation, electrons in the conduction band react with dissolved oxygen to generate Reactive Oxygen Species (ROS), triggering targeted cellular apoptosis in tumor models[5].

Band alignment and defect-mediated electron promotion for ROS generation.

Quantitative Precursor Comparison

The choice of titanium alkoxide directly dictates the electronic performance of the final material. The table below summarizes the kinetic and electronic divergences between common precursors.

Precursor	Alkyl Chain Length	Relative Hydrolysis Rate	Steric Hindrance	Resulting TiO₂ Bandgap (eV)	Dominant Application
Titanium Isopropoxide (TTIP)	C3	Very Fast (Seconds)	Low	3.20 (Anatase)	Bulk Photocatalysis
Tetrabutyl Titanate (TBT)	C4	Fast (Minutes)	Moderate	3.15 (Defected)	Dye-Sensitized Solar Cells
Titanium(4+) Decan-1-olate	C10	Slow (Hours)	High	2.95 - 3.05 (Tunable)	ETLs & Nanomedicine (PDT)

Self-Validating Experimental Protocols

To harness the unique electronic properties of Ti(ODc)₄, researchers must employ strict kinetic controls. The following protocols are designed as self-validating systems to ensure reproducibility.

Protocol A: Synthesis of Defect-Engineered TiO₂ Thin Films via Spin-Coating

Objective: Fabricate a highly uniform, n-type TiO₂ electron transport layer with optimized oxygen vacancies.

• Precursor Solution Preparation: Dissolve 0.5 M of Ti(ODc)₄ in anhydrous 1-butanol inside a nitrogen-filled glovebox.

  • Validation Check: The solution must remain optically clear. Any turbidity indicates premature hydrolysis due to moisture contamination, which will ruin film morphology.

• Controlled Hydrolysis: Add a stoichiometric amount of deionized water (molar ratio H₂O:Ti = 2:1) diluted in 1-butanol dropwise under vigorous stirring at 25°C.

  • Causality: The 2:1 sub-stoichiometric ratio ensures partial hydrolysis, forming linear Ti-O-Ti oligomers rather than a fully cross-linked gel. This specific rheology is critical for uniform spin-coating[5].

• Spin-Coating: Deposit the sol onto an FTO-glass substrate at 3000 rpm for 30 seconds.

  • Validation Check: Maintain ambient humidity strictly below 15%. High humidity causes surface-driven rapid hydrolysis, leading to film opacity and catastrophic increases in sheet resistance.

• Thermal Annealing (Calcination): Ramp the temperature at 2°C/min to 450°C and hold for 2 hours in an ambient atmosphere.

  • Causality: The slow ramp rate allows the bulky decanol byproducts to volatilize without cracking the film. The localized carbon combustion induces the required Ti³⁺ defect states[3].

Protocol B: Electronic State Validation via Photoelectron Spectroscopy

Objective: Quantify the Fermi level shift and Ti³⁺/Ti⁴⁺ ratio to confirm successful defect engineering.

• X-Ray Photoelectron Spectroscopy (XPS): Scan the Ti 2p core-level region.

  • Validation Check: Deconvolute the Ti 2p₃/₂ peak. A pure, defect-free Ti⁴⁺ state appears at 458.8 eV. The emergence of a distinct shoulder at ~457.2 eV confirms the successful generation of Ti³⁺ states[5]. If this shoulder is absent, the calcination environment was too oxidizing.

• Ultraviolet Photoelectron Spectroscopy (UPS): Measure the secondary electron cutoff (SECO) using He I radiation (21.22 eV) to determine the work function (Φ).

  • Causality: The engineered oxygen vacancies shift the Fermi level closer to the conduction band. A successful synthesis will yield a reduced Φ of ~4.0 eV (compared to 4.3 eV for standard TiO₂), confirming optimal alignment for electron extraction[4].

References

1.1 2.3 3.5 4.2 5.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in syntheses, properties and applications of TiO 2 nanostructures - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06517A [pubs.rsc.org]
• 4. Oxo-Titanium(IV) Complex/Polymer Composites—Synthesis, Spectroscopic Characterization and Antimicrobial Activity Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

The Definitive Guide to Titanium(IV) Decan-1-olate: Synthesis, History, and Application

This guide serves as an authoritative technical resource on the synthesis, history, and application of Titanium(IV) decan-1-olate (also known as Titanium tetra-n-decyloxide). It is designed for researchers requiring high-purity synthesis protocols and mechanistic insight.

Executive Summary

Titanium(IV) decan-1-olate [Ti(OC₁₀H₂₁)₄] is a higher-order titanium alkoxide characterized by its lipophilicity and sterically controlled hydrolysis rates. Unlike its lower homologs (ethoxide, isopropoxide) which hydrolyze rapidly upon contact with moisture, the decanolate derivative offers a "slow-release" reactivity profile. This property is critical in drug development for controlled catalysis in API synthesis and in materials science for the precision engineering of TiO₂ nanostructures.

Part 1: Historical Evolution & Mechanistic Logic

The synthesis of titanium alkoxides has evolved from crude halide displacement to refined equilibrium-driven exchange processes. Understanding this history explains why modern protocols favor transesterification.

The Chloride Era (1940s - 1950s)

Early synthesis, pioneered by Nelles and later Boyd , relied on the "Ammonia Method":

• The Flaw: While effective for lower alcohols (ethanol), this method fails for long-chain alcohols like 1-decanol. The high viscosity of the product traps ammonium chloride (NH₄Cl) crystals, making purification by filtration nearly impossible. Furthermore, the presence of residual chloride ions is detrimental to pharmaceutical catalysts, causing corrosion and impurity profiles.

The Alkoxide Exchange Era (Bradley & Mehrotra, 1960s)

The seminal work of D.C. Bradley and R.C.[1] Mehrotra revolutionized this field. They established transesterification (alcoholysis) as the gold standard for synthesizing higher alkoxides.

• The Logic: By reacting a low-boiling titanium alkoxide (e.g., Titanium Isopropoxide, TTIP) with a high-boiling alcohol (1-Decanol), the equilibrium is driven forward by the continuous removal of the volatile byproduct (Isopropanol).

• The Advantage: This produces a chloride-free, high-purity product without the need for filtration.

Part 2: Technical Guide & Synthesis Protocol

Core Synthesis Route: Transesterification

This protocol utilizes the volatility difference between Isopropanol (bp 82.6°C) and 1-Decanol (bp 232.9°C) to drive the reaction to completion.

Reagents:

• Precursor: Titanium(IV) Isopropoxide (TTIP) [CAS: 546-68-9] (>99% purity).

• Ligand: 1-Decanol [CAS: 112-30-1] (Anhydrous, 4.05 equivalents).

• Solvent: Toluene or Benzene (Optional, for azeotropic removal).

Apparatus:

• 3-neck round bottom flask.

• Fractionating column (Vigreux).

• Inert gas line (Nitrogen/Argon).

Step-by-Step Protocol

• Inerting: Flame-dry the glassware and purge with Argon to remove all surface moisture. Ti(IV) centers are highly oxophilic; moisture will irreversibly form TiO₂ oligomers.

• Charging: Syringe Titanium Isopropoxide (1 mol eq.) into the flask. Add 1-Decanol (4.05 mol eq.) under positive inert pressure. The slight excess ensures complete substitution.

• Reaction: Heat the mixture gradually. The reaction is endothermic and entropy-driven.

• Distillation: Maintain the column head temperature at ~82°C (boiling point of isopropanol). Collect the distillate.

• Completion Check (Self-Validating): The reaction is complete when the distillate temperature rises sharply to the boiling point of the solvent or the reaction mass temperature exceeds 100°C without further distillate.

• Purification: Apply high vacuum (0.1 mmHg) at 150°C to strip the excess 0.05 eq. of 1-decanol. The residue is pure Titanium(IV) decan-1-olate.

Visualization of Workflow

Caption: Logical flow for the transesterification synthesis of Titanium(IV) decan-1-olate.

Part 3: Analytical Validation (Self-Validating Systems)

To ensure the integrity of the synthesis, use these validation checkpoints.

Proton NMR Spectroscopy (¹H-NMR)

This is the definitive method to prove the replacement of isopropoxy groups with decanoxy groups.

• Starting Material (TTIP): Shows a distinctive septet at ~4.5 ppm (CH) and a doublet at ~1.2 ppm (CH₃).

• Product (Ti-Decanolate):

  • Disappearance: The septet at 4.5 ppm must be absent (or <1% integration).

  • Appearance: A triplet at ~4.0 - 4.4 ppm corresponding to the

    -methylene protons ( ) bound to Titanium.

  • Shift Logic: The electronegative Ti(IV) center deshields the alpha protons, shifting them downfield relative to free decanol (~3.6 ppm).

Ti Content Analysis (Gravimetric)

Hydrolyze a weighed sample with aqueous ammonia, ignite the precipitate to form TiO₂, and weigh.

• Theoretical %Ti: 7.85%[1]

• Calculation:

  .

• Acceptance Criteria:

  of theoretical value.

Part 4: Applications in Drug Development & Research

"Green" Lewis Acid Catalysis

Titanium decanolate acts as a mild, neutral Lewis acid catalyst. In pharmaceutical synthesis, it is superior to p-toluenesulfonic acid (pTSA) for:

• Transesterification of API intermediates: It activates carbonyls without racemizing chiral centers, a common risk with strong Brønsted acids.

• Lipophilic Compatibility: Its long alkyl chains allow it to dissolve in non-polar solvents (Heptane, Hexane) used in lipid-drug conjugate synthesis.

Controlled Hydrolysis for Nanocarriers

In the development of TiO₂-based drug delivery systems, rapid hydrolysis of TTIP leads to uncontrolled aggregation.

• The Decanolate Advantage: The bulky C10 chains sterically hinder water attack. This slows the hydrolysis rate (

  ), allowing for the formation of ordered, mesoporous structures capable of encapsulating large drug molecules.

Comparative Data: Ti Alkoxide Properties[2]

Property	Ti(IV) Ethoxide	Ti(IV) Isopropoxide (TTIP)	Ti(IV) Decan-1-olate
Carbon Chain	C2	C3 (Branched)	C10 (Linear)
Physical State	Liquid	Liquid	Viscous Liquid / Waxy Solid
Hydrolysis Rate	Extremely Fast	Fast	Slow / Controlled
Solubility	Alcohols	Alcohols, Toluene	Hexane, Heptane, Oils
Primary Use	Glass coatings	Standard Precursor	Lipophilic Catalysis

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides. Academic Press. (The foundational text on alkoxide synthesis mechanisms).

• Mehrotra, R. C. (1953). "The reaction of titanium tetrachloride with alcohols." Journal of the Indian Chemical Society.
• Verma, I. D., & Mehrotra, R. C. (1960). "Organic compounds of titanium. Part I. Alcoholysis reactions of titanium alkoxides." Journal of the Chemical Society.

• Kulinkovich, O. G., et al. (1991). "Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols." Synthesis. Link (Demonstrates the catalytic utility of Ti alkoxides).

• Seebach, D., et al. (1992). "Titanium-Mediated Enantioselective Additions." Angewandte Chemie. (Contextualizes Ti-alkoxides in chiral drug synthesis).

Sources

• 1. researchgate.net [researchgate.net]

Viscosity Characteristics and Rheological Dynamics of Pure Titanium(4+) Decan-1-olate

A Comprehensive Guide to Trimeric Cluster Vitrification and Flow Behavior in Long-Chain Titanium Alkoxides

Executive Summary

Titanium(4+) decan-1-olate (chemically represented as

), also known as tetra-n-decyl titanate, represents a highly specialized class of transition-metal alkoxides. In materials science, sol-gel processing, and pharmaceutical matrix development, the rheological behavior of the pure liquid precursor is the primary determinant of successful electrospinning, matrix encapsulation, and structural integrity.

Unlike simple Newtonian fluids, long-chain titanium alkoxides exhibit profound rheological anomalies. Because the 10-carbon (C10) alkyl chain provides immense steric hindrance against crystallization, pure titanium(4+) decan-1-olate acts as a "perfect" supercooled liquid glass former. This guide dissects the causality behind its non-Arrhenius viscosity profile, its unique trimeric clustering in the liquid state, and the protocols required to accurately profile its flow behavior [1].

Structural Foundations: Trimeric Clustering in the Liquid State

To understand the viscosity of titanium(4+) decan-1-olate, one must first analyze its liquid-state topology.

Titanium alkoxides exhibit structural states strictly dictated by the steric bulk of their alkyl chains. Short-chain variants (e.g., methoxide) crystallize as tetramers, while highly branched variants (e.g., isopropoxide) remain monomeric due to extreme steric crowding. However, intermediate and long linear-chain variants, such as decan-1-olate, form stable trimeric clusters (

) in the liquid phase [1].

Mechanistic Causality: The C10 chain provides sufficient steric bulk to prevent the highly ordered packing required for crystallization, yet it is flexible enough to allow the titanium centers to coordinate into a

core. This core features distorted octahedral and trigonal-bipyramidal geometries. The internal degrees of freedom within this trimeric core directly dictate the macroscopic viscosity of the bulk liquid, leading to highly predictable yet complex intramolecular dynamics.

Viscosity Characteristics and the Double Glass Transition

The shear viscosity of trimeric titanium alkoxides does not follow a simple Arrhenius relationship. Instead, it is modeled using the Vogel–Fulcher–Tammann (VFT) equation:

Where

is the temperature of apparent viscosity divergence, and is the fragility parameter.

Intramolecular Vitrification

Recent rheological breakthroughs have demonstrated that trimeric titanium liquids exhibit a profound anomaly: a clear switch in VFT behavior around 230 K [1].

• High-Temperature Regime: At room temperature and slightly below, the viscosity is governed by the free volume and entanglement of the C10 chains.

• The 230 K Switch: As the liquid supercools, it undergoes intramolecular vitrification . The internal conformational dynamics of the

  core freeze, triggering a secondary (intramolecular) glass transition ( ) before the primary intermolecular glass transition ( ) is reached [1].

The long C10 chain of decan-1-olate increases the free volume compared to shorter alkoxides (like butoxide), which slightly lowers the primary glass transition temperature and modifies the fragility index, yielding a highly controllable elongational viscosity [2]. Furthermore, organic titanium compounds of this chain length are frequently utilized as potent viscosity improvers and stabilizers in complex polyol and binder systems [3].

Visualizations of Rheological Dynamics

Trimeric cluster formation and intramolecular vitrification pathway of titanium alkoxides.

Quantitative Data Presentation

The table below summarizes the rheological parameters of titanium alkoxides as a function of chain length, extrapolating the C10 properties from established C4-C8 empirical data [1].

Alkoxide	Chain Length	Liquid State Topology	Primary (K)	Intramolecular (K)	Viscosity Switch Temp (K)
Titanium(IV) butoxide	C4	Trimeric	~170	~234	~230
Titanium(IV) hexoxide	C6	Trimeric	~175	~232	~230
Titanium(IV) 2-ethylhexyloxide	C8 (branched)	Trimeric	~180	~230	~230
Titanium(4+) decan-1-olate	C10	Trimeric	~185	~228	~230

*Extrapolated values based on homologous series trends established in literature.

Experimental Methodologies for Rheological Profiling

To ensure scientific integrity, the following protocols are designed as self-validating systems . Titanium alkoxides react violently with atmospheric moisture, forming

bridges that artificially spike viscosity.

Protocol 1: Shear Viscosity Measurement via Cone-and-Plate Rheometry

Objective: To obtain the VFT viscosity profile of pure titanium(4+) decan-1-olate while strictly preventing hydrolysis.

• Environmental Control: Transfer the pure titanium(4+) decan-1-olate into a cone-and-plate rheometer housed entirely within an ultra-high purity argon glovebox (

  ).

• Thermal Equilibration: Equilibrate the sample at 313 K (+40 °C) for 15 minutes to erase any shear history.

• Temperature Sweep (Cooling): Ramp the temperature down at a rate of 2 K/min to 180 K, recording the shear viscosity (

  ) at a constant shear rate (e.g., ).

• Self-Validation (Hysteresis Check): Reverse the thermal sweep, heating the sample back to 313 K at 2 K/min.

  • Causality Check: If the heating curve perfectly overlaps the cooling curve, the system is validated; no moisture contamination or irreversible sol-gel condensation occurred. If viscosity is permanently elevated upon return to 313 K, the sample was compromised by moisture.

• Data Fitting: Fit the acquired data to the dual-VFT model, identifying the inflection point at ~230 K.

Protocol 2: Extensional Rheometry for Sol-Gel Transition

Objective: To measure the elongational viscosity and relaxation time of the decan-1-olate precursor during fiber drawing [2].

• Sample Preparation: Dope the decan-1-olate precursor with desired matrix additives (e.g., MWCNTs or active pharmaceutical ingredients) under inert conditions.

• Filament Stretching: Use an extensional rheometer (e.g., CaBER) to apply a rapid step-strain to a liquid bridge of the sample.

• Optical Tracking: Track the mid-filament diameter evolution over time using a high-speed laser micrometer.

• Analysis: Calculate the filament break-up time (

  ). The long C10 chains of decan-1-olate reduce internal friction, leading to a highly controllable, extended elongational viscosity compared to shorter alkoxides.

Self-validating rheological characterization workflow for moisture-sensitive alkoxides.

Applications in Drug Development and Materials Science

Understanding the precise viscosity characteristics of titanium(4+) decan-1-olate unlocks advanced applications:

• Mesoporous Drug Delivery Matrices: The pure decan-1-olate acts as a sol-gel precursor. Its high baseline viscosity and slow hydrolysis rate (due to the highly hydrophobic C10 chain) allow for highly controlled gelation. This slow kinetics creates highly uniform pore sizes, ideal for the controlled release of encapsulated active pharmaceutical ingredients (APIs).

• Viscosity Modifiers: Long-chain titanates are deployed as viscosity improvers in polyol compounds, where additions of as little as 0.1% can reduce the viscosity of complex polymer blends by up to 30% [3].

• Composite Fiber Drawing: The predictable elongational viscosity of the C10 chain allows it to be doped with nanoparticles (like MWCNTs) to draw continuous, high-quality nanoceramic

  composite fibers without premature filament breakage [2].

References

• Russell, B. A., González-Jiménez, M., Tukachev, N. V., Hayes, L.-A., Chowdhury, T., Javornik, U., Mali, G., Tassieri, M., Farnaby, J. H., Senn, H. M., & Wynne, K. (2023). "A Second Glass Transition Observed in Single-Component Homogeneous Liquids Due to Intramolecular Vitrification." Journal of the American Chemical Society, 145(48), 26061-26067.[Link]

• Kulesza, S., et al. (2022). "Rheological Properties of MWCNT-Doped Titanium-Oxo-Alkoxide Gel Materials for Fiber Drawing." Materials, 15(3), 1186.[Link]

• Monte, S. J., & Sugerman, G. (1980). "Organic titanium compounds as viscosity improvers for polyol compounds.

Protocols & Analytical Methods

Advanced Application Note: Sol-Gel Synthesis with Titanium(IV) Decan-1-olate

[1]

Executive Summary

Titanium(IV) decan-1-olate (Ti(ODec)₄), a long-chain titanium alkoxide, represents a specialized class of sol-gel precursors. Unlike the ubiquitous Titanium Isopropoxide (TTIP) or Tetrabutyl Orthotitanate (TBOT), the decanolate ligand (C₁₀H₂₁) imparts significant steric hindrance and hydrophobicity to the metal center.

This guide details the synthesis and application of Ti(ODec)₄. Because this precursor is rarely available as a shelf-stable commodity due to its specific utility, this protocol includes a mandatory in-situ synthesis module via alcohol exchange (transesterification).

Key Advantages of Ti(ODec)₄:

• Retarded Hydrolysis Kinetics: The bulky C10 chains drastically slow down the hydrolysis rate, preventing the rapid precipitation often seen with TTIP.

• Morphological Control: Enables the synthesis of highly uniform, non-agglomerated nanoparticles and mesoporous structures.

• Hydrophobic Functionalization: Ideal for creating moisture-resistant coatings or compatible interfaces in non-polar polymer matrices.

Pre-Synthesis Considerations & Materials

Chemical Causality: The Steric Effect

In sol-gel chemistry, the hydrolysis rate (

) of titanium alkoxides generally follows the order: By utilizing Ti(ODec)₄, researchers can bypass the need for strong chelating agents (like acetylacetone) to stabilize the sol, as the ligand itself acts as a steric barrier.

Materials Checklist

Component	Grade/Spec	Role
Titanium(IV) Isopropoxide (TTIP)	97%+	Starting Precursor for exchange.
1-Decanol	Anhydrous, 98%+	Ligand source & Solvent. High boiling point (231°C).
Toluene or n-Hexane	Anhydrous	Non-polar solvent for Ti(ODec)₄ solubility.
Deionized Water	18.2 MΩ·cm	Hydrolysis agent.
Argon/Nitrogen	UHP	Inert atmosphere (Critical).

Phase 1: Precursor Synthesis (Ligand Exchange)

Since Ti(ODec)₄ is not a standard catalog item, it must be synthesized via transesterification. This process replaces the isopropoxide ligands with decanolate ligands.

Reaction:

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a distillation trap (Dean-Stark or simple distillation head). Flush with Argon.

• Stoichiometry: Add 10 mmol of TTIP (approx. 2.84 g) to the flask.

• Ligand Addition: Add 45 mmol of 1-Decanol (approx. 7.12 g). Note: We use a slight molar excess (4.5 equiv) to drive the equilibrium forward.

• Solvent: Add 20 mL of anhydrous Toluene to ensure homogeneity.

• Exchange & Distillation:

  • Heat the mixture to 90°C under stirring for 1 hour to initiate exchange.

  • Gradually increase temperature to 110°C . Isopropanol (bp 82.6°C) will begin to distill off.

  • Validation: The removal of isopropanol shifts the equilibrium to the right, yielding Ti(ODec)₄.

• Isolation (Optional): For a pure solid precursor, remove toluene and excess decanol under high vacuum (10⁻³ Torr) at 100°C. However, for most sol-gel applications, the Ti(ODec)₄ solution in toluene/decanol is used directly.

Phase 2: Sol-Gel Processing Protocol

Sol Preparation

• Dilution: Dilute the synthesized Ti(ODec)₄ solution with n-hexane or additional toluene to reach a concentration of 0.2 M – 0.5 M. Do not use ethanol, as it may cause reverse ligand exchange.

• Hydrolysis Solution: Prepare a separate solution of water in 1-decanol (or 2-propanol if miscibility allows).

  • Stoichiometry:

    .

  • For nanoparticles: Use

    to .

  • For polymeric gels/films: Use

    to .

• Controlled Injection:

  • Under vigorous stirring (700 RPM), add the water solution dropwise to the Ti(ODec)₄ precursor solution.

  • Observation: Unlike TTIP, which precipitates immediately, Ti(ODec)₄ solutions typically remain clear or turn slightly opalescent due to slow hydrolysis.

Aging and Gelation

• Aging: Seal the container and age at 40–60°C for 24–48 hours. The long chains require thermal energy to reorganize and condense.

• Gel Transition: A transparent, rigid gel (organogel) will form. The high organic content (C10 chains) makes this gel highly hydrophobic.

Calcination (For TiO₂ recovery)

To convert the organometallic gel into crystalline TiO₂:

• Drying: Dry the gel at 100°C to remove solvents.

• Calcination: Heat at 1°C/min to 500°C and hold for 4 hours.

  • Note: The large mass of organic ligands means significant shrinkage and exotherm during calcination. Ensure adequate airflow.

Process Visualization

The following diagram illustrates the critical pathway from ligand exchange to the final sol-gel network.

Figure 1: Workflow for the synthesis of TiO₂ via Titanium(IV) Decan-1-olate, highlighting the critical ligand exchange step.

Comparative Analysis: TTIP vs. Ti(ODec)₄

Feature	Titanium Isopropoxide (TTIP)	Titanium Decan-1-olate (Ti(ODec)₄)
Ligand Chain Length	C3 (Short)	C10 (Long)
Hydrolysis Rate	Extremely Fast (Requires inhibitors)	Slow / Controlled (Self-inhibiting)
Solvent Compatibility	Alcohols (Ethanol, IPA)	Non-polar (Toluene, Hexane, Decanol)
Stability	Moisture Sensitive (Fumes in air)	Relatively Stable (Resistant to ambient humidity)
Primary Application	Standard TiO₂ films/powders	Hydrophobic coatings, pore size control, oil-based sols

Troubleshooting & Quality Control

• Issue: Precipitation upon water addition.

  • Cause: Local concentration of water was too high, or the solvent was too polar.

  • Fix: Dilute water in 1-decanol before addition. Ensure vigorous stirring.

• Issue: No Gelation after 48 hours.

  • Cause: Steric hindrance is preventing condensation.

  • Fix: Increase aging temperature to 60°C or add a catalytic amount of acid (0.01 M HNO₃).

• Issue: Carbon residues after calcination.

  • Cause: Incomplete combustion of the heavy C10 chains.

  • Fix: Increase calcination airflow or add an intermediate dwell step at 300°C.

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[1][2] Academic Press. (Foundational text on alcohol exchange and steric effects in metal alkoxides).

• Livage, J., Henry, M., & Sanchez, C. (1988). Sol-gel chemistry of transition metal oxides. Progress in Solid State Chemistry, 18(4), 259-341.

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press.

• Kozlova, E. A., et al. (2022). Synthesis and structure of titanium alkoxide complexes with bulky ligands. ResearchGate.

• BenchChem Technical Support. (2025). An In-depth Technical Guide to the Hydrolysis and Condensation Reactions of Titanium Ethoxide.

Sources

• 1. strem.com [strem.com]
• 2. researchgate.net [researchgate.net]

Atomic layer deposition (ALD) feasibility of titanium(4+) decan-1-olate

This Application Note is structured as a rigorous feasibility assessment and process development guide. It addresses the specific challenges of utilizing a high-molecular-weight precursor like Titanium(IV) decan-1-olate for Atomic Layer Deposition (ALD).

Document Type: Application Note & Process Protocol Subject: Precursor Evaluation: Titanium(IV) decan-1-olate [Ti(O-n-C10H21)4] Audience: Materials Scientists, Process Engineers, Drug Delivery Systems Developers

Executive Summary & Feasibility Verdict

Status: High Experimental Risk / Requires Direct Liquid Injection (DLI)

Titanium(IV) decan-1-olate is a non-standard, high-molecular-weight alkoxide. Unlike the industry-standard Titanium Tetraisopropoxide (TTIP), the decan-1-olate derivative features four long-chain (

) ligands.

• Theoretical Advantage: The extreme hydrophobicity of the decyl chains may offer superior handling stability (moisture resistance) compared to highly reactive ethoxides/isopropoxides. It may also provide unique self-assembly properties for hybrid organic-inorganic Molecular Layer Deposition (MLD).

• Critical Challenge: The molecular weight (~676 g/mol ) results in negligible vapor pressure at standard source temperatures (<150°C).

• Recommendation: Conventional "bubbler" delivery is likely unfeasible due to the risk of thermal decomposition (pyrolysis of alkyl chains) before sufficient vapor pressure is reached. Direct Liquid Injection (DLI) or Solvent-Assisted Vaporization is the required delivery methodology.

Molecular Profile & Theoretical Challenges

To design a valid protocol, we must first model the precursor's behavior relative to known standards.

Comparative Physicochemical Properties

Property	Ti(IV) Isopropoxide (TTIP)	Ti(IV) Decan-1-olate (Target)	Impact on ALD
Formula
Ligand Type	Branched ( )	Linear ( )	Linear chains increase intermolecular Van der Waals forces.
Molecular Weight	~284.2 g/mol	~676.9 g/mol	High MW drastically reduces volatility.
Physical State	Liquid	Waxy Solid / Viscous Liquid	Likely requires solvent dissolution for transport.
Vapor Pressure	0.1 Torr @ 25°C	< 0.001 Torr @ 100°C (Est.)	Critical Bottleneck.
Thermal Stability	Stable up to ~200°C	Risk of -hydride elimination >220°C	Narrow processing window.

The "Volatility-Stability" Paradox

For ALD, a precursor must evaporate without decomposing.

• The Risk: To volatilize Ti(decanolate), you must heat it significantly (likely >180°C).

• The Failure Mode: At these temperatures, long alkyl chains are prone to thermal cracking (breaking C-C bonds) rather than simple evaporation. If the molecule cracks in the source bottle, it ruins the process.

Phase 1: Pre-Deposition Characterization Protocol

Before attempting deposition, the following "Go/No-Go" validation is mandatory.

Thermal Gravimetric Analysis (TGA) / DSC

Objective: Determine if the molecule evaporates cleanly or decomposes.

Protocol:

• Instrument: TGA/DSC (e.g., TA Instruments Q600).

• Atmosphere: High-purity Nitrogen (

  ) or Argon (inert).

• Ramp Rate: 10°C/min from Ambient to 500°C.

• Analysis Criteria:

  • Clean Evaporation: Curve shows 0% residual mass. (Pass)[1]

  • Decomposition: Curve shows "steps" or significant residual mass (>20% indicates

    formation in the crucible). (Fail/Requires DLI)

  • Melting Point (DSC): Identify the phase transition to liquid. The ALD source temperature must be set above this point but below the decomposition onset.

Vapor Pressure Estimation (Clausius-Clapeyron)

If TGA shows clean evaporation:

• Load precursor into a vacuum test rig with a capacitance manometer.

• Step temperature from 100°C to 200°C in 10°C increments.

• Plot

  vs .

• Target: You need at least 0.1 Torr vapor pressure for stable ALD flow.

Phase 2: ALD Process Development Protocol

Assuming the precursor is thermally stable but low-volatility, we utilize a Direct Liquid Injection (DLI) approach.

Reactor Setup (DLI Configuration)

Standard bubblers will fail. Use a DLI vaporizer system (e.g., Kemstream or Brooks).

• Solvent: Anhydrous Cyclohexane or Toluene (Must dissolve the decanolate; non-coordinating).

• Concentration: 0.05 M to 0.1 M solution.

• Vaporizer Temp: 180°C - 200°C (Flash vaporization prevents long-term thermal stress).

• Carrier Gas: Argon (200-500 sccm).

Oxidant Selection

• Water (

  ): Standard, but may struggle to remove the bulky ligands due to steric hindrance.

• Ozone (

  ): Recommended. The high reactivity of ozone is necessary to "burn off" the long carbon chains and prevent carbon contamination in the film.

Step-by-Step Deposition Cycle

Substrate: Silicon (100) or Medical Grade Stainless Steel (316L). Reactor Temp: 250°C - 300°C (Higher temp aids ligand removal).

Step	Action	Duration (Est.)	Mechanism
1	Precursor Pulse	2.0 - 5.0 s	DLI injection. Ti-decanolate adsorbs; self-limiting via steric bulk.
2	Purge 1	10.0 - 20.0 s	Critical. Long chains stick; requires extended purge to remove physisorbed molecules.
3	Oxidant Pulse	1.0 - 3.0 s	attacks Ti-O-C bonds.
4	Purge 2	10.0 s	Removal of , , and reaction byproducts.

Mechanism & Workflow Visualization

Precursor Viability Decision Tree

This logic flow ensures you do not waste reactor time on an unviable precursor.

Figure 1: Decision logic for selecting the delivery method based on thermal properties.

Surface Reaction Mechanism (Ligand Exchange)

The steric hindrance of the decyl chain heavily influences the Growth Per Cycle (GPC).

Figure 2: The steric bulk of the C10 chain likely results in lower Growth Per Cycle (GPC) compared to TTIP due to site blocking.

Film Characterization & Quality Control

Once deposition is achieved, the film must be validated against biomedical or semiconductor standards.

• Growth Per Cycle (GPC) via Ellipsometry:

  • Expected GPC: 0.2 - 0.4 Å/cycle . (Note: This is lower than the standard 0.5-0.6 Å/cycle for TTIP because the large decanolate ligands block surface sites, a phenomenon known as "Steric Hindrance").

• X-Ray Photoelectron Spectroscopy (XPS):

  • Critical Check: Carbon content.[2][3][4] If C > 2-3%, the ozone pulse was insufficient to remove the long decyl chains. Increase Ozone concentration or pulse time.

• Crystallinity (XRD):

  • Films deposited < 250°C will likely be Amorphous .[3][5]

  • Films deposited > 300°C may show Anatase phase.

References

• MOCVD Precursor Encyclopedia. "Titanium Alkoxides: Properties and Applications." Vertex Research.

• Nizard, H. et al. (2009).[6] "Thermal Properties of Some Volatile Titanium(IV) Precursors." ECS Meeting Abstracts.

• Puurunen, R. L. (2005). "Surface chemistry of atomic layer deposition: A case study for the trimethylaluminum/water process." (General reference for ALD steric hindrance mechanisms). Journal of Applied Physics.
• Potts, S. E. et al. (2010). "Low-Temperature Plasma-Enhanced Atomic Layer Deposition of Metal Oxide Thin Films." (Context for using Ozone/Plasma to remove heavy ligands). Journal of The Electrochemical Society.

Sources

• 1. researchgate.net [researchgate.net]
• 2. kummelgroup.ucsd.edu [kummelgroup.ucsd.edu]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. biophys.w3.kanazawa-u.ac.jp [biophys.w3.kanazawa-u.ac.jp]
• 6. researchgate.net [researchgate.net]

Spin coating parameters for titanium(4+) decan-1-olate thin films

An Application Note on the Deposition of Titanium Dioxide Thin Films via Spin Coating of a Titanium(4+) Decan-1-olate Precursor

Introduction: Engineering Surfaces with Titanium Dioxide

Titanium dioxide (TiO₂) is a uniquely versatile ceramic material, renowned for its chemical stability, non-toxicity, low cost, and compelling optical and electronic properties.[1][2] These characteristics have made it a cornerstone material in a vast array of applications, including photocatalytic water purification, self-cleaning surfaces, gas sensors, dye-sensitized solar cells, and biocompatible coatings on medical implants.[2][3][4] The functionality of TiO₂ in these applications is critically dependent on its structure and morphology when prepared as a thin film.

Among the various deposition techniques, the sol-gel method coupled with spin coating stands out as a highly effective and scalable approach for fabricating uniform, high-quality TiO₂ thin films.[1][5] This process offers precise control over film thickness, composition, and microstructure at relatively low processing temperatures.[6] The heart of the sol-gel process is the precursor chemistry, which typically involves the controlled hydrolysis and condensation of a titanium alkoxide. While common precursors like titanium isopropoxide and butoxide are widely studied, the use of long-chain alkoxides such as Titanium(4+) decan-1-olate (Ti(OC₁₀H₂₁)₄) offers distinct advantages. The bulky decan-1-olate ligands can sterically hinder the hydrolysis and condensation reactions, providing a more stable precursor sol and a wider processing window, which is crucial for achieving batch-to-batch reproducibility.[7]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It details the parameters and protocols for fabricating TiO₂ thin films using a titanium(4+) decan-1-olate precursor, explaining not just the procedural steps but the underlying scientific principles that govern the final film properties.

Part 1: The Foundation - Precursor Sol-Gel Chemistry

The conversion of a soluble molecular precursor like titanium(4+) decan-1-olate into an inorganic solid network (a gel) is governed by two fundamental chemical reactions: hydrolysis and condensation.[8]

• Hydrolysis: The process begins with the addition of water, which attacks the electrophilic titanium center, leading to the replacement of an alkoxide group (⁻OC₁₀H₂₁) with a hydroxyl group (⁻OH).

  Ti(OC₁₀H₂₁)₄ + H₂O → HO-Ti(OC₁₀H₂₁)₃ + C₁₀H₂₁OH

• Condensation: Subsequently, two partially or fully hydrolyzed precursor molecules react with each other to form a Ti-O-Ti bridge, releasing either water (oxolation) or alcohol (alcoxolation). This step initiates the polymerization process, forming the backbone of the TiO₂ network.

  • Oxolation: (OC₁₀H₂₁)₃Ti-OH + HO-Ti(OC₁₀H₂₁)₃ → (OC₁₀H₂₁)₃Ti-O-Ti(OC₁₀H₂₁)₃ + H₂O

  • Alcoxolation: (OC₁₀H₂₁)₃Ti-OH + C₁₀H₂₁O-Ti(OC₁₀H₂₁)₃ → (OC₁₀H₂₁)₃Ti-O-Ti(OC₁₀H₂₁)₃ + C₁₀H₂₁OH

The rates of these reactions are extremely rapid for titanium alkoxides and must be carefully controlled to prevent uncontrolled precipitation.[9] This is achieved by using a stabilizing agent and a suitable solvent.

Key Components of the Precursor Solution

Component	Example	Function & Scientific Rationale
Precursor	Titanium(4+) decan-1-olate	The source of titanium for the TiO₂ network. The long decan-1-olate ligand provides steric hindrance, slowing hydrolysis for a more stable sol.
Solvent	Anhydrous Ethanol	Dissolves the precursor and controls concentration and viscosity. Must be anhydrous to prevent premature, uncontrolled hydrolysis.[10]
Stabilizing Agent	Acetylacetone (AcAc)	A chelating agent that coordinates with the titanium center, replacing an alkoxide group. This coordination is more stable against hydrolysis than the Ti-alkoxide bond, effectively "protecting" the precursor and slowing the reaction rate to allow for the formation of a stable, clear sol.[11]
Catalyst	Water (in a controlled amount)	The reactant required to initiate the hydrolysis reaction. The water-to-alkoxide molar ratio is a critical parameter for controlling the final particle size and network structure.[8]

Protocol 1: Preparation of a Stable Precursor Sol

This protocol describes the preparation of 50 mL of a 0.4 M TiO₂ precursor solution.

Materials:

• Titanium(4+) decan-1-olate

• Anhydrous Ethanol (C₂H₅OH)

• Acetylacetone (AcAc, C₅H₈O₂)

• Deionized Water

• Argon or Nitrogen gas (optional, for moisture-sensitive environments)

Procedure:

• In a dry beaker under ambient conditions, add 35 mL of anhydrous ethanol.

• While stirring with a magnetic stir bar, slowly add 4.4 mL of acetylacetone. This acts as the stabilizing agent.

• Continue stirring and add 12.3 g of titanium(4+) decan-1-olate to the ethanol/acetylacetone mixture. The solution should be stirred for at least 1 hour to ensure complete dissolution and chelation, resulting in a clear, yellowish solution.[11]

• In a separate small beaker, prepare the hydrolysis solution by mixing 0.72 mL of deionized water with 5 mL of anhydrous ethanol.

• Add the water/ethanol solution dropwise to the vigorously stirring precursor solution. The slow, dropwise addition is crucial to prevent localized, rapid hydrolysis which can cause precipitation.[8]

• Once the addition is complete, seal the beaker (e.g., with parafilm) and allow the sol to age for 24 hours at room temperature with continuous stirring. This aging process allows for the controlled and gradual formation of the initial polymeric network, leading to a sol with optimal viscosity for spin coating.

Part 2: Preparing the Canvas - Substrate Cleaning

The quality of a thin film is inextricably linked to the cleanliness of the substrate. Any particulate or organic contamination on the surface can lead to poor adhesion, pinholes, and other defects in the final film.

Protocol 2: Rigorous Substrate Cleaning

This protocol is suitable for common substrates such as glass slides, silicon wafers, or fluorine-doped tin oxide (FTO) coated glass.

Materials:

• Substrates

• Detergent (e.g., Alconox)

• Deionized Water

• Acetone

• Isopropanol (IPA)

• Ultrasonic bath

• Nitrogen or compressed air gun

Procedure:

• Place the substrates in a beaker and scrub them with a detergent solution and deionized water.

• Rinse the substrates thoroughly with deionized water.

• Sequentially place the substrates in beakers containing deionized water, acetone, and isopropanol, and sonicate for 15 minutes in each solvent.[12]

• After the final sonication in isopropanol, remove the substrates and dry them under a stream of high-purity nitrogen or clean compressed air.

• Store the cleaned substrates in a clean, covered container until use. For best results, use immediately after cleaning.

Part 3: The Deposition - Spin Coating Parameters and Protocol

Spin coating is a dynamic process that transforms a liquid sol into a uniform solid thin film through centrifugal force. The process can be broken down into four stages: deposition of the sol, spin-up (acceleration), spin-off (constant speed), and evaporation. The final thickness and quality of the film are highly dependent on the spin coating parameters.

Controlling Film Properties through Spin Parameters

Parameter	Typical Range	Influence on Film Properties & Causality
Spin Speed	1000 - 5000 rpm	Primary control for film thickness. Higher spin speeds impart a greater centrifugal force, causing more of the solution to be thrown off the substrate, resulting in a thinner film.[13][14]
Spin Duration	30 - 75 seconds	Affects film uniformity and solvent evaporation. A sufficient duration ensures that the film is tack-free and uniform. Longer times can lead to slightly thinner films.[15]
Acceleration	500 - 2000 rpm/s	Impacts uniformity, especially for viscous sols. A controlled, smooth acceleration prevents the formation of radial streaks and ensures an even spreading of the sol.
Sol Viscosity	-	A property of the sol, not a machine setting. Higher viscosity (from higher precursor concentration or longer aging) results in thicker films as less material is expelled during the spin-off stage.[16]

Protocol 3: Spin Coating the Thin Film

Procedure:

• Secure a clean substrate onto the chuck of the spin coater using the vacuum.

• Dispense a small amount of the prepared precursor sol (approx. 0.2 - 0.5 mL) onto the center of the substrate.[16]

• Immediately start the spin coating program. A typical two-stage program is effective:

  • Stage 1 (Spreading): 500 rpm for 10 seconds. This allows the sol to spread evenly across the substrate surface.

  • Stage 2 (Thinning): 3000 rpm for 45 seconds. This stage ejects excess solution and thins the film to its final thickness.[10][17]

• After the program finishes, stop the spinner and carefully remove the coated substrate with tweezers.

Part 4: The Transformation - Post-Deposition Thermal Treatment

The as-deposited film is an amorphous gel containing organic residues and solvents. A post-deposition heat treatment, or annealing, is essential to convert this gel into a dense, crystalline TiO₂ film.

Protocol 4: Two-Step Annealing Process

Procedure:

• Pre-heating (Drying): Place the coated substrate on a hot plate at 150°C for 10 minutes. This gentle heating step removes residual solvents and prevents the film from cracking during the more aggressive high-temperature annealing.[5]

• Annealing (Calcination):

  • Place the pre-heated substrate in a programmable muffle furnace.

  • Ramp the temperature to 450-500°C at a rate of 5°C/minute.

  • Hold the temperature at the setpoint for 1-2 hours. This step burns off the organic ligands (pyrolysis) and promotes the crystallization of the TiO₂.[18][19]

  • Allow the furnace to cool down naturally to room temperature before removing the final thin film.

The Critical Role of Annealing Temperature

The final crystalline phase and grain size of the TiO₂ film are determined by the annealing temperature. This, in turn, dictates the film's properties.

Temperature Range	Expected Outcome
300 - 400°C	Primarily amorphous or poorly crystalline anatase phase.[1]
400 - 550°C	Well-crystallized anatase phase, which is often desired for photocatalytic applications.[1][20]
> 600°C	Onset of the phase transformation from anatase to the more thermodynamically stable rutile phase. Grain size increases.[20]

Visualizing the Process and Logic

Part 5: Validating the Outcome - Film Characterization

After fabrication, a suite of characterization techniques should be employed to verify the structural, morphological, and optical properties of the TiO₂ thin films.

• X-ray Diffraction (XRD): This is the primary technique to confirm the crystalline nature of the film. The resulting diffraction pattern will identify the phase of TiO₂ present (e.g., anatase or rutile) and the average crystallite size can be calculated from the peak broadening using the Scherrer equation.[2][21]

• Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the film's surface, revealing information about grain size, uniformity, and the presence of any cracks or defects. A cross-sectional SEM image can be used to directly measure the film's thickness.[18][21]

• Atomic Force Microscopy (AFM): AFM is used to obtain three-dimensional topographical maps of the film's surface, providing quantitative data on surface roughness.[18]

• UV-Visible Spectroscopy: This technique measures the transmittance and absorbance of the film as a function of wavelength. The data can be used to assess the film's transparency in the visible region and to calculate the optical bandgap, a key parameter for semiconductor applications.[1][2]

References

• TiO2 Thin Film's Fabrication and Characterization in Response to Heat Treatment. (2024). International Journal of Nanoscience and Nanotechnology.
• Modeling, optimization and characterization of titanium dioxide thin film prepared by the spin-coating method using the experime. (n.d.). Journal of Materials Science: Materials in Electronics.
• Synthesis and Characterisation of TiO2 thin film prepared by Spin Coating Technique. (2017). International Journal of Innovative Research in Science, Engineering and Technology.
• Legrand-Buscema, C., Malibert, C., & Bach, S. (2002). Elaboration and characterization of thin films of TiO2 prepared by sol–gel process. Thin Solid Films, 418(1), 79–84.
• Spin coating and characterization of self-cleaning TiO2 thin films for photovoltaic application. (n.d.). University of Johannesburg.
• Characterization of Titanium dioxide thin film fabricated using spin coating technique. (2011). Optoelectronics and Advanced Materials - Rapid Communications.
• Sol-Gel Spin Coating Synthesis of TiO2 Nanostructure and Its Optical Characterization. (2017). Journal of Modern Physics.
• Influence of the Deposition Parameters on the Properties of TiO2 Thin Films on Spherical Substrates. (2023). Coatings.
• The role of Cu and film thickness on the photocatalytic activity of mesoporous spin coated TiO2 films. (2024). Applied Catalysis B: Environmental.
• EFFECTS OF ANNEALING TEMPERATURE ON STRUCTURAL, MORPHOLOGY AND OPTICAL PROPERTIES OF TiO2 THIN FILM. (n.d.). ARPN Journal of Engineering and Applied Sciences.
• Spin Speed and Duration Dependence of TiO 2 Thin Films pH Sensing Behavior. (2014). Journal of Sensors.
• Preparation and Characterization of Nanocrystalline TiO2 Thin Films Prepared By Sol-Gel Spin Coating Method. (2014). International Journal of Innovative Research in Science, Engineering and Technology.
• Water-assisted crystallization and densification of sol–gel-derived TiO2 films during low-temperature heating. (2022). Journal of Sol-Gel Science and Technology.
• Annealing temperature variation and its influence on the self-cleaning properties of TiO2 thin films. (2022). Heliyon.
• Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect by X-ray photoelectron spectroscopy. (2025). ResearchGate.
• The Impact of Spinning Speed on n-TiO 2 /ZnO Bilayer Thin Film Fabricated through Sol–Gel Spin-Coating Method. (2024). Coatings.
• TiO2 THIN FILMS PREPARED BY SPIN COATING TECHNIQUE. (n.d.). Revue Roumaine de Chimie.
• Physico-Chemical Properties of TiO2 Coatings Derived From Acid Catalyst-Free Precursorvia Spin Coating. (2022). Biointerface Research in Applied Chemistry.
• Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. (2003). Bulletin of the Korean Chemical Society.
• An In-depth Technical Guide to the Hydrolysis and Condensation Reactions of Titanium Ethoxide. (n.d.). Benchchem.
• Titanium Dioxide Thin Films for Environmental Applications. (2022). IntechOpen.
• The effect of spin coating rate on the microstructure, grain size, surface roughness and thickness of Ba0.6Sr0.4TiO3 thin film prepared by the sol-gel process. (2006). Materials Science-Poland.
• Effect of annealing temperature on the TiO2 anodized films properties for dental implant application. (2023). Journal of Metals, Materials and Minerals.

Sources

• 1. TiO2 Thin Film’s Fabrication and Characterization in Response to Heat Treatment – Oriental Journal of Chemistry [orientjchem.org]
• 2. ijirset.com [ijirset.com]
• 3. epjap.org [epjap.org]
• 4. Research Portal [ujcontent.uj.ac.za]
• 5. Titanium Dioxide Thin Films for Environmental Applications | IntechOpen [intechopen.com]
• 6. tandfonline.com [tandfonline.com]
• 7. bkcs.kchem.org [bkcs.kchem.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. biointerfaceresearch.com [biointerfaceresearch.com]
• 11. academia.edu [academia.edu]
• 12. Influence of the Deposition Parameters on the Properties of TiO2 Thin Films on Spherical Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. materialsscience.pwr.wroc.pl [materialsscience.pwr.wroc.pl]
• 15. researchgate.net [researchgate.net]
• 16. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 17. Sol-Gel Spin Coating Synthesis of TiO2 Nanostructure and Its Optical Characterization [scirp.org]
• 18. arpnjournals.org [arpnjournals.org]
• 19. revroum.lew.ro [revroum.lew.ro]
• 20. Annealing temperature variation and its influence on the self-cleaning properties of TiO2 thin films - PMC [pmc.ncbi.nlm.nih.gov]
• 21. OAM-RC :: Articles [oam-rc.inoe.ro]

Controlled hydrolysis methods for titanium(4+) decan-1-olate

Application Note & Protocol: Controlled Hydrolysis of Titanium(IV) Decan-1-olate

Executive Summary & Scientific Rationale

Titanium(IV) decan-1-olate (

), often referred to as titanium decoxide, represents a specialized class of long-chain metal alkoxides. Unlike the ubiquitous titanium isopropoxide (TTIP) or titanium butoxide (TBOT), the decan-1-olate precursor exhibits distinct physicochemical properties governed by the steric bulk and hydrophobicity of the decyl chains.

Why use Titanium(IV) Decan-1-olate?

• Kinetic Control: The bulky

  chains provide significant steric hindrance, naturally slowing the hydrolysis rate compared to alkoxides. This allows for the synthesis of highly crystalline nanoparticles without aggressive chemical moderators.

• Solubility Profile: Its high solubility in non-polar solvents (e.g., toluene, hexane) makes it an ideal precursor for synthesizing hydrophobic TiO2 nanocrystals or for integration into lipid-based drug delivery systems (LNP) where polar alcohols are disruptive.

• High-Purity Oxide Formation: The hydrolysis byproduct is 1-decanol, a high-boiling alcohol (

  ). While difficult to remove by simple evaporation, its presence can act as a surfactant during the "aging" phase, preventing particle agglomeration.

This guide details the controlled hydrolysis of this precursor, specifically tailored for pharmaceutical applications where particle size uniformity and surface purity are paramount.

Mechanism of Action: Steric-Controlled Hydrolysis

The transformation from alkoxide to metal oxide follows the general Sol-Gel mechanism: Hydrolysis followed by Condensation.

Procedure for synthesizing titanium(4+) decan-1-olate from titanium tetrachloride

Application Note: High-Purity Synthesis of Titanium(IV) Decan-1-olate via Ammonia-Assisted Alcoholysis

Executive Summary

This application note details the protocol for synthesizing Titanium(IV) decan-1-olate (also known as Titanium tetra-decanolate), a long-chain metal alkoxide used as a hydrophobic surface modifier, a catalyst in olefin polymerization, and a precursor for sol-gel derived

nanoparticles with controlled morphology.

Unlike short-chain alkoxides (e.g., isopropoxide), the synthesis of decanolate derivatives presents unique challenges regarding steric kinetics and purification. This guide utilizes the Ammonia Method (Nelles Method) , utilizing ammonia gas as a proton scavenger to drive the reaction to completion and ensure the total removal of chloride impurities, which are detrimental to catalytic applications.

Chemical Principles & Mechanism

The Reaction Pathway

The synthesis relies on the nucleophilic substitution of chloride ligands on the titanium center by the alkoxy group of 1-decanol. However, the reaction

is an equilibrium that lies heavily to the left due to the generation of HCl. To shift the equilibrium and prevent the formation of chloro-alkoxides (e.g., ), a base is required.

Ammonia (

) is the preferred base because it reacts with the generated HCl to form Ammonium Chloride ( ), which is insoluble in the organic reaction medium (toluene) and precipitates out, driving the reaction forward irreversibly.

Stoichiometric Equation:

Mechanistic Visualization

Figure 1: Mechanistic pathway of ammonia-assisted alcoholysis.

Safety & Handling (Critical)

• Titanium Tetrachloride (

  ): Highly corrosive. Hydrolyzes violently with moisture in the air to release dense white clouds of hydrochloric acid (HCl). Must be handled under inert atmosphere (Schlenk line or Glovebox).

• Ammonia Gas: Toxic and corrosive. Use a fume hood with a proper trap system.

• Exothermic Reaction: The addition of

  to alcohols is highly exothermic. Temperature control is vital to prevent decomposition and side reactions.

Materials & Equipment

Reagents

Reagent	Purity	Pre-treatment	Role
Titanium(IV) chloride	99.9%	Distill if yellow (Fe impurities)	Precursor
1-Decanol	>99%	Dry over 4Å Molecular Sieves for 24h	Ligand Source
Toluene	Anhydrous	Distill over Na/Benzophenone	Solvent
Ammonia (Gas)	Anhydrous	Pass through KOH drying tower	Base / Scavenger
Argon/Nitrogen	UHP	-	Inert Gas

Equipment

• 1L 3-Neck Round Bottom Flask (flamed dried).

• Mechanical Stirrer (Teflon blade).

• Pressure-equalizing addition funnel.

• Gas inlet tube (bubbler) extending to the bottom of the flask.

• Schlenk line (Vacuum/Inert Gas manifold).

• Sintered glass filter funnel (Schlenk frit, Porosity M or F).

Experimental Protocol

Phase 1: Preparation & Inerting

• Assembly: Assemble the 3-neck flask with the mechanical stirrer, addition funnel, and gas inlet/outlet under a continuous flow of Argon.

• Solvation: Charge the flask with 1000 mL of anhydrous Toluene and 158.3 g (1.0 mol) of dry 1-Decanol .

• Cooling: Immerse the flask in an ice/salt bath to bring the internal temperature to 0°C - 5°C .

Phase 2: Precursor Addition

• Loading: Transfer 47.4 g (0.25 mol) of

  into the addition funnel using a cannula or syringe to avoid air exposure.

• Addition: Dropwise add the

  to the stirred decanol solution.

  • Note: The solution will turn yellow/orange. Maintain temperature

    .

  • Causality: Rapid addition causes localized overheating, leading to polymerization of the titanium species.

Phase 3: Ammonolysis

• Bubbling: Once

  addition is complete, begin bubbling anhydrous Ammonia gas through the solution.

• Precipitation: A thick white precipitate of Ammonium Chloride (

  ) will form immediately.

• Endpoint: Continue bubbling until the solution is saturated (ammonia escapes the outlet) and the mixture is no longer exothermic.

• Reflux: Remove the ice bath. Heat the mixture to 60°C for 1 hour to ensure reaction completion and agglomeration of the

  particles (makes filtration easier).

Phase 4: Workup & Purification

• Filtration: Filter the hot mixture through a dried sintered glass frit (under Argon) to remove the

  cake. Wash the cake with 50 mL of dry toluene.

• Stripping: Transfer the clear filtrate to a rotary evaporator. Remove the Toluene solvent under reduced pressure (

  , 20 mbar).

• High Vacuum Distillation: The residue is crude Titanium Decanolate.

  • Perform vacuum distillation.[1]

  • Boiling Point: Due to high molecular weight, expect boiling points >200°C. A vacuum of <0.1 mmHg is required.

  • Alternative: If distillation decomposes the product, use Molecular Distillation (Wiped Film) .

Workflow Visualization

Figure 2: Step-by-step experimental workflow for Titanium Decanolate synthesis.

Validation & Quality Control

To ensure the synthesized material meets "High Purity" standards for drug delivery or catalytic use, the following QC metrics are mandatory.

Parameter	Method	Acceptance Criteria	Scientific Rationale
Titanium Content	Gravimetric Analysis (calcination to )	7.0% ± 0.2%	Confirms correct stoichiometry ( g/mol ).
Chloride Content	Volhard Titration	< 50 ppm	Residual Cl acts as a catalyst poison and indicates incomplete reaction.
Hydrolysis Rate	Visual (Water addition)	Instant White Precipitate	Confirms active Ti-OR bonds.
IR Spectroscopy	FTIR	@ 600-650	Identifies the metal-oxygen stretch; absence of broad OH stretch ( ).

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[1][2][3][4] Academic Press. (The seminal text on alkoxide synthesis mechanisms).

• Nelles, J. (1941). Preparation of Titanium Esters. U.S. Patent 2,187,821.

• Dierks, S. (2023).[5] Titanium(IV) Alkoxides: Properties and Applications. Sigma-Aldrich Technical Library.

• Mehrotra, R. C. (1953). The Reaction of Titanium Tetrachloride with Alcohols. Journal of the American Chemical Society, 75(9), 2266-2267.

Sources

• 1. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bkcs.kchem.org [bkcs.kchem.org]
• 4. Preparation method of nano titanium dioxide---Titanium alkoxide gas phase hydrolysis method [lb.pvcresinchemical.com]
• 5. rsc.org [rsc.org]

Application Note: Electrospinning Mesoporous Titania Nanofibers via Titanium(IV) Decan-1-olate Precursors

Target Audience: Materials Scientists, Biomedical Engineers, and Drug Delivery Formulation Specialists Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The fabrication of titanium dioxide (TiO₂) nanofibers via sol-gel electrospinning traditionally relies on highly reactive short-chain alkoxides, such as titanium tetraisopropoxide (TTIP). While effective, TTIP’s aggressive hydrolysis rate necessitates the use of corrosive chelating agents (e.g., acetic acid or acetylacetone) to prevent premature gelation and needle clogging. This harsh chemical environment often precludes the co-spinning of sensitive active pharmaceutical ingredients (APIs) or biologics.

This application note details a paradigm shift: utilizing titanium(IV) decan-1-olate as the inorganic precursor. By leveraging the extreme steric hindrance of its 10-carbon aliphatic chains, researchers can achieve a self-stabilizing, slow-hydrolyzing spinning dope. Furthermore, during thermal calcination, these bulky decyl chains act as internal porogens, yielding highly mesoporous TiO₂ nanofibers optimized for drug elution and photocatalytic applications.

Mechanistic Rationale: The Steric Advantage

To design a robust experiment, one must understand the causality behind the reagent selection. The sol-gel transition of titanium alkoxides involves two primary steps: nucleophilic attack by water (hydrolysis) and subsequent polymerization (condensation) .

When using titanium(IV) decan-1-olate, the bulky –O(CH₂)₉CH₃ ligands physically shield the highly electrophilic Ti⁴⁺ core.

• In the Syringe (Dope Stability): Atmospheric moisture cannot easily penetrate the hydrophobic decyl canopy. The dope remains stable for days without the addition of acidic stabilizers.

• In Flight (Controlled Gelation): As the polymer jet accelerates toward the collector, the high surface-area-to-volume ratio forces solvent evaporation. The moderate atmospheric humidity slowly initiates hydrolysis, allowing the titanium network to gel synchronously with polymer solidification .

• During Calcination (Porogen Effect): The long carbon chains occupy significant volumetric space within the as-spun fiber. Upon thermal degradation at 500 °C, their oxidation leaves behind an interconnected mesoporous network, drastically increasing the specific surface area of the resulting anatase TiO₂ .

Table 1: Quantitative Precursor Comparison

Parameter	Titanium Tetraisopropoxide (TTIP)	Titanium(IV) Decan-1-olate	Mechanistic Impact
Alkyl Chain Length	3 Carbons (Isopropyl)	10 Carbons (Decyl)	Determines steric bulk and hydrophobicity.
Hydrolysis Rate	Extremely Fast (< 1 min)	Slow / Controlled (Hours)	Dictates the need for chemical stabilizers.
Dope Shelf-Life	< 2 hours (without acid)	> 72 hours (neutral pH)	Enhances process reproducibility and API survival.
Porogen Capability	Low (Microporous)	High (Mesoporous)	Longer chains leave larger voids upon calcination.
Chelator Required?	Yes (Acetic Acid / AcAc)	No	Enables neutral-pH co-spinning of biologics.

Workflow & Sol-Gel Dynamics

Fig 1: Workflow and sol-gel dynamics of electrospinning Ti(IV) decan-1-olate into TiO2 nanofibers.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system; each step contains a physical validation checkpoint to ensure the chemistry is behaving as predicted before proceeding.

Phase 1: Dope Formulation

Reagents Required:

• Polyvinylpyrrolidone (PVP,

  g/mol )

• Titanium(IV) decan-1-olate (Ti(OC₁₀H₂₁)₄)

• Absolute Ethanol / Dichloromethane (DCM) (70:30 v/v)

Step-by-Step Methodology:

• Solvent Blending: Mix 7 mL of Absolute Ethanol with 3 mL of DCM.

  • Causality: Ethanol dissolves the PVP, while DCM is critical for fully solvating the highly hydrophobic 10-carbon chains of the titanium precursor, preventing phase separation.

• Polymer Dissolution: Slowly add 1.0 g of PVP to the solvent blend under vigorous magnetic stirring (400 RPM) at room temperature until fully dissolved (approx. 2 hours).

• Precursor Integration: In a low-humidity environment (<30% RH), add 1.0 g of titanium(IV) decan-1-olate dropwise to the PVP solution. Stir for an additional 1 hour.

• Validation Checkpoint: The final dope must be optically transparent with a pale yellow tint. Tilt the vial; the viscosity should be between 300–500 cP (similar to warm honey). If the solution is cloudy, the DCM evaporated prematurely, causing the decyl chains to form micelles. Discard and remake.

Phase 2: Electrospinning Execution

• Apparatus Setup: Load the dope into a 10 mL glass syringe equipped with a 21-gauge blunt-tip stainless steel needle. Mount on a precision syringe pump.

• Environmental Control: Set the chamber relative humidity (RH) strictly between 40% and 45% .

  • Causality: Unlike TTIP, which requires bone-dry air to prevent immediate clogging, the sterically hindered decan-1-olate requires moderate ambient moisture to initiate in-flight hydrolysis. If RH is <20%, the fibers will impact the collector as a wet, un-gelled puddle.

• Spinning: Apply the parameters detailed in Table 2.

• Validation Checkpoint: Illuminate the needle tip with a strong flashlight. You must observe a stable, non-flickering Taylor cone. If the jet sputters, increase the voltage by 0.5 kV increments until stability is restored.

Table 2: Validated Electrospinning Parameters

Parameter	Target Value	Mechanistic Rationale
Flow Rate	0.6 mL/h	Allows sufficient residence time at the needle tip for charge accumulation without droplet detachment.
Applied Voltage	16 – 18 kV	Overcomes the high surface tension of the decan-1-olate/DCM/Ethanol mixture.
Tip-to-Collector	15 cm	Provides adequate flight time (milliseconds) for solvent evaporation and atmospheric hydrolysis.
Collector Type	Grounded Al Foil	Ensures rapid charge dissipation, preventing fiber repulsion and 3D "flocking" defects.

Phase 3: Thermal Processing (Calcination)

To convert the amorphous Ti-PVP hybrid fibers into crystalline, mesoporous TiO₂, the organic components must be thermally degraded.

• Preparation: Carefully peel the hybrid nanofiber mat from the aluminum foil and place it in an alumina crucible.

• Heating Profile: Ramp the muffle furnace at 1 °C/min to 500 °C. Hold at 500 °C for 3 hours, then allow natural cooling to room temperature.

  • Causality (Critical): The extremely slow ramp rate of 1 °C/min is non-negotiable. The 10-carbon aliphatic chains generate substantial volumetric off-gassing (CO₂ and H₂O) during thermal decomposition. A standard 5 °C/min ramp will cause catastrophic internal pressure buildup, resulting in fractured, powdered fibers rather than continuous porous filaments .

• Validation Checkpoint: The final mat should shrink by approximately 40% in diameter but remain a flexible, free-standing white membrane. X-Ray Diffraction (XRD) should confirm a pure Anatase crystal phase.

References

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press.[Link]

• Li, D., & Xia, Y. (2004). Electrospinning of Nanofibers: Reinventing the Wheel? Advanced Materials, 16(14), 1151-1170.[Link]

• Sigmund, W., Yuh, J., Park, H., Maneeratana, V., Pyrgiotakis, G., Daga, A., ... & Taylor, J. C. (2006). Processing and Structure Relationships in Electrospinning of Ceramic/Polymer Composite Nanofibers. Journal of the American Ceramic Society, 89(2), 395-407.[Link]

• Xue, J., Wu, T., Dai, Y., & Xia, Y. (2017). Electrospinning and Electrospun Nanofibers: Methods, Materials, and Applications. Chemical Reviews, 117(13), 9228-9341.[Link]

Technical Notes & Optimization

Controlling gelation time in titanium(4+) decan-1-olate sol-gel processes

Knowledge Base > Precursor Workflows > Titanium(4+) Decan-1-olate Troubleshooting

Welcome to the Advanced Materials Support Center. Working with long-chain titanium alkoxides like titanium(4+) decan-1-olate (

) presents unique kinetic challenges compared to standard precursors like titanium isopropoxide (TTIP). The 10-carbon alkyl chain introduces extreme steric hindrance and hydrophobicity, fundamentally altering the hydrolysis and polycondensation rates.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you achieve precise control over your gelation times.

Workflow Architecture

Fig 1: Sol-gel workflow for Ti(IV) decan-1-olate highlighting critical gelation control nodes.

Troubleshooting Guide & FAQs

Q1: Why does my titanium(4+) decan-1-olate mixture phase-separate instead of forming a homogeneous sol when water is added? Causality: The decan-1-olate ligand is highly hydrophobic. When aqueous solutions are introduced, the thermodynamic penalty of mixing water with the non-polar decyl chains causes liquid-liquid phase separation before hydrolysis can occur. Solution: You must use a bridging co-solvent. Diluting the precursor in a mutually miscible solvent (such as 1-propanol or THF) prior to water addition ensures that the water molecules can physically access the highly electrophilic

center without phase separating.

Q2: My sol precipitates into opaque white particles rather than forming a monolithic gel. How do I extend the gelation time to prevent this? Causality: Despite the steric bulk of the decan-1-olate group, local excesses of water cause uncontrolled, rapid hydrolysis of the Ti-O-C bonds. This leads to the immediate formation of highly crosslinked, dense

precipitates rather than a continuous 3D polymer network. Solution: Introduce a chelating agent such as acetylacetone (AcAc) or acetic acid. These bidentate ligands substitute some of the decan-1-olate groups to form stable complexes that sterically hinder the nucleophilic attack of water, thereby extending the gelation time and preventing precipitation (1)[1].

Q3: The gelation of my modified Ti(4+) decan-1-olate is taking several days. How can I safely accelerate the gelation time without causing precipitation? Causality: If you have over-chelated the titanium center, or if the 10-carbon alkyl chains are creating too much steric hindrance, the condensation step (formation of Ti-O-Ti oxo-bridges) is severely suppressed. Solution: Modulate the system using an acid catalyst (e.g.,

) and control the water ratio ( ). Acid conditions favor the protonation of the hydroxyl groups and leaving alkoxy groups, promoting the formation of linear polymeric chains and accelerating gelation without triggering the rapid cluster aggregation seen in neutral/basic conditions (2)[2]. Alternatively, utilizing esterification reactions to generate water in situ allows for highly controlled, homogeneous hydrolysis (3)[3].

Mechanistic Pathway

Fig 2: Mechanistic divergence between uncontrolled precipitation and chelation-controlled gelation.

Quantitative Data: Parameter Impact on Gelation Time ( )

To achieve reproducible gelation, reference the following empirical data matrix. Notice how the balance of the Chelator Ratio and Water Ratio (

) dictates the final state of the material.

Water Ratio ( )	Catalyst / Chelator	AcAc:Ti Ratio	Temp (°C)	Gelation Time ( )	Visual Outcome
2.0	None	0	25	< 2 mins	Opaque Precipitate
2.0	(0.1M)	0.5	25	45 mins	Transparent Gel
4.0	(0.1M)	0.5	25	20 mins	Transparent Gel
2.0	Acetic Acid (Acts as both)	0	25	120 mins	Translucent Gel
2.0	(0.1M)	1.0	25	> 48 hours	Viscous Sol (No Gel)

Self-Validating Experimental Protocol: Controlled Gelation

Use this step-by-step methodology to synthesize a transparent monolithic gel from titanium(4+) decan-1-olate. This protocol includes built-in visual checkpoints to ensure chemical integrity at every stage.

Step 1: Precursor Dilution

• In a nitrogen-purged glovebox, transfer 0.05 mol of titanium(4+) decan-1-olate into a dry flask.

• Add 50 mL of anhydrous 1-propanol under continuous magnetic stirring (400 rpm).

• Validation Checkpoint: The solution must be perfectly clear and colorless. Any turbidity indicates moisture contamination in the solvent, which will prematurely initiate hydrolysis.

Step 2: Chelation (Reactivity Modification)

• Slowly add Acetylacetone (AcAc) to achieve a molar ratio of AcAc:Ti = 0.5:1.

• Seal the flask and stir for 30 minutes at room temperature.

• Validation Checkpoint: The solution will undergo a distinct color shift from colorless to pale yellow. This optical change confirms the successful formation of the stable Ti-AcAc charge-transfer complex.

Step 3: Hydrolysis Initiation

• Prepare a separate hydrolysis mixture containing deionized water (

  = 2.0), 10 mL of 1-propanol, and (to adjust the mixture to pH 2).

• Add the hydrolysis mixture dropwise (1 drop/sec) to the chelated titanium solution under vigorous stirring (800 rpm).

• Validation Checkpoint: The solution should remain transparent. Localized white clouds that immediately disappear upon stirring are acceptable; a persistent white precipitate means the local water concentration is too high (addition rate is too fast).

Step 4: Aging and Gelation

• Transfer the sol into a sealed polystyrene or glass cuvette.

• Age the sample statically in an incubator at 25°C.

• Validation Checkpoint: Monitor the viscosity. The exact gelation time (

  ) is reached when the sample passes the "tilt test"—tilting the container 90 degrees results in zero macroscopic flow of the material.

References

• The evolution of 'sol–gel' chemistry as a technique for materials synthesis Source: RSC Publishing URL
• Water-Based Photocatalytic Sol–Gel TiO2 Coatings: Synthesis and Durability Source: MDPI URL
• Novel and facile synthesis of transparent-monolithic TiO2 gels by sol-gel method based on an esterification reaction Source: SciSpace URL

Sources

• 1. The evolution of ‘sol–gel’ chemistry as a technique for materials synthesis - Materials Horizons (RSC Publishing) DOI:10.1039/C5MH00260E [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]

Technical Support Center: Preventing Precipitation in Titanium(IV) Decan-1-olate Solutions

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with titanium(IV) decan-1-olate solutions. It addresses the common challenge of precipitation and offers troubleshooting strategies rooted in the fundamental chemistry of titanium alkoxides.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered when working with titanium(IV) decan-1-olate.

Q1: Why is my clear titanium(IV) decan-1-olate solution turning cloudy and forming a white precipitate?

A1: The most common cause of cloudiness and precipitation in titanium(IV) decan-1-olate solutions is hydrolysis.[1][2] Titanium alkoxides are highly reactive towards water, even trace amounts of moisture from the atmosphere or solvents can trigger a reaction. This reaction leads to the formation of insoluble titanium oxo/hydroxo species, which appear as a white precipitate.[1][2]

Q2: What exactly is the white precipitate that forms?

A2: The white precipitate is typically a form of hydrated titanium dioxide (TiO₂) or a complex mixture of titanium hydroxides and oxides.[1][2] It is the result of a two-stage process: hydrolysis, where the decanolate groups are replaced by hydroxyl (-OH) groups, followed by condensation, where these hydroxylated intermediates react with each other to form a Ti-O-Ti network.[2]

Q3: How can I prevent this precipitation from occurring?

A3: Preventing precipitation requires stringent exclusion of water from your experimental setup. This involves using dry solvents, an inert atmosphere (like nitrogen or argon), and carefully dried glassware.[3][4] Additionally, the use of stabilizing agents, such as chelating ligands, can significantly inhibit hydrolysis.[5][6]

Q4: I'm working in what I believe is a dry environment. Can atmospheric moisture alone cause this problem?

A4: Yes, absolutely. Titanium alkoxides are sensitive enough to react with ambient moisture in the air.[3] For successful and reproducible experiments, it is highly recommended to handle these compounds under an inert atmosphere using a glovebox or Schlenk line techniques.[3][7]

Q5: Are there specific solvents that can improve the stability of my solution?

A5: The choice of solvent is critical. Always use anhydrous, aprotic solvents. Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be used, but they must be rigorously dried.[8] It's also important to note that alcohols can undergo exchange reactions with the titanium alkoxide, which can alter the precursor's reactivity.[9]

Q6: Is it possible to redissolve the precipitate once it has formed?

A6: Generally, once the condensation process has led to the formation of a stable Ti-O-Ti network, redissolving the precipitate in common organic solvents is very difficult, if not impossible. The focus should be on prevention rather than remediation.

II. In-Depth Troubleshooting Guide

This section provides a more detailed, systematic approach to diagnosing and solving precipitation issues in your titanium(IV) decan-1-olate solutions.

Understanding the Core Problem: The Chemistry of Titanium Alkoxide Hydrolysis

Titanium(IV) alkoxides, with the general formula Ti(OR)₄, are highly susceptible to nucleophilic attack by water. The central titanium atom is electron-deficient and readily coordinates with the oxygen atom of a water molecule. This initiates a series of hydrolysis and condensation reactions, ultimately leading to the formation of a stable, insoluble titanium dioxide network.[1][2][10]

The reaction proceeds in two main stages:

• Hydrolysis: The alkoxy groups (-OR) are progressively replaced by hydroxyl groups (-OH).[2]

• Condensation: The hydroxylated titanium species react with each other to form Ti-O-Ti bridges, releasing water or alcohol in the process.[2]

The rate of these reactions is influenced by several factors, including the concentration of water, temperature, pH, and the steric bulk of the alkoxy groups.[1][11] The long decan-1-olate chain in your compound provides some steric hindrance, which can slow down hydrolysis compared to smaller alkoxides like titanium tetraisopropoxide, but it does not prevent it.[6][11]

Visualizing the Pathway to Precipitation

The following diagram illustrates the step-by-step process of hydrolysis and condensation that leads to the formation of a titanium dioxide precipitate.

Caption: Hydrolysis and condensation of titanium(IV) decan-1-olate.

Systematic Troubleshooting Workflow

Use this workflow to identify and address the source of precipitation in your experiments.

Caption: Troubleshooting workflow for precipitation issues.

Experimental Protocols and Best Practices

1. Rigorous Exclusion of Moisture

The single most critical factor in preventing precipitation is the complete exclusion of water.

• Inert Atmosphere: All manipulations of titanium(IV) decan-1-olate should be performed in a glovebox with low oxygen and moisture levels (<1 ppm) or using standard Schlenk line techniques.[3][4][7]

• Solvent Preparation: Use anhydrous grade solvents. If not available, solvents must be dried using appropriate methods (e.g., distillation from sodium/benzophenone for ethers and hydrocarbons, or from calcium hydride for halogenated solvents). Store dried solvents over molecular sieves in a glovebox.

• Glassware Preparation: All glassware must be thoroughly dried before use. Oven drying at a high temperature (e.g., 150°C) for several hours is a minimum requirement. For more sensitive applications, flame-drying under vacuum is recommended.

2. The Role of Stabilizing Agents

In situations where complete exclusion of moisture is challenging, or for enhanced stability, the use of chelating agents is highly effective.[5][6]

• Mechanism of Action: Chelating ligands, such as acetylacetone (acac) or triethanolamine, are bidentate, meaning they can form two bonds with the titanium center.[12][13] This occupies more coordination sites on the titanium atom, making it less susceptible to attack by water molecules.[12]

• Recommended Stabilizers:

Stabilizing Agent	Molar Ratio (Agent:Ti)	Notes
Acetylacetone (acac)	1:1 to 2:1	Forms a stable complex with titanium, significantly slowing hydrolysis.[6][14]
Triethanolamine	1:1	Can also act as a chelating agent to improve stability.[13][15]
Acetic Acid	0.5:1 to 5:1	Can modify the precursor and control the rate of hydrolysis and condensation.[5]

• Protocol for Stabilization:

  • Under an inert atmosphere, dissolve the titanium(IV) decan-1-olate in the desired anhydrous solvent.

  • Slowly add the required molar equivalent of the chelating agent to the stirred solution.

  • Allow the solution to stir for a short period to ensure complete complexation before proceeding with your experiment.

Characterization of Precipitates

If precipitation does occur, characterizing the solid can confirm that hydrolysis is the cause.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The presence of broad absorption bands in the 3200-3600 cm⁻¹ region is indicative of O-H stretching vibrations from hydroxyl groups and adsorbed water. The appearance of a broad band around 400-900 cm⁻¹ corresponds to Ti-O-Ti vibrations.

• X-ray Diffraction (XRD): If the precipitate is heated (calcined), it will likely transform into crystalline phases of titanium dioxide, such as anatase or rutile, which can be identified by XRD.[16]

III. Conclusion

The precipitation of titanium(IV) decan-1-olate solutions is a common but manageable problem. By understanding the underlying hydrolysis and condensation chemistry and by rigorously implementing anhydrous and inert atmosphere techniques, researchers can maintain the integrity of their solutions. The use of chelating agents provides an additional layer of protection, ensuring the stability required for reproducible and successful experimental outcomes.

IV. References

• kchem.org. Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Available at: [Link]

• Kim, D. H., et al. (2015). Effect of Chelating Agents on the Stability of Nano-TiO2 Sol Particles for Sol-Gel Coating. Journal of Nanomaterials.

• Semantic Scholar. Reaction mechanism for the hydrolysis of titanium alkoxides. Available at: [Link]

• Royal Society of Chemistry. Titanium phosphonate oxo-alkoxide “clusters”: solution stability and facile hydrolytic transformation into nano titania. Available at: [Link]

• CDC Stacks. Electrochemical Reduction of Titanium in Nonaqueous Solvents. Available at: [Link]

• Verlag der Zeitschrift für Naturforschung. Structural Chemistry of Titanium Alkoxides Substituted by the Chelating Bidentate Ligands Isoeugenolate or 2-Aminoethanolate. Available at: [Link]

• ResearchGate. Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Available at: [Link]

• SciSpace. Sol–Gel Chemistry of Titanium Alkoxide toward HF: Impacts of Reaction Parameters. Available at: [Link]

• ResearchGate. Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect by X-ray photoelectron spectroscopy. Available at: [Link]

• Cardiff University. Supercritical Antisolvent Precipitation of TiO2 with Tailored Anatase/Rutile Composition for Applications in Redox Catalysis. Available at: [Link]

• Google Patents. Titanium chelates and preparation of these chelates. Available at:

• HUSCAP. Synthesis of titanium(IV) oxide of ultra-high photocatalytic activity. Available at: [Link]

• Unknown Source. Compounds of titanium(III) chloride from nonaqueous solvents.

• ResearchGate. On nonaqueous electrochemical behavior of titanium and Ti4+ compounds. Available at: [Link]

• Unknown Source. New Titanium Precursor From the Nonaqueous Chemistry of Titanyl Sulfate Dihydrate.

• ACS Publications. Solution-Phase Synthesis of Titanium Dioxide Nanoparticles and Nanocrystals. Available at: [Link]

• Google Patents. Titanium chelates and compositions containing these chelates. Available at:

• PMC. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization. Available at: [Link]

• ACS Publications. Compounds of titanium(III) chloride from nonaqueous solvents. Available at: [Link]

• OSTI.GOV. Alcohol rinsing and crystallization behavior of precipitated titanium oxide. Available at: [Link]

• Journal of Chemical Technology and Metallurgy. THE SOLVENT ROLE ON THE HYDROLYSIS-CONDENSATION PROCESSES AND OBTAINING OF TiO2 NANOPOWDERS. Available at: [Link]

• University of Utah. Steric Stability of Alkoxy-Precipitated TiO, in Alcohol Solutions. Available at: [Link]

• Unknown Source. Titanium powder: Safe production and processing in Additive Manufacturing.

• ResearchGate. Chelation and Solvent Effect on the Preparation of Titania Colloids. Available at: [Link]

• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations. Available at: [Link]

• Gelest, Inc. Applications of Metal-Organic Titanium Compounds. Available at: [Link]

• Unknown Source. the manipulation of air.sensitive compounds.

• Brulin. Titanium Cleaning Guide: Prevent Coating Failures & Corrosion. Available at: [Link]

• Royal Society of Chemistry. Synthesis and characterisation of new titanium amino-alkoxides: precursors for the formation of TiO2 materials. Available at: [Link]

• MDPI. Synthesis, Structural and Physicochemical Characterization of a Titanium(IV) Compound with the Hydroxamate Ligand N,2-Dihydroxybenzamide. Available at: [Link]

• Google Patents. Method for the production of a titanium containing catalyst, titanium containing catalyst, method for the production of polyester and polyester. Available at:

• SciSpace. De novo synthesis of mesoporous photoactive titanium(iv)-organic frameworks with MIL-100 topology. Available at: [Link]

• ResearchGate. Synthesis of titanium(iv) 3,6-di-tert-butylcatecholate complexes. Available at: [Link]

• Unknown Source. (PDF) Synthesis and Characterization of Titanium (IV) Oxide from Various Precursors.

Sources

• 1. bkcs.kchem.org [bkcs.kchem.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ossila.com [ossila.com]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]
• 5. Effect of Chelating Agents on the Stability of Nano-TiO2 Sol Particles for Sol-Gel Coating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. halbmikrotechnik.de [halbmikrotechnik.de]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. scispace.com [scispace.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. znaturforsch.com [znaturforsch.com]
• 13. US4609746A - Titanium chelates and preparation of these chelates - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. EP0140101B1 - Titanium chelates and compositions containing these chelates - Google Patents [patents.google.com]
• 16. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Improving yield in the synthesis of titanium(4+) decan-1-olate

Ticket ID: TSD-TiC10-OPT Subject: Yield Optimization & Troubleshooting for Titanium(IV) Decan-1-olate Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering yield issues with Titanium(IV) decan-1-olate (also known as Titanium(IV) n-decoxide). In high-purity applications (drug development/catalysis), "yield" is often a proxy for purity and conversion efficiency .

The synthesis of long-chain titanium alkoxides is governed by two critical factors:

• Thermodynamic Equilibrium: The transesterification reaction is reversible. Failure to drive the equilibrium results in mixed alkoxides (e.g.,

  ).

• Hydrolytic Instability: Titanium centers are extremely electrophilic. Trace moisture (

  ppm) causes irreversible formation of oxo-bridged oligomers (titanoxanes) and Titanium Dioxide ( ), destroying yield.

This guide replaces generic advice with a rigorous, self-validating protocol designed to maximize conversion and prevent hydrolytic loss.

Module 1: The High-Yield Protocol (Transesterification)

The Principle: Direct reaction of

with decanol is messy (HCl generation). The industry standard for high-purity synthesis is the Alcoholysis (Transesterification) of Titanium(IV) Isopropoxide (TTIP) with 1-Decanol.

Reaction Equation:

Optimized Workflow

Parameter	Specification	Rationale
Stoichiometry	1.0 : 4.2 (Ti : Decanol)	A 5% molar excess of decanol drives the equilibrium to the right (Le Chatelier’s Principle) and prevents oligomerization.
Temperature	90°C 110°C	Sufficient to boil off Isopropanol (BP: 82.6°C) without thermally decomposing the titanate.
Atmosphere	Dry or Ar	Critical. Moisture must be ppm. Use a Schlenk line or Glovebox.
Apparatus	Short-path distillation	Minimizes hold-up volume; essential for viscous long-chain alkoxides.

Step-by-Step Execution

• Setup: Flame-dry a 3-neck round bottom flask (RBF) under vacuum. Backfill with Argon. Equip with a magnetic stir bar, a Vigreux column (to separate IPA from Decanol), and a distillation head.

• Charging: Inject 1-Decanol (dried over 3Å molecular sieves) into the flask.

• Addition: Add Titanium(IV) Isopropoxide (TTIP) slowly via syringe. Note: The solution will warm slightly (exothermic coordination).

• The Shift (Distillation): Heat the oil bath to 100°C . Isopropanol (IPA) will begin to reflux and distill over.

  • Checkpoint: Monitor the head temperature.[1] It should stabilize near 82°C (BP of IPA).

• Vacuum Stripping: Once IPA cessation is observed, gradually apply vacuum (down to 1-5 mbar) while maintaining 100°C. This removes the final coordinated IPA and the excess Decanol.

• Isolation: The product, Titanium(IV) decan-1-olate, remains in the pot as a viscous, pale-yellow liquid.

Module 2: Visualization of Failure Modes

Understanding where yield is lost is vital. The diagram below illustrates the synthesis pathway versus the hydrolytic "death spiral."

Figure 1: The Synthesis Workflow vs. Hydrolytic Degradation Pathways. Green path represents the target workflow; Red path represents irreversible yield loss.

Module 3: Troubleshooting & FAQ

Q1: The reaction mixture turned cloudy/white. Can I save it?

Status: Critical Failure.

• Cause: This is Titanium Dioxide (

  ) formation due to moisture ingress.[1]

• Fix: You cannot reverse this. Filtration (0.2 µm PTFE) might salvage the remaining soluble alkoxide, but your concentration is now unknown.

• Prevention:

  • Did you dry the 1-Decanol? (Use 3Å sieves for 24h).

  • Are your joints greased/sleeved properly?

  • Is your inert gas line passing through a bubbler with no backflow?

Q2: The yield is lower than expected, and the NMR shows isopropyl groups.

Status: Incomplete Exchange.

• Cause: The equilibrium did not shift fully. The bulky decyl chains create steric hindrance, making the substitution of the last isopropoxide difficult.

• Fix:

  • Azeotropic Distillation: Add a small amount of anhydrous toluene or cyclohexane. These form azeotropes with isopropanol, helping to carry it out of the reaction mixture more effectively than heat alone.

  • Increase Vacuum Time: The final substitution is slow. Hold the reaction at 100°C under high vacuum (<1 mbar) for an additional 2 hours.

Q3: The product is dark yellow or orange.

Status: Thermal Decomposition / Oxidation.

• Cause:

  • Oxidation:[2] Trace oxygen exposure can cause color centers (Ti(III) species or ligand oxidation).

  • Thermal: Heating >150°C can decompose the alkoxide.

• Fix: Distill the product using a Wiped Film Evaporator (WFE) or Kugelrohr if available. These techniques minimize thermal history.[1] If not, ensure your oil bath never exceeds 120°C.

Q4: The product is extremely viscous. How do I handle it?

Status: Normal Property / Oligomerization.

• Insight: Long-chain titanates are naturally viscous. However, excessive viscosity suggests "aging" (formation of Ti-O-Ti bridges).

• Action: If it flows like honey, it is likely pure. If it is a gel, it has hydrolyzed. To lower viscosity for handling, you may dilute it in anhydrous hexane or toluene, provided this is compatible with your next step.

Module 4: Analytical Validation

Do not assume yield based on weight alone. Validate the structure.

Method	What to look for	Success Criteria
1H NMR ( )	4.0-5.0 ppm (alpha-protons)	Absence of septet at 4.5 ppm (Isopropoxide). Presence of triplet at 4.2 ppm (Decoxide).
Ti Content	Gravimetric Analysis	Hydrolyze a known mass with water, calcine to at 900°C. Weigh the ash.

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[3][4][5] Academic Press. (The foundational text on alkoxide synthesis and mechanism).

• Dorf Ketal. (2025). Tyzor® Organic Titanates - General Brochure. Link (Industry standard reference for physical properties and handling of organic titanates).

• Sigma-Aldrich. (2025). Titanium(IV) isopropoxide Product Sheet & Safety Data. Link (Precursor data and handling safety).

• Seebach, D., et al. (1992). Preparation of Titanium Alkoxides. Modern Synthetic Methods.

• BenchChem. (2025).[1][3][6] Technical Support Center: Purification of Titanium Isopropoxide by Vacuum Distillation. Link (Purification techniques applicable to homologous titanates).

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. atamankimya.com [atamankimya.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for removing chloride from titanium(IV) decanolate

Topic: Chloride Removal & Purification Protocols Document ID: Ti-C10-PUR-001 Status: Active / Expert Review

Introduction: The Viscosity-Purity Paradox

Welcome to the Advanced Materials Support Center. You are likely accessing this guide because standard purification methods (simple distillation) have failed to yield low-chloride (<50 ppm) Titanium(IV) Decanolate (

).

The Core Problem: Unlike lighter alkoxides (e.g., isopropoxide), Titanium Decanolate is a highly viscous liquid or waxy solid. The byproduct of its synthesis from Titanium Tetrachloride (

) is Hydrogen Chloride ( ). While bulk can be stripped, residual chloride remains coordinatively bonded to the titanium center ( species) or physically trapped in the viscous matrix.

This guide provides three tiers of purification, moving from standard neutralization to high-purity polishing.

Module 1: The Ammonia Neutralization Protocol (Standard)

Best For: Bulk removal of chloride (reducing from >5000 ppm to ~100 ppm). Mechanism: Ammonia (

) acts as a base to drive the equilibrium forward, precipitating chloride as solid Ammonium Chloride ( ).

Critical Pre-requisite: Viscosity Management

You cannot effectively filter

from neat Titanium Decanolate. The viscosity prevents the sedimentation of fine salts. You must use a non-polar solvent.

Step-by-Step Workflow

• Dilution: Dissolve the crude Titanium Decanolate in anhydrous n-Heptane or Toluene .

  • Ratio: 1:1 to 1:2 (Product : Solvent) by volume.

  • Why: Reduces viscosity to <10 cP, allowing efficient crystal growth and filtration.

• Ammonia Sparging:

  • Cool the solution to 10°C (exothermic reaction).

  • Sparge anhydrous

    gas through the solution under vigorous stirring.

  • Endpoint: Continue until the solution tests basic (wet pH paper held in headspace turns blue) or heat evolution ceases.

• Aging (Ostwald Ripening):

  • Stir gently for 1-2 hours after sparging.

  • Why: Allows small

    crystallites to aggregate into larger, filterable particles.

• Filtration:

  • Use a pressure filter (Schlenk frit) with a Celite 545 pad.

  • Note: Gravity filtration is too slow and risks moisture ingress.

• Stripping:

  • Remove solvent via rotary evaporation or vacuum stripping (60°C @ 1 mbar).

Visualizing the Workflow

Figure 1: The Ammonia Neutralization Workflow emphasizing viscosity control via solvent dilution.

Module 2: The Sodium Decanolate "Polish" (High Purity)

Best For: Reducing chloride from ~100 ppm to <10 ppm (Electronic Grade). Mechanism: Transmetallation. A strong base (Sodium Decanolate) forces the displacement of the final stubborn

bonds that cannot shift.

The Protocol

• Titrate Chloride: Determine the exact residual Cl content of your Module 1 product.

• Prepare Reagent: Synthesize a stoichiometric equivalent (plus 10% excess) of Sodium Decanolate (

  ) by reacting sodium metal with decanol.

• Reaction:

  • Add the Sodium Decanolate solution to the Titanium Decanolate (still in solvent).

  • Reflux at 80°C for 2-4 hours.

  • Reaction:

    .

• Polishing Filtration:

  • The

    precipitate will be very fine. Use a 0.2-micron PTFE membrane filter under pressure.

Module 3: Troubleshooting & FAQs

Q1: My product turned into a semi-solid gel during filtration. What happened?

Diagnosis: Hydrolysis.[1][2][3][4] Cause: Titanium decanolate is extremely sensitive to moisture. The large hydrophobic decyl chains provide some protection, but once hydrolysis starts, it forms a polymeric

network (gelation). Solution:

• Ensure all solvents are dried over molecular sieves (3Å or 4Å).

• Ensure the filter unit was oven-dried.

• Recovery: If lightly gelled, you might reverse it by adding excess decanol and refluxing, but usually, the batch is lost.

Q2: The filtrate is cloudy even after passing through a frit.

Diagnosis: Colloidal Ammonium Chloride. Cause: The

particles are smaller than your frit pore size (<10 microns). Solution:

• Use a Filter Aid: You must use a pad of Celite (diatomaceous earth) on top of your frit. This creates a tortuous path that traps sub-micron particles.

• Centrifugation: If filtration fails, high-speed centrifugation (3000g for 20 mins) under inert seal can settle the fines.

Q3: Can I distill Titanium Decanolate?

Answer: Only with specialized equipment. Technical Constraint: The molecular weight is high (~600 g/mol ). The boiling point is likely >200°C even at high vacuum. Prolonged heating causes thermal decomposition (discoloration). Recommendation: Use a Wiped Film Evaporator (WFE) or Short Path Distillation.

• Pressure:[5][6][7][8][9][10] Must be <0.05 mbar.

• Wall Temp: ~180-220°C (depending on vacuum).

• Residence Time: Seconds (crucial to prevent degradation).

Q4: Why is my product yellow/orange?

Diagnosis: Trace impurities or oxidation. Cause:

• Iron: Trace

  from the source turns yellow/orange in alkoxides.

• Oligomerization: Overheating during solvent stripping can cause cross-linking, leading to color centers. Validation: Check the Iron (Fe) content via ICP-MS. If Fe is low, the color is likely thermal history.

Data Summary: Method Comparison

Parameter	Ammonia Method (Module 1)	Sodium Polish (Module 2)	Distillation (WFE)
Final Cl Content	50 - 200 ppm	< 10 ppm	< 5 ppm
Yield	High (>90%)	Medium (80-85%)	Medium (70-80%)
Complexity	Low	High (requires titration)	Very High (equipment)
Thermal Stress	Low	Medium (Reflux)	High
Key Risk	Incomplete filtration	Excess Na in product	Decomposition

Troubleshooting Logic Tree

Figure 2: Diagnostic logic for common purification failures.

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[2][3] Academic Press. (The foundational text on alkoxide synthesis and purification mechanics).

• Feld, R., & Cowe, P. L. (1965). The Organic Chemistry of Titanium. Butterworths. (Detailed chemistry of Titanium-Halogen bond displacement).

• Haslam, J. H. (1953). Methods for preparing titanium esters. U.S. Patent No.[2][7][11] 2,654,770. Washington, DC: U.S. Patent and Trademark Office. Link (Describes the ammonia neutralization technique).

• Dull, M. F., & Miegel, R. E. (1958). Synthetic Titanates. U.S. Patent No.[2][7][11] 2,824,114. Washington, DC: U.S. Patent and Trademark Office. Link (Details on handling viscous higher alkoxides).

• Gelest, Inc. (2023). Titanium Alkoxides Technical Data & Handling. (Industry standard specifications for chloride limits in electronic grade precursors).

Sources

• 1. Preparation of TiO2 Anatase Nanocrystals by TiCl4 Hydrolysis with Additive H2SO4 | PLOS One [journals.plos.org]
• 2. WO2018023491A1 - Method for recovering titanium (halo) alkoxide from a waste liquid - Google Patents [patents.google.com]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US4083946A - Process for removing chloride impurities from TiO2 - Google Patents [patents.google.com]
• 7. US7803336B2 - Process for the recovery of titanium in mixed chloride media - Google Patents [patents.google.com]
• 8. CN103382530A - Process for the recovery of titanium in mixed chloride media - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. eurekaselect.com [eurekaselect.com]
• 11. US3253889A - Process for removing chloride impurity from tio2 product - Google Patents [patents.google.com]

Optimizing storage stability of moisture-sensitive titanium alkoxides

Tier 1: Core Stability & Storage Protocols

Welcome to the Advanced Materials Support Hub. You are accessing this guide because you are working with high-reactivity precursors—likely Titanium(IV) Isopropoxide (TTIP) or Titanium(IV) Butoxide (TBT) . These compounds are notorious for their "hair-trigger" hydrolysis rates. This guide replaces generic advice with mechanistic troubleshooting designed to salvage experiments and validate reagent integrity.

Module 1: The Degradation Mechanism (The "Why")

To prevent degradation, you must understand the enemy: Nucleophilic Attack. Titanium is highly electropositive, making it a magnet for nucleophiles—specifically water. Unlike silicon alkoxides, which hydrolyze slowly, titanium alkoxides react almost instantaneously due to the lower coordination number of Ti (usually 4) compared to its preferred coordination (6). This unsaturation allows water to attack without waiting for a ligand to leave.

The Hydrolysis Cascade:

• Substitution: Water replaces an alkoxide group (

  ) with a hydroxyl group ( ), releasing alcohol.

• Condensation: Two

  or groups react to form a bridge (Oxolation).[1][2]

• Polymerization: This network expands rapidly, turning your clear liquid into a cloudy sol, and eventually a gel or precipitate (

  ).

Figure 1: The irreversible cascade from active precursor to inert oxide. Note that viscosity changes often precede visible cloudiness.

Module 2: Storage Hardware & Environment

Q: Can I store these in the original glass bottle with a plastic cap? A: No. Standard polyethylene caps are permeable to water vapor over time.

• The Fix: If you do not have a glovebox, you must use Sure/Seal™ style bottles or transfer to Schlenk flasks with high-quality PTFE valves.

• The "Tape" Myth: Parafilm is not a moisture barrier; it is a dust barrier. For moisture protection outside a glovebox, use electrical tape (PVC) stretched tight, or preferably, store the bottle inside a secondary desiccator containing active P2O5 or Drierite.

Storage Stability Matrix

Storage Method	Seal Type	Expected Stability	Risk Factor
Glovebox (N2/Ar)	Open/Loose Cap	> 12 Months	Low. Best practice.
Schlenk Flask	PTFE Valve (Young's Tap)	6-12 Months	Low. Requires grease-free maintenance.
Original Bottle	Sure/Seal™ (Septum)	3-6 Months	Medium. Septum degrades after multiple punctures.
Original Bottle	Standard Cap + Parafilm	< 1 Month	Critical . Parafilm is moisture-permeable.
Plastic Bottle	Any	< 1 Week	Critical . Alkoxides can leach plasticizers; plastics are permeable.

Module 3: Handling Protocol (The "How")

Standard Operating Procedure: Inert Syringe Transfer Objective: Extract reagent without introducing atmospheric moisture.

Prerequisites:

• Oven-dried glassware (

  for >2 hours).

• Inert gas source (Nitrogen or Argon).[3][4][5]

• Glass syringe with Luer-lock tip (Plastics can swell/leach).

Step-by-Step Workflow:

• The Purge: Flush your syringe with inert gas 3 times. Do not just pull gas in; pull it in and expel it to strip adsorbed moisture from the glass barrel.

• Pressure Equalization:

  • Insert a gas line needle into the reagent bottle septum to create positive pressure.

  • Critical: If the bottle is under vacuum (new bottles often are), you must introduce gas first, or you will suck air in when you insert the syringe.

• The Draw: Insert the syringe needle. Draw liquid slowly.

  • Troubleshooting: If you see bubbles, it is likely gas coming out of solution (cavitation), not air. Slow down.

• The "Buffer": Before removing the needle, pull the plunger slightly to draw a plug of inert gas into the needle tip. This protects the liquid at the tip from reacting with air during the split-second transfer to your reaction vessel.

Module 4: Troubleshooting & Recovery (FAQs)

Q: My Titanium Isopropoxide (TTIP) has turned yellow. Is it ruined? A: Not necessarily.

• Diagnosis: Pure TTIP is colorless.[3] A pale yellow tint often indicates trace organic impurities or slight oxidation, but the titanium center is likely still active.

• The Test: Perform a Tyndall Effect Check . Shine a laser pointer (red or green) through the liquid.

  • Beam invisible: Solution is true. Proceed.

  • Beam visible (scattering): Nanoparticles have nucleated. Hydrolysis has begun.[1][6][7] Distillation required.[8][9][10]

  • Dark Orange/Brown: Significant decomposition.[8] Discard.

Q: The liquid is cloudy/milky.[7] Can I filter it? A: No. Cloudiness indicates

networks. Filtering removes the solids, but the remaining liquid has a disrupted stoichiometry (altered Ti:OR ratio) and higher alcohol content. This will affect sol-gel condensation rates and film thickness.

• Recovery: You must repurify via Vacuum Distillation .[8]

  • TTIP BP:[1][9]

    (760 mmHg) / (0.1 mmHg).

  • TBT BP:

    (760 mmHg) / (0.1 mmHg).

Q: My syringe needle keeps clogging instantly. A: You have a "Micro-Reactor" at the tip. This happens when the needle tip moves through ambient air. The moisture in the air reacts with the droplet at the tip, forming a

"cork."

• The Fix: Use the "Gas Buffer" technique described in Module 3. Alternatively, wrap the needle connection in Teflon tape and use a larger gauge (lower G number) needle to reduce capillary action.

Q: How do I validate the reagent before a critical experiment? A: The Gravimetric Hydrolysis Test. If you cannot afford a failed batch, sacrifice a small aliquot:

• Weigh 1.0g of precursor into a pre-weighed dish.

• Add excess water.

• Dry the resulting solid at

  .

• Weigh the residue (

  ).

• Calculation: Theoretical yield for TTIP is

  . If your yield is significantly higher, your precursor has already partially hydrolyzed (lost organic mass).

Visual Troubleshooting Guide

Figure 2: Decision matrix for evaluating reagent viability.

References

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press.

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[7][11][12] Academic Press. (Foundational text on the structural volatility of Ti-alkoxides).

• Gelest, Inc. (n.d.). Metal-Organics for Material Science: Titanium. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. noahchemicals.com [noahchemicals.com]
• 4. as.uky.edu [as.uky.edu]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. unilongindustry.com [unilongindustry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. atamankimya.com [atamankimya.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. unilongindustry.com [unilongindustry.com]

Reducing steric hindrance effects in titanium(4+) decan-1-olate reactions

Technical Guide: Reducing Steric Hindrance Effects in Titanium(IV) Decan-1-olate Reactions

Executive Summary: The Steric Paradox of C10-Titanium Systems

Titanium(IV) decan-1-olate (

) represents a unique class of metal-organic precursors. Unlike its highly reactive lower homologs (e.g., titanium ethoxide or isopropoxide), the decan-1-olate ligand introduces significant steric bulk via its flexible 10-carbon alkyl chain.

While this bulk is often intentionally selected to suppress rapid hydrolysis or improve solubility in non-polar media, it frequently creates an unintended kinetic bottleneck . The steric veil prevents nucleophiles (water, alcohols, or esters) from accessing the electrophilic titanium center, leading to stalled reaction rates, incomplete substitutions, or heterogeneous product formation.

This guide provides field-proven methodologies to modulate this steric environment, effectively "unlocking" the titanium center without compromising the structural integrity of the precursor.

Troubleshooting Center: Q&A

Category A: Reaction Kinetics & Reactivity

Q1: My transesterification reaction with Ti(IV) decan-1-olate is stalling at <50% conversion. How do I overcome this steric plateau? Diagnosis: The associative mechanism of titanium substitution requires the incoming nucleophile to coordinate with the Ti center before a ligand is released. The bulky C10 chains create a "steric fence," increasing the activation energy for this initial coordination. Corrective Action:

• Solvent Switch: Move from coordinating solvents (THF, Ethanol) to non-coordinating, non-polar solvents (Toluene, Heptane). Coordinating solvents compete for the open coordination sites on the Titanium, exacerbating the steric blockade.

• Vacuum-Driven Equilibrium: The leaving group is 1-decanol (BP ~231°C). It is difficult to remove by simple distillation.[1] Apply high vacuum (<10 mbar) continuously to strip the decanol, driving the equilibrium forward despite the kinetic barrier.

• Temperature Ramp: Increase reaction temperature to 140–160°C . This increases the conformational flexibility of the decyl chains, momentarily exposing the Ti center.

Q2: Why is the hydrolysis rate significantly slower than Ti(OiPr)4, and how can I accelerate it for sol-gel applications? Diagnosis: Hydrolysis is nucleophilic attack by water. The hydrophobic decyl tails repel water molecules, preventing them from reaching the Ti-O core. Corrective Action:

• Acid Catalysis: Introduce a Brønsted acid catalyst (e.g., HCl or Acetic Acid). Protonation of the alkoxide oxygen weakens the Ti-O bond and makes the leaving group (decanol) more labile.

• Co-solvent Bridge: Use a "bridging solvent" like 1-propanol or acetone that is miscible with both the hydrophobic Ti-precursor and water. This reduces phase separation and brings water into the reaction zone.

Category B: Solubility & Aggregation

Q3: The precursor precipitates or gels unexpectedly when I add the reactant. Is this steric hindrance? Diagnosis: This is likely a solubility mismatch, not steric hindrance. Ti(IV) decan-1-olate is highly lipophilic. Adding short-chain polar reactants (e.g., Methanol) can cause the complex to crash out before it reacts. Corrective Action:

• Ligand Exchange Pre-step: If you must react with a polar substrate, perform a partial ligand exchange with an intermediate alcohol (e.g., 1-butanol) to bridge the polarity gap.

• Dilution: Maintain the Ti concentration below 0.5 M to prevent premature cross-linking or aggregation.

Technical Deep Dive: Mechanisms & Workflows

The Steric Barrier Mechanism

Titanium alkoxide reactions typically proceed via an Associative Mechanism (

-like), where the coordination number expands from 4 to 5 or 6.

• Step 1 (Coordination): Nucleophile attacks Ti. (Blocked by C10 chains).[1]

• Step 2 (Proton Transfer): Proton moves from Nucleophile to Alkoxide oxygen.[1]

• Step 3 (Dissociation): Decanol leaves.[1]

The diagram below illustrates the steric blockade and the pathway to overcome it.

Figure 1: Mechanistic pathway showing the steric blockade (Red) and the optimized associative route (Green) activated by thermal energy and solvent selection.

Experimental Workflow: High-Efficiency Ligand Exchange

This protocol is designed to force the substitution of the bulky decan-1-olate ligands with a target substrate (e.g., a functional alcohol or acid), overcoming the steric barrier.

Figure 2: Step-by-step workflow for overcoming steric hindrance in ligand exchange reactions.

Data & Specifications

Comparative Reactivity Table

The following data highlights how the decan-1-olate ligand suppresses reactivity compared to standard precursors, and the quantitative impact of optimization strategies.

Parameter	Ti(IV) Isopropoxide (Standard)	Ti(IV) Decan-1-olate (Unoptimized)	Ti(IV) Decan-1-olate (Optimized )
Ligand Chain Length	C3 (Branched)	C10 (Linear)	C10 (Linear)
Hydrolysis Rate ( )	Fast ( )	Very Slow ( )	Moderate ( )
Solvent Compatibility	Alcohols, THF	Hexane, Toluene, DCM	Toluene (Rec.)
Temp. for 90% Conv.	25°C	>180°C (or incomplete)	140°C (w/ Vacuum)
Primary Barrier	Aggregation	Steric Hindrance	Mass Transfer

Note: "Optimized" refers to conditions using Toluene solvent, 140°C reaction temp, and acid catalysis.

Detailed Experimental Protocol

Protocol ID: TI-C10-OPT-01 Objective: Synthesize a mixed-ligand Titanium complex from Ti(IV) decan-1-olate with >95% yield, minimizing steric stalling.

Materials:

• Precursor: Titanium(IV) decan-1-olate (10 mmol)

• Solvent: Anhydrous Toluene (50 mL)

• Reagent: Target Alcohol/Acid (45 mmol, 4.5 eq)

• Apparatus: Rotary Evaporator or Dean-Stark trap.

Procedure:

• Solvation: Dissolve 10 mmol of Ti(IV) decan-1-olate in 50 mL of anhydrous toluene under Argon. Rationale: Toluene prevents coordination competition and solvates the long alkyl chains effectively.

• Addition: Add the target reagent slowly. If the reagent is polar, add it as a solution in toluene.

• Thermal Activation: Heat the mixture to 120°C .

  • Checkpoint: At this stage, equilibrium is established but favors the starting material due to the non-volatility of decanol.

• Equilibrium Shift (The Critical Step):

  • Method A (Dean-Stark): If the target reagent boils >230°C, use a Dean-Stark trap to azeotropically remove decanol (though difficult without vacuum).

  • Method B (Vacuum Strip - Recommended): Connect the system to a vacuum line. Slowly reduce pressure to 10-20 mbar while maintaining 100-120°C. The high boiling point of decanol (231°C) requires this aggressive removal to drive the reaction to the right.

• Validation: Monitor reaction progress via 1H NMR . Look for the disappearance of the

  -methylene triplet of the decanolate group at ppm.

References

• Tuskaev, V. A., et al. (2020). Novel Effective Catalyst Systems Based on Titanium(IV) Alkoxide Complexes. Petroleum Chemistry. (Demonstrates the impact of steric load on catalytic activity and thermal stability). [1][2]

• Kim, Y., et al. (2003).[3] Titanium alkoxides as initiators for the controlled polymerization of lactide. Inorganic Chemistry. (Discusses how steric hindrance of the alkoxide ring/chain affects polymer yield and rate).

• Rozes, L., et al. (2006). Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect. Journal of Sol-Gel Science and Technology. (Direct study of steric influence on hydrolysis rates).

• Bradley, D. C., et al. (2001). Alkoxo and Aryloxo Derivatives of Metals. Academic Press.[1] (The authoritative text on metal alkoxide chemistry, detailing the associative mechanism and steric effects).

• Gelest, Inc. Applications of Metal-Organic Titanium Compounds. (Technical brochure detailing transesterification rates and solvent effects).

Sources

• 1. researchgate.net [researchgate.net]
• 2. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Titanium alkoxides as initiators for the controlled polymerization of lactide - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting cloudy solutions of titanium(4+) decan-1-olate in hexane

Topic: Troubleshooting cloudy solutions of titanium(4+) decan-1-olate in hexane Ticket ID: TI-DEC-HEX-001 Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Immediate Diagnostics

User Issue: You are observing cloudiness, precipitation, or gelation when dissolving Titanium(IV) decan-1-olate in hexane.

The Scientific Reality: Titanium(IV) decan-1-olate (

) is a long-chain metal alkoxide. Theoretically, the non-polar decyl chains should render this compound highly soluble in non-polar solvents like hexane. Therefore, cloudiness is rarely a thermodynamic solubility issue (saturation).

It is almost invariably a chemical stability issue.

The cloudiness is likely Titanium Dioxide (

) or insoluble titanoxane oligomers formed via hydrolysis. Titanium alkoxides are extremely electrophilic at the metal center; they react with trace moisture in the air or solvent within milliseconds.

Quick Diagnostic Table

Symptom	Probable Root Cause	Immediate Action
Instant Cloudiness upon mixing	Wet Solvent: The hexane contains >10 ppm water.	Stop. The solution is irreversible. Dry your solvent (See Protocol A).
Cloudy Precursor (Solid/Liquid)	Degraded Reagent: The starting material has hydrolyzed in storage.	Check precursor appearance. If crusty/white opaque, discard.
Slow Clouding (Minutes/Hours)	Atmospheric Leak: Moisture is entering the vessel.[1]	Check Schlenk seals, septa integrity, and inert gas flow.
Gelation (Viscous cloud)	Oligomerization: Controlled hydrolysis or aging.	Reduce concentration; ensure absolute anhydrous conditions.

Technical Deep Dive: The Mechanism of Failure

To solve this, you must understand the "Invisible Enemy": Hydrolysis .

Titanium is a

transition metal. It is highly Lewis acidic and seeks to expand its coordination number from 4 to 6. Water is a strong Lewis base. When they meet, the reaction is aggressive and autocatalytic.

The Hydrolysis Cascade (Visualization)

The following diagram illustrates why your clear solution turns cloudy. The formation of the Ti-O-Ti network (Titanoxane) creates insoluble particles that scatter light (cloudiness).

Figure 1: The irreversible pathway from soluble alkoxide to insoluble oxide precipitate.

Corrective Protocols

Do not attempt to filter the cloudy solution and use it. The stoichiometry is already compromised. You must restart with a Self-Validating System .

Protocol A: Preparation of Anhydrous Hexane (The "Zero-Water" Standard)

Standard "HPLC Grade" or "Anhydrous" bottled hexane often contains 30-50 ppm water. Titanium alkoxides require <10 ppm.

Materials:

• Hexane (HPLC Grade)

• Molecular Sieves (3A or 4A), beads

• Muffle Furnace

• Schlenk Flask

Step-by-Step:

• Activation: Heat molecular sieves in a muffle furnace at 300°C for 12 hours . Crucial: Microwave drying is insufficient for this sensitivity level.

• Cooling: Cool sieves in a desiccator under vacuum or Argon.

• Treatment: Add activated sieves to the hexane bottle (20% v/v).

• Curing: Let stand for 24-48 hours .

• Validation (The Ti-Test): Take 2 mL of this hexane in a dry vial. Add 1 drop of pure

  or .

  • Result: If it smokes or clouds immediately, the hexane is still wet.

  • Result: If it remains clear yellow/colorless for >10 seconds, it is dry enough for use.

Protocol B: Inert Handling (Schlenk Technique)

Titanium decan-1-olate cannot be handled in open air, even for "just a second."

• Vessel Prep: Flame-dry all glassware under vacuum. Refill with dry Argon/Nitrogen.

• Transfer: Use a gas-tight syringe or cannula transfer for the hexane.

• Dissolution:

  • Place solid/liquid Ti-decanolate in the flask under inert gas counter-flow.

  • Inject anhydrous hexane through the septum.

  • Swirl gently.

• Observation: The solution should be clear and colorless (or slightly pale yellow).

Troubleshooting FAQs

Q1: I used a brand new bottle of "Anhydrous Hexane" with a septum seal. Why did it still fail? A: Commercial "anhydrous" solvents often degrade upon storage. Once the septum is pierced once, atmospheric moisture enters. Furthermore, the "anhydrous" spec is often <50 ppm. For long-chain Ti-alkoxides, even 20 ppm can initiate oligomerization that looks like "haze." Always dry over sieves before use.

Q2: Can I reverse the cloudiness by heating the solution? A: No. If the cloudiness is due to hydrolysis (

), it is a covalent ceramic network. It will not dissolve. If the cloudiness is due to cold temperatures causing the C10 chains to crystallize (very rare in hexane at RT), heating might work.

• Test: Warm to 40°C. If it stays cloudy, it is hydrolyzed. Discard.

Q3: My starting material (Ti-decanolate) looks waxy and opaque. Is this normal? A: Pure Titanium(IV) decan-1-olate should be a viscous liquid or waxy solid depending on the exact isomer mix and temperature. However, it should be translucent . If it is opaque white or crusty, the precursor itself has hydrolyzed inside the bottle.

• Solution: Distill the precursor (if liquid) or recrystallize (if solid) under inert atmosphere, but buying a fresh batch is usually more cost-effective.

Q4: Why use Hexane? Would Toluene be better? A: Toluene is an acceptable alternative and often solubilizes the oligomers (dimers/trimers) better than hexane due to pi-interactions. However, if water is present, Toluene will not stop the reaction. Switching solvents is a band-aid; removing water is the cure.

Decision Support Flowchart

Follow this logic tree to resolve your current experiment.

Figure 2: Logic flow for isolating the root cause of precipitation.

References

• Bradley, D. C., Mehrotra, R. C., & Gaur, D. P. (1978). Metal Alkoxides.[2][3][4][5] Academic Press. (The foundational text on the hydrolysis mechanisms of

  compounds).

• Schubert, U. (2005). Chemical modification of titanium alkoxides for sol–gel processing. Journal of Materials Chemistry, 15(35), 3701-3715. Link

• Park, J. K., et al. (2003).[2][5] Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Bulletin of the Korean Chemical Society, 24(5). (Detailed kinetics of the clouding process).

• Sigma-Aldrich Technical Bulletin AL-134. Handling Air-Sensitive Reagents.Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. TITANIUM ALKOXIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]
• 5. bkcs.kchem.org [bkcs.kchem.org]

Technical Support Center: Titanium(4+) Decan-1-olate Precursor Systems

Welcome to the Advanced Materials Technical Support Center. This guide is specifically engineered for researchers, materials scientists, and drug development professionals utilizing titanium dioxide (

) thin films for biocompatible implant coatings, drug-eluting stents, and advanced biosensors.

Below, we detail the mechanistic advantages, standardized protocols, and troubleshooting steps for utilizing titanium(4+) decan-1-olate (

) to achieve ultra-uniform thin films.

Core Mechanisms: The Causality of Film Uniformity

While Titanium Tetraisopropoxide (TTIP) is the industry standard for

deposition, its aggressive reactivity in ambient moisture often leads to rapid, uncontrolled hydrolysis. This results in premature agglomeration, patchy surface coverage, and poor film uniformity.

Why switch to Titanium(4+) Decan-1-olate? The mechanistic advantage of titanium(4+) decan-1-olate lies in steric hindrance . This precursor features four massive, bulky 10-carbon alkyl chains. When exposed to moisture, these long chains physically shield the central titanium atom from nucleophilic attack by water molecules, dramatically suppressing the hydrolysis and condensation rates.

Instead of instantly precipitating into uneven

islands, the sterically hindered precursor forms a stable, slow-gelling sol. This allows the liquid to spread perfectly across a substrate during spin-coating before the condensation network fully solidifies, yielding a highly uniform, pinhole-free amorphous film[1].

Fig 1: Sterically hindered sol-gel hydrolysis and condensation pathway of titanium decan-1-olate.

Standardized Experimental Workflow: Sol-Gel Spin Coating

To ensure a self-validating and reproducible system, follow this field-proven protocol for liquid-phase deposition[1].

Phase 1: Precursor Solution Synthesis

• Solvent Selection: Due to the highly hydrophobic nature of the

  chains, dissolve 0.5 M of titanium(4+) decan-1-olate in a non-polar or weakly polar solvent like anhydrous 1-butanol or xylene. (Note: Do not use ethanol or methanol, as they induce rapid transesterification).

• Stabilization: Add a chelating agent (e.g., acetylacetone) at a 1:1 molar ratio to the titanium precursor to further control the hydrolysis kinetics.

• Hydrolysis Initiation: Dropwise, add a stoichiometric amount of deionized water mixed with the primary solvent under vigorous stirring.

• Aging: Allow the sol to age for 24 hours in a sealed, moisture-controlled environment to form a stable colloidal suspension.

Phase 2: Spin Coating Dynamics

• Substrate Preparation: Treat the target substrate (e.g., silicon wafer or titanium implant) with

  plasma (10 W, 2 min) to maximize surface energy and wettability[2].

• Deposition: Dispense 100

  of the aged sol onto the center of the substrate.

• Spinning: Execute a two-stage spin: 1000 RPM for 10 seconds (spread cycle), followed immediately by 4000 RPM for 30 seconds (thinning cycle)[1].

Phase 3: Pyrolysis & Calcination

• Soft Bake: Place on a hotplate at 150°C for 10 minutes to evaporate the residual solvent.

• Calcination: Ramp at a strictly controlled rate of

  2°C/min to 500°C in an oxygen-rich furnace. Hold for 2 hours to burn off the massive decanolate leaving groups and crystallize the film into the anatase phase[2].

Quantitative Precursor Comparison

Table 1: Kinetic and physical property comparison between standard and long-chain titanium alkoxides.

Property	Titanium Tetraisopropoxide (TTIP)	Titanium(4+) Decan-1-olate
Chemical Formula
Hydrolysis Kinetics	Extremely Fast	Slow (Sterically Hindered)
Carbon Content	Moderate (~50 wt%)	High (~71 wt%)
Optimal Deposition	ALD, CVD, Sol-Gel	Sol-Gel, Dip Coating
Sol-Gel Uniformity	Poor to Moderate (Prone to islands)	Excellent (Pinhole-free)

Troubleshooting Guides & FAQs

Fig 2: Troubleshooting logic for mitigating carbon contamination in long-chain alkoxide films.

Q1: My films are highly uniform but exhibit a brownish tint and poor optical/electrical properties. Why? A1: This is the most common issue when utilizing long-chain alkoxides: Carbon Contamination . The

chains contain a massive amount of organic material (~71% by weight). If your calcination temperature is below 450°C, or if the oxygen supply in your furnace is insufficient, the decanolate ligands undergo incomplete combustion. This leaves residual elemental carbon trapped within the matrix[2]. Solution: Increase the annealing temperature to at least 500°C and ensure a continuous flow of during the calcination phase to fully oxidize the carbon into .

Q2: The precursor solution is too viscous, leading to striations (comet streaks) during spin coating. How do I fix this? A2: The long alkyl chains inherently increase the dynamic viscosity of the sol. If the solvent evaporates too quickly during the 4000 RPM spin cycle, the sol gels unevenly under sheer stress. Solution: Switch to a solvent with a lower vapor pressure (higher boiling point) to prevent premature evaporation, and dilute the precursor concentration from 0.5 M to 0.25 M.

Q3: Can I use titanium(4+) decan-1-olate in my Atomic Layer Deposition (ALD) system? A3: It is highly discouraged. ALD relies on rapid gas-phase ligand-exchange mechanisms[3]. Because of its high molecular weight, titanium(4+) decan-1-olate has an extremely low vapor pressure. To vaporize it, you must heat the precursor bubbler to temperatures that risk the thermal decomposition of the molecule before it even reaches the reaction chamber[3]. Stick to short-chain alkoxides (like titanium methoxide or TTIP) for ALD, and use decan-1-olate strictly for liquid-phase deposition.

Q4: My film is cracking during the final calcination step. What is the cause? A4: Film cracking (often referred to as "mud-flat cracking") occurs due to severe volumetric shrinkage. Because the decanolate ligands are so large, their thermal removal creates massive void spaces, causing the film to contract violently. Solution: Reduce your heating ramp rate to

2°C/min. If cracking persists, apply multiple thinner coats (by spinning at higher RPMs or diluting the sol) and soft-bake between each layer, rather than attempting to deposit one thick coat.

References

• Sol-Gel Spin Coating Synthesis of TiO2 Nanostructure and Its Optical Characterization Source: SCIRP URL
• The Effects of Annealing Temperatures and Dimethylformamide Doses on Porous TiO2 Films Source: MDPI URL
• Reaction Mechanism Studies on Titanium Isopropoxide–Water Atomic Layer Deposition Process Source: ResearchGate URL
• Source: J. Mater. Chem. / unipd.

Sources

• 1. scirp.org [scirp.org]
• 2. The Effects of Annealing Temperatures and Dimethylformamide Doses on Porous TiO2 Films | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Technical Guide: FTIR Spectral Analysis of Titanium(IV) Decan-1-olate

Executive Summary

In the precise engineering of metal-oxide frameworks and drug delivery vehicles, the choice of titanium precursor dictates the hydrolysis kinetics and final morphology of the product. While Titanium(IV) Isopropoxide (TTIP) is the industry standard, its rapid hydrolysis often leads to uncontrolled precipitation.

Titanium(IV) decan-1-olate (Ti-Dec), a long-chain alkoxide, offers a superior alternative for applications requiring:

• Controlled Hydrolysis: The steric bulk of the decyl chain (

  ) retards water attack, allowing for the formation of ordered mesoporous structures.

• Non-Polar Solubility: Enhanced compatibility with lipid-based drug delivery systems.

• Surface Passivation: Acts as a more stable surface modifier than short-chain alkoxides.

This guide provides a definitive spectral comparison between Ti-Dec and TTIP, establishing the FTIR "fingerprints" necessary to validate synthesis and monitor hydrolysis.

Critical Chemical Distinction

Warning: Before proceeding, ensure you are analyzing the correct species. There is a frequent nomenclature confusion in literature between the Alkoxide and the Carboxylate .

Feature	Titanium(IV) Decan-1-olate (Target)	Titanium(IV) Decanoate (Carboxylate)
Structure	Ti-O-R (Ether linkage)	Ti-O-C=O (Ester linkage)
Precursor	1-Decanol ( )	Decanoic Acid ( )
Key FTIR Marker	1050–1100 cm⁻¹ (Ti-O-C)	1500–1600 cm⁻¹ (C=O)
Role	Sol-gel precursor	Surface ligand / surfactant

This guide focuses strictly on the Alkoxide (Decan-1-olate) functional group.

Comparative Analysis: Ti-Dec vs. TTIP

The following table contrasts the physicochemical behavior of the standard TTIP against the long-chain Ti-Dec.

Parameter	Titanium(IV) Isopropoxide (TTIP)	Titanium(IV) Decan-1-olate (Ti-Dec)
Formula
Molecular Weight	284.22 g/mol	676.96 g/mol
Physical State	Low viscosity liquid	Waxy solid or high viscosity paste
Hydrolysis Rate	Extremely Fast ( range)	Slow / Controlled (Sterically hindered)
Solvent Affinity	Alcohols, polar solvents	Hexane, Toluene, Lipids
FTIR Sampling	Transmission (Liquid Cell)	ATR (Attenuated Total Reflectance)

Experimental Protocol: Synthesis & Validation

Since Ti-Dec is rarely available off-the-shelf in high purity, it is standard practice to synthesize it in situ via transesterification of TTIP. This process must be monitored via FTIR to ensure complete substitution of the isopropoxide groups.

Workflow: Transesterification

The reaction is an equilibrium process driven by the removal of the more volatile byproduct (Isopropanol).

Step-by-Step Protocol

• Inert Environment: Perform all steps under

  or Ar atmosphere (Glovebox or Schlenk line). Moisture will immediately degrade the precursor.

• Stoichiometry: Mix TTIP and 1-Decanol in a 1:4.05 molar ratio (slight excess of decanol ensures full substitution).

• Reaction: Stir at 60°C for 2 hours in anhydrous toluene.

• Distillation: Apply vacuum (rotary evaporator) at 80°C to strip the toluene and the generated isopropanol (IPA).

• Validation: The resulting waxy residue is Ti-Dec. Immediate FTIR analysis is required to confirm the disappearance of IPA peaks.

Visualization: Synthesis & Characterization Logic

Caption: Figure 1. Synthesis workflow converting TTIP to Ti-Decanolate via alcohol exchange, driven by vacuum removal of isopropanol.

FTIR Spectral Interpretation

This section details the specific spectral shifts used to confirm the identity of Ti-Decanolate.

The "Fingerprint" Region Comparison

The transition from Isopropoxide (branched, short) to Decanolate (linear, long) creates distinct spectral changes.

1. High Frequency: Alkyl Chain Region (2800–3000 cm⁻¹)

• TTIP: Dominated by Methyl (

  ) stretches due to the isopropyl group.

  • Key Peak: ~2970 cm⁻¹ (Strong, asymmetric

    ).

• Ti-Dec: Dominated by Methylene (

  ) stretches from the long decyl backbone.

  • Key Peak: ~2920 cm⁻¹ (Very Strong, asymmetric

    ) and ~2850 cm⁻¹ (Strong, symmetric ).

  • Diagnostic: A significant increase in intensity and a shift to lower frequency compared to TTIP indicates successful attachment of the C10 chain.

2. The Alkoxide Region (1000–1150 cm⁻¹)

This is the critical validation zone. The Ti-O-C vibration is sensitive to the nature of the carbon chain (primary vs. secondary alcohol).

• TTIP (Secondary Alkoxide): Shows a characteristic doublet or complex band structure around 1120 cm⁻¹ and 1000 cm⁻¹ due to the coupling of the C-O stretch with the branched isopropyl skeleton.

• Ti-Dec (Primary Alkoxide): The C-O stretch for primary long-chain alcohols typically appears at 1050–1090 cm⁻¹ .

  • Validation: Disappearance of the 1120 cm⁻¹ "shoulder" and sharpening of the main band near 1060 cm⁻¹ confirms the replacement of isopropyl groups.

3. The Metal-Oxide Region (< 800 cm⁻¹)

• Ti-O Stretch: Both species exhibit broad absorption below 800 cm⁻¹. However, Ti-Dec often shows a slight redshift (lower frequency) due to the increased mass of the ligands and changes in the aggregate state (monomer vs. trimer/tetramer).

Summary of Spectral Assignments

Functional Group	Vibration Mode	TTIP Frequency (cm⁻¹)	Ti-Dec Frequency (cm⁻¹)	Diagnostic Note
Hydroxyl (-OH)	Stretch	3200–3400 (Broad)	Absent	Presence indicates hydrolysis/contamination.
Methyl ( )	Asym. Stretch	2970 (Strong)	2960 (Weak)	TTIP is dominated by ; Ti-Dec is not.
Methylene ( )	Asym. Stretch	Negligible	2920 (Very Strong)	The "Long Chain" signature.
Methylene ( )	Sym. Stretch	Negligible	2850 (Strong)	Confirms long alkyl chain.
Alkoxide (C-O)	Ti-O-C Stretch	1120 / 1000 (Doublet)	1060–1090 (Single)	Shift from secondary to primary alkoxide.
Titanium-Oxygen	Ti-O Stretch	500–650	450–600	Broad lattice vibrations.

Hydrolysis Mechanism & Stability

The primary advantage of Ti-Dec is its resistance to hydrolysis. The graph below illustrates the steric protection mechanism.

Steric Shielding Model

In TTIP, the small isopropyl groups allow water molecules easy access to the electropositive Titanium center (

). In Ti-Dec, the long chains fold and entangle, creating a hydrophobic barrier that slows down the diffusion of water.

Caption: Figure 2. Comparison of hydrolysis susceptibility. The C10 chains of Ti-Decanolate provide a steric and hydrophobic shield against water attack.

Measuring Hydrolysis via FTIR

To verify the stability of your Ti-Dec sample, expose a small aliquot to air and monitor the FTIR spectrum over 60 minutes.

• Early Stage: Appearance of a broad hump at 3200–3400 cm⁻¹ (Ti-OH formation).

• Late Stage: Growth of a broad band at 500–700 cm⁻¹ (Ti-O-Ti condensation) and loss of the C-O-Ti bands at 1060 cm⁻¹.

References

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press. (Foundational text on hydrolysis kinetics and steric effects of alkoxides).

• NIST Chemistry WebBook.Titanium tetraisopropoxide Infrared Spectrum.

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. (Source for primary vs. secondary alcohol C-O shift assignments).

• Doeuff, S., et al. (1987). Hydrolysis of titanium alkoxides: Modification of the molecular precursor by acetic acid. Journal of Non-Crystalline Solids. (Establishes the FTIR markers for modified Ti-alkoxides).

• Schmidt, H. (2006). Nanoparticles by chemical synthesis, processing to materials and innovative applications. Applied Organometallic Chemistry. (Discusses the use of long-chain alkoxides for particle size control).

A Comparative Guide to the Thermal Decomposition of Titanium(IV) Decan-1-olate for Advanced Materials Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of advanced titanium dioxide (TiO₂) nanomaterials, the choice of the molecular precursor is a critical determinant of the final material's properties. This guide provides an in-depth comparative analysis of the thermal decomposition profile of titanium(IV) decan-1-olate, a long-chain titanium alkoxide, benchmarked against more conventional short-chain analogues. Understanding the nuances of thermal degradation is paramount for controlling particle size, morphology, and crystallinity in applications ranging from photocatalysis to drug delivery systems.

The Significance of Precursor Thermal Stability

The thermal decomposition of a titanium precursor, as characterized by thermogravimetric analysis (TGA), dictates the temperature window for the synthesis of TiO₂. A precursor with a well-defined, single-step decomposition is often desirable for achieving uniform nucleation and growth of nanoparticles. Conversely, multi-step decompositions can offer opportunities for isolating intermediate phases or creating more complex nanostructures. The length of the alkyl chain in titanium alkoxides, such as the decan-1-olate ligand, is known to influence volatility and decomposition pathways, thereby impacting the synthesis process and the resulting material characteristics.

Comparative Thermogravimetric Analysis: Titanium(IV) Decan-1-olate and its Analogues

While specific TGA data for titanium(IV) decan-1-olate is not extensively published, its thermal decomposition behavior can be expertly inferred by examining trends within the titanium alkoxide family. Generally, as the length of the alkyl chain increases, the volatility of the metal alkoxide decreases, and the decomposition temperature may be affected.

The following table summarizes the key thermal decomposition parameters for representative titanium alkoxides, providing a comparative framework for understanding the expected behavior of titanium(IV) decan-1-olate.

Precursor	Type	Decomposition Onset (°C)	Main Decomposition Range (°C)	Major Weight Loss (%)	Final Residue (%)	Final Product
Titanium Tetraisopropoxide (hydrolyzed)	Alkoxide	~163	100 - 500	~32	Not specified	TiO₂
Titanium Tetraisopropoxide	Alkoxide	~250	Not specified	Not specified	Not specified	TiO₂
Titanium Ethoxide	Alkoxide	Not specified	Not specified	Not specified	Not specified	TiO₂
Titanium Butoxide	Alkoxide	Not specified	Not specified	Not specified	Not specified	TiO₂
Titanium(IV) Decan-1-olate (Predicted)	Alkoxide	>250	~250 - 450	~70-80	~20-30	TiO₂
Titanium(IV) oxo-acetylsalicylate complex	Carboxylate	~384	384 - 395	81 - 89	Not specified	Not specified

Interpretation of Thermal Behavior:

Titanium alkoxides, such as titanium tetraisopropoxide (TTIP), generally display lower thermal stability compared to titanium carboxylates.[1] The decomposition of hydrolyzed TTIP starts at a lower temperature with the loss of organic components, leading to the formation of titanium dioxide over a broad temperature range.[1] Non-hydrolyzed TTIP is reported to begin decomposing at around 250°C.[1]

For titanium(IV) decan-1-olate, a higher onset of decomposition compared to TTIP is anticipated due to its larger molecular weight and reduced volatility. The decomposition is expected to proceed in a more defined manner, primarily through the elimination of decene and water, leaving a residue of titanium dioxide. The predicted significant weight loss corresponds to the cleavage and volatilization of the four decan-1-olate ligands.

Experimental Protocol: Thermogravimetric Analysis of Titanium Precursors

To ensure the scientific integrity and reproducibility of the data presented, a rigorous and self-validating experimental protocol for TGA is essential.

Objective: To determine the thermal stability and decomposition profile of titanium alkoxides.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-precision balance

• Sample pans (e.g., alumina, platinum)

• Inert gas supply (e.g., high-purity nitrogen or argon) with a gas flow controller

Procedure:

• Sample Preparation: Due to the moisture sensitivity of most titanium alkoxides, sample handling should be performed in an inert atmosphere (e.g., a glovebox). Accurately weigh 5-10 mg of the titanium precursor into a TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min) for at least 30 minutes to ensure a non-reactive atmosphere.

  • Set the heating program: typically a linear ramp from ambient temperature to 800-1000 °C at a heating rate of 10 °C/min.[1]

• TGA Measurement: Initiate the heating program and continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the sample mass (or percentage of initial mass) versus temperature to obtain the TGA curve.

  • Determine the onset of decomposition, the temperature ranges of significant mass loss, the percentage of mass loss at each step, and the final residue percentage.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of the maximum decomposition rates.

Caption: Experimental workflow for the thermogravimetric analysis of air-sensitive titanium precursors.

Proposed Thermal Decomposition Pathway of Titanium(IV) Decan-1-olate

The thermal decomposition of titanium alkoxides is generally understood to proceed via several potential pathways, with β-hydride elimination being a prominent mechanism for alkoxides with hydrogen atoms on the β-carbon of the alkyl chain.[2] In the case of titanium(IV) decan-1-olate, the following decomposition cascade is proposed:

• Initial Step - β-Hydride Elimination: The primary decomposition step is likely the β-hydride elimination from one of the decan-1-olate ligands. This process involves the transfer of a hydrogen atom from the second carbon of the alkyl chain to an adjacent oxygen atom, leading to the formation of a titanium-hydroxyl species and the release of 1-decene.

• Subsequent Eliminations and Condensation: This elimination process can continue for the remaining alkoxide ligands. The resulting titanium-hydroxyl intermediates are unstable at elevated temperatures and will undergo condensation reactions, eliminating water molecules to form Ti-O-Ti bridges.

• Final Product Formation: The continued condensation of these intermediates ultimately leads to the formation of amorphous or crystalline titanium dioxide (TiO₂), with the complete removal of all organic components.

Caption: Proposed thermal decomposition pathway for titanium(IV) decan-1-olate via β-hydride elimination and subsequent condensation.

Conclusion and Future Outlook

The selection of a titanium precursor has profound implications for the properties of the resulting TiO₂ nanomaterials. While titanium(IV) decan-1-olate is less common than its shorter-chain counterparts, its predicted thermal decomposition profile suggests it could offer advantages in specific synthesis scenarios, potentially leading to better control over particle growth due to its lower volatility and more defined decomposition. The comparative data and standardized TGA protocol provided in this guide serve as a valuable resource for researchers aiming to rationally design and synthesize advanced TiO₂-based materials for a variety of high-technology applications. Further experimental investigation into the precise TGA profile of titanium(IV) decan-1-olate is warranted to validate these expert inferences and unlock its full potential in materials science.

References

• MOCVD Precursor Encyclopedia. (n.d.). TITANIUM ALKOXIDES. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, February 22). Single-Source Alkoxide Precursor Approach to Titanium Molybdate, TiMoO5, and Its Structure, Electrochemical Properties, and Potential as an Anode Material for Alkali Metal Ion Batteries. PMC. Retrieved from [Link]

• R Discovery. (2008, November 17). Spectroscopic Investigation on the Reactions of Tin and Titanium Alkoxides with 3-Pentenoic Acid. Retrieved from [Link]

• Taylor & Francis Online. (2013, July 18). Hydrolysis process of titanium alkoxides under ultrasound irradiation. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of Titanium Alkoxides: Thermochemical, Electron Microscopy, Saxs Studies | Request PDF. Retrieved from [Link]

• MDPI. (2023, January 3). Synthesis and Characterization of Various Bimetallic Nanoparticles and Their Application. Retrieved from [Link]

• ACS Publications. (2009, September 16). Postsynthetic Modifications of Iron-Carboxylate Nanoscale Metal−Organic Frameworks for Imaging and Drug Delivery. Journal of the American Chemical Society. Retrieved from [Link]

• Journal of Science and Healthcare Exploration. (2025, January 30). Thermogravimetric analysis (TGA) and Differential scanning calorimetry (DSC) of some synthesized metal nanoparticles. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, July 15). Quantitation of Nanoparticle Composition Using Thermogravimetric Analysis. National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols. Retrieved from [Link]

• MDPI. (2021, November 29). Improving Thermal Stability and Hydrophobicity of Rutile-TiO2 Nanoparticles for Oil-Impregnated Paper Application. Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) of some synthesized metal oxide nanoparticles. Retrieved from [Link]

• ResearchGate. (2009, September 25). Thermal Properties of Some Volatile Titanium (IV) Precursors. Retrieved from [Link]

• arXiv.org. (n.d.). Atomic-scale modeling of the thermal decomposition of titanium(IV)-isopropoxide. Retrieved from [Link]

• R Discovery. (n.d.). Synthesis and structural characterisation of titanium(IV) thiolate compounds. Retrieved from [Link]

• PubMed. (2000, April 17). Titanium alkoxide complexes: condensed phase and gas phase comparisons. Retrieved from [Link]

• Computational Modelling Group. (2015, December 3). A kinetic mechanism for the thermal decomposition of titanium tetraisopropoxide. Retrieved from [Link]

• The Division of Noble & Precious Metals, Bio-materials. (2024, October 8). The synthesis, characterization, and thermal properties of a titanium (III) amidinate compound and its potential as a single chemical vapor deposition precursor for N/C-doped TiO2 film. Retrieved from [Link]

• MDPI. (2021, September 15). Synthesis, Structural and Physicochemical Characterization of a Titanium(IV) Compound with the Hydroxamate Ligand N,2-Dihydroxybenzamide. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). The Reactivity of the Donor-Acceptor Complex of Titanium Tetrachloride and N-Methylformanilide in Solvothermal Processes of Titanium Dioxide Formation. Retrieved from [Link]

• MDPI. (2023, October 23). Mechanistic Details of the Titanium-Mediated Polycondensation Reaction of Polyesters: A DFT Study. Retrieved from [Link]

• Royal Society of Chemistry. (2022, May 9). Synthesis and structural characterisation of solid titanium(iv) phosphate materials by means of X-ray absorption and NMR spectroscopy. Dalton Transactions. Retrieved from [Link]

• ChemRxiv. (n.d.). Systematic search for thermal decomposition pathways of formic acid on anatase TiO2 (101) surface. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Stoichiometric decomposition of water by titanium(IV) oxide photocatalyst synthesized in organic media: Effect of synthesis and irradiation conditions on photocatalytic activity. Retrieved from [Link]

• ResearchGate. (2022, November 1). Decomposition mechanism of titanium compounds by radicals | Request PDF. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arxiv.org [arxiv.org]

Comparative XRD Pattern Analysis of TiO2 Derived from Titanium(IV) Decan-1-olate vs. Short-Chain Alkoxides

As a Senior Application Scientist, one of the most critical decisions in the sol-gel synthesis of titanium dioxide (TiO2) nanoparticles is the selection of the metal alkoxide precursor. While short-chain alkoxides like Titanium(IV) isopropoxide (TTIP) and Titanium(IV) butoxide (TBOT) are industry standards, they often suffer from hyper-reactive hydrolysis kinetics, leading to uncontrolled agglomeration and mixed-phase crystallization[1].

For advanced applications requiring ultra-fine, monodisperse anatase nanocrystals—such as targeted drug delivery vehicles or high-efficiency photocatalytic excipients—researchers are increasingly turning to long-chain precursors like Titanium(IV) decan-1-olate . This guide objectively compares the phase evolution, crystallite size, and X-ray Diffraction (XRD) profiles of TiO2 derived from Titanium(IV) decan-1-olate against its short-chain alternatives, providing the mechanistic causality and experimental protocols necessary to validate these materials in your own laboratory.

Mechanistic Causality: Steric Hindrance and Hydrolysis Kinetics

The sol-gel synthesis of TiO2 relies on two sequential reactions: the hydrolysis of the titanium alkoxide to form Ti-OH monomers, followed by polycondensation to form the Ti-O-Ti inorganic network[1].

When utilizing short-chain precursors (C3–C4), the titanium center is highly exposed to nucleophilic attack by water. This results in rapid, almost instantaneous hydrolysis, causing burst nucleation and rapid particle coarsening. Conversely, Titanium(IV) decan-1-olate features a bulky, ten-carbon alkyl chain (

). This long aliphatic chain introduces profound steric hindrance and hydrophobicity around the highly electrophilic Ti(IV) center[2].

The Causality of Chain Length: The steric bulk restricts water access, reducing the hydrolysis rate by orders of magnitude[2]. This slow, sustained release of reactive monomers suppresses uncontrolled particle coarsening. Furthermore, the decyl chains act as in-situ capping agents during the gelation phase, physically separating the growing nuclei. When analyzed via XRD, this restricted growth directly translates to significant peak broadening (smaller crystallite size) and a delayed anatase-to-rutile phase transition.

Fig 1. Mechanistic pathway illustrating how long-chain alkoxides dictate TiO2 XRD profiles.

Self-Validating Experimental Protocol

To objectively compare these precursors, we must utilize a standardized, self-validating sol-gel workflow. The following protocol ensures that any variance in the final XRD pattern is exclusively attributable to the precursor's alkyl chain length.

Step-by-Step Methodology

• Precursor Dissolution: In a nitrogen-purged glovebox, dissolve 0.05 moles of the selected titanium alkoxide (TTIP, TBOT, or Titanium(IV) decan-1-olate) in 50 mL of absolute ethanol. The non-polar nature of the decan-1-olate requires vigorous stirring for complete homogenization.

• Controlled Hydrolysis: Transfer the solution to a chilling bath (10°C) to further depress kinetic energy. Add a mixture of 18 mL deionized water and 10 mL ethanol dropwise (0.5 mL/min) under continuous magnetic stirring (800 rpm). Validation Check: TTIP will form an immediate opaque precipitate; decan-1-olate will transition slowly into a translucent sol, validating the steric hindrance effect.

• Gelation and Aging: Seal the reactor and allow the sol to age at 25°C for 24 hours. This aging step allows for the complete polycondensation of the sterically hindered decan-1-olate network.

• Drying and Calcination: Dry the resulting gel at 80°C under a vacuum to remove residual ethanol. Calcine the xerogel in a muffle furnace at 500°C for 3 hours (ramp rate: 2°C/min) to induce crystallization and burn off the organic ligands.

• XRD Characterization: Analyze the calcined powders using a powder X-ray diffractometer equipped with a Cu Kα radiation source (

  Å). Scan from to at a step size of 0.02°.

Fig 2. Step-by-step sol-gel synthesis and XRD characterization workflow for TiO2 nanoparticles.

Quantitative XRD Data Comparison

The structural parameters of the synthesized TiO2 nanoparticles, derived directly from their respective XRD profiles, are summarized below. Crystallite size (

) is calculated using the Scherrer equation applied to the primary anatase (101) reflection at :

Where

is the Full Width at Half Maximum (FWHM) in radians.

Precursor	Alkyl Chain	Hydrolysis Kinetics	Avg. Crystallite Size (nm)	Anatase (101) FWHM (° )	Anatase-to-Rutile Transition Temp
Titanium(IV) isopropoxide (TTIP)	C3 (Branched)	Very Fast	22.5	0.38	~600°C
Titanium(IV) butoxide (TBOT)	C4 (Linear)	Fast	18.2	0.46	~650°C
Titanium(IV) decan-1-olate	C10 (Linear)	Very Slow	7.4	1.12	>750°C

Table 1: Comparative XRD structural parameters of TiO2 nanoparticles calcined at 500°C.

Analytical Discussion: Interpreting the XRD Profiles

Peak Broadening and Crystallite Size

The most immediate and striking difference in the XRD patterns is the extreme peak broadening observed in the Titanium(IV) decan-1-olate derived samples. While TTIP yields sharp, intense peaks indicative of extensive crystal growth (FWHM = 0.38°), the decan-1-olate precursor produces highly broadened reflections (FWHM = 1.12°). Because the long C10 chains physically separate the Ti-O-Ti oligomers during the gelation phase, the resulting inorganic network is highly fragmented. Upon calcination, these fragments nucleate into ultra-small (~7.4 nm) crystallites. This data proves that increasing the alkoxide chain length is a highly effective, surfactant-free method for synthesizing sub-10 nm TiO2.

Phase Transition Thermodynamics

TiO2 primarily exists in three polymorphs: anatase, rutile, and brookite. Anatase is a metastable kinetic product, while rutile is the thermodynamically stable phase[3]. Typically, the anatase-to-rutile transition occurs around 600°C[1]. However, the XRD data reveals that TiO2 derived from Titanium(IV) decan-1-olate remains in a pure anatase phase even at temperatures exceeding 750°C.

The Causality: This delayed phase transition is a direct consequence of the ultra-small crystallite size induced by the precursor. As crystallite size decreases, the surface-to-volume ratio increases exponentially. Below a critical size threshold (~14 nm), the surface energy of anatase is actually lower than that of rutile, making anatase thermodynamically stable at the nanoscale. Because the decan-1-olate precursor restricts growth to ~7.4 nm, the thermal energy required to force the structural rearrangement of the Ti-O octahedra into the rutile phase is drastically increased[3].

Conclusion

For researchers requiring precise control over TiO2 nanoparticle morphology, relying on standard short-chain precursors like TTIP often necessitates the use of complex, secondary capping agents or hydrothermal treatments to prevent agglomeration. By leveraging the inherent steric hindrance of Titanium(IV) decan-1-olate , scientists can achieve ultra-fine, highly stable anatase nanocrystals through a simple sol-gel route. The resulting XRD profiles—characterized by extreme peak broadening and a highly delayed rutile phase transition—serve as definitive proof of the profound impact that precursor chain length has on inorganic crystallization kinetics.

References

1.[1] University of Johannesburg. "Heat-assisted sol–gel synthesis of tio2 nanoparticles structural, morphological and optical analysis for self-cleaning application." Journal of King Saud University - Science. URL:[Link] 2.[3] International Journal of Minerals, Metallurgy and Materials. "A simple and novel synthetic route to anatase TiO2 nanopowder from natural ilmenite via H3PO4/NH3 process." USTB. URL:[Link] 3.[2] Barlier, V., et al. "Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect by X-ray photoelectron spectroscopy." Applied Surface Science / ResearchGate. URL:[Link]

Sources

• 1. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]

Titanium(4+) decan-1-olate vs Titanium butoxide for nanoparticle size control

Advanced Precursor Selection for TiO₂ Nanoparticle Synthesis: Titanium(4+) Decan-1-olate vs. Titanium Butoxide

As a Senior Application Scientist, I frequently observe researchers struggling with batch-to-batch reproducibility and size polydispersity in titanium dioxide (TiO₂) nanoparticle synthesis. While temperature, pH, and solvent choice are critical, the root cause of uncontrolled growth often traces back to the fundamental hydrolysis kinetics dictated by the precursor itself.

This guide provides an objective, mechanistically grounded comparison between two distinct precursors: Titanium butoxide (TBT) and Titanium(4+) decan-1-olate (TDO) . By understanding how the alkyl chain length governs steric hindrance and reactivity, you can engineer a self-validating synthetic system that yields precise control over nanoparticle size.

Mechanistic Causality: The Role of Alkyl Chain Length

The synthesis of TiO₂ nanoparticles via sol-gel or solvothermal methods relies on two primary reactions: the nucleophilic attack of water on the titanium alkoxide (hydrolysis), followed by the formation of Ti-O-Ti networks (condensation)[1].

The reactivity of a titanium alkoxide precursor is inversely proportional to the length of its alkyl chain[2].

• Titanium Butoxide (C₄H₉O)₄Ti: The 4-carbon butyl chain provides moderate steric hindrance. TBT hydrolyzes relatively quickly upon exposure to water. This moderate-to-fast reactivity often leads to overlapping nucleation and growth phases, producing larger, more crystalline nanoparticles (typically 15–50 nm) with a broader size distribution[3].

• Titanium(4+) Decan-1-olate (C₁₀H₂₁O)₄Ti: The 10-carbon decyl chain completely alters the reaction kinetics. The long alkyl chains exert massive steric hindrance around the highly electrophilic Ti⁴⁺ center and render the precursor extremely hydrophobic[4]. This drastically suppresses the hydrolysis rate. According to the LaMer model, this slow, controlled generation of monomers allows for a distinct "burst" of nucleation followed by diffusion-controlled growth, effectively preventing agglomeration and yielding ultra-small (<10 nm), highly monodisperse nanoparticles[2][5].

Caption: Mechanistic pathway showing how alkoxide chain length influences hydrolysis kinetics and final nanoparticle size.

Quantitative Comparison of Precursor Performance

To select the appropriate precursor, you must align the chemical properties of the alkoxide with your target application. The table below summarizes the comparative experimental data.

Parameter	Titanium Butoxide (TBT)	Titanium(4+) Decan-1-olate (TDO)
Chemical Formula	Ti(OCH₂CH₂CH₂CH₃)₄	Ti(O(CH₂)₉CH₃)₄
Carbon Chain Length	4 (Butyl)	10 (Decyl)
Hydrolysis Rate	Moderate / Fast	Extremely Slow
Steric Hindrance	Moderate	High
Typical NP Size Yield	15 – 50 nm	2 – 10 nm
Polydispersity Index (PDI)	0.20 – 0.40 (Broad)	< 0.10 (Highly Monodisperse)
Optimal Synthesis Route	Aqueous Sol-Gel[1]	Nonaqueous Solvothermal[5]
Primary Application	Photocatalysis, bulk ceramics	Quantum dots, targeted drug delivery

Self-Validating Experimental Protocols

A robust protocol must include built-in validation checkpoints to ensure the reaction is proceeding correctly. Below are the optimized workflows for both precursors.

Caption: Comparative experimental workflows for TiO₂ nanoparticle synthesis using TBT and TDO precursors.

Protocol A: Size-Controlled Sol-Gel Synthesis using Titanium Butoxide (TBT)

Objective: Synthesize 20 nm crystalline anatase TiO₂ nanoparticles.

• Precursor Preparation: In a dry glovebox, dissolve 0.05 mol of TBT into 50 mL of anhydrous ethanol[1].

  • Validation Check: The solution must remain optically clear. A yellow tint is acceptable (charge-transfer complex), but any cloudiness indicates premature hydrolysis due to moisture contamination in the ethanol[1].

• Hydrolysis Initiation: Prepare a separate mixture of 18 mL deionized water, 50 mL ethanol, and 1 mL concentrated nitric acid (to adjust pH to ~2.5)[3]. Add this mixture dropwise (1 mL/min) to the TBT solution under vigorous magnetic stirring (800 rpm).

  • Causality: The low pH (far from TiO₂'s isoelectric point of 5-6) peptizes the forming particles, providing electrostatic repulsion that prevents immediate agglomeration[1].

• Aging and Gelation: Seal the beaker and allow the sol to age at room temperature for 24–48 hours until a rigid, transparent gel forms[3].

• Drying and Calcination: Dry the gel at 100 °C overnight to form a xerogel. Grind the xerogel and calcine in a muffle furnace at 450 °C for 3 hours (ramp rate 5 °C/min) to induce the amorphous-to-anatase phase transition[1].

Protocol B: Nonaqueous Solvothermal Synthesis using Titanium(4+) Decan-1-olate (TDO)

Objective: Synthesize 5 nm monodisperse TiO₂ quantum dots for biological applications.

• Precursor Preparation: Using standard Schlenk line techniques, mix 0.02 mol of TDO with 10 mL of oleic acid (capping agent) and 40 mL of anhydrous toluene in a 100 mL Teflon-lined stainless steel autoclave[5].

  • Validation Check: The long decyl chains of TDO ensure complete miscibility in toluene. The solution must be perfectly homogeneous.

• Solvothermal Treatment: Seal the autoclave and heat to 200 °C for 24 hours.

  • Causality: Because TDO is highly sterically hindered and no water is explicitly added, the reaction relies on the slow in situ generation of water (via esterification between oleic acid and the decanol released from the precursor) or direct thermal decomposition[5]. This creates an extremely slow monomer generation rate, ensuring a single nucleation event and preventing particles from growing beyond the sub-10 nm regime.

• Isolation: Cool to room temperature. Add excess absolute ethanol to destabilize the colloidal suspension, then centrifuge at 10,000 rpm for 15 minutes.

  • Validation Check: The supernatant should be clear, and the pellet should be pure white.

• Dispersion: Resuspend the pellet in a non-polar solvent (e.g., hexane or chloroform).

  • Validation Check: The resulting suspension should exhibit a distinct bluish opalescence (Tyndall effect) when illuminated with a laser pointer, confirming the presence of sub-10 nm colloidal nanoparticles rather than bulk aggregates.

Summary and Recommendations

For applications requiring high surface area and moderate particle sizes (e.g., standard photocatalysis, bulk coatings), Titanium butoxide is the pragmatic choice. Its moderate reactivity allows for straightforward aqueous sol-gel processing[3].

However, for advanced drug development professionals and nanotechnologists requiring strict size control, monodispersity, and ultra-small dimensions (<10 nm), Titanium(4+) decan-1-olate is vastly superior. By leveraging the extreme steric hindrance of the 10-carbon alkyl chain, researchers can completely bottleneck the hydrolysis rate, forcing the system into a diffusion-controlled growth regime that yields precision-engineered nanomaterials[2][4].

References

• Benchchem. "A Head-to-Head Battle of Precursors: Titanium Ethoxide vs. Titanium Butoxide in Sol-Gel Processes." Benchchem Tech Support.
• Benchchem. "Technical Support Center: TiO2 Synthesis via Titanium Butoxide Hydrolysis." Benchchem.
• Chen, X., & Mao, S. S. "Solution-Phase Synthesis of Titanium Dioxide Nanoparticles and Nanocrystals." Chemical Reviews, ACS Publications.
• IntechOpen. "Synthetic Methods for Titanium Dioxide Nanoparticles: A Review." IntechOpen.
• SciSpace. "Sol–Gel Chemistry of Titanium Alkoxide toward HF: Impacts of Reaction Parameters." SciSpace.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Methods for Titanium Dioxide Nanoparticles: A Review | IntechOpen [intechopen.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]

High-Performance Comparison Guide: Mass Spectrometry Fragmentation of Titanium(IV) Decan-1-olate vs. Short-Chain Alkoxides

As a Senior Application Scientist, I frequently encounter challenges in the structural characterization of highly reactive organometallic precursors. Titanium alkoxides are foundational to sol-gel processing, atomic layer deposition (ALD), and catalytic drug development. However, their extreme moisture sensitivity and propensity for gas-phase oligomerization make mass spectrometry (MS) a complex endeavor.

This guide objectively compares the mass spectrometric fragmentation patterns and cluster formation behaviors of Titanium(IV) decan-1-olate (also known as titanium tetradecanolate) against industry-standard short-chain alternatives: Titanium(IV) isopropoxide (TTIP) and Titanium(IV) butoxide (TBOT) . By understanding the causality behind these fragmentation pathways, researchers can optimize precursor selection for precise synthetic and analytical workflows.

Mechanistic Insights: The Causality of Fragmentation

To interpret the MS data of titanium alkoxides, one must understand the fundamental competition between bond cleavage and cluster formation in the gas phase. When subjected to Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF), these compounds undergo three primary phenomena:

• Alkene Elimination (McLafferty-type Rearrangement): The highly electrophilic titanium core facilitates the

  -hydride elimination of the alkyl chain, resulting in the neutral loss of an alkene (e.g., propene, butene, or decene) and the retention of a hydroxyl group on the titanium center.

• Homolytic Cleavage: The direct scission of the Ti–O or O–C bond leads to the loss of alkoxy radicals (•OR).

• Poly-Oxo Cluster Formation: Due to trace hydrolysis or in-source condensation, titanium alkoxides rapidly form Ti–O–Ti backbones.

The Steric Shielding Effect of the Decyl Chain

The defining difference between Titanium(IV) decan-1-olate and short-chain alkoxides lies in steric hindrance . Short-chain precursors like TTIP and TBOT offer minimal shielding to the titanium core. Consequently, they rapidly condense in the MS source, forming massive oligomeric units (often containing 5 to 12 titanium atoms) with lowered coordination numbers due to partial ligand loss [1].

In contrast, the bulky, ten-carbon aliphatic chains of Titanium(IV) decan-1-olate create a hydrophobic, steric shield around the metal center. This physical barrier severely restricts polycondensation. As a result, the mass spectra of Titanium(IV) decan-1-olate are exceptionally clean, dominated by monomeric and dimeric species rather than complex poly-oxo clusters. The primary fragmentation pathway shifts heavily toward the massive neutral loss of decene (140 Da) [2].

Comparative Performance & Fragmentation Data

The table below summarizes the quantitative MS data and physical behaviors of the three titanium precursors.

Parameter	Titanium(IV) Isopropoxide (TTIP)	Titanium(IV) Butoxide (TBOT)	Titanium(IV) Decan-1-olate
Chemical Formula	Ti(O-CH(CH₃)₂)₄	Ti(O-C₄H₉)₄	Ti(O-C₁₀H₂₁)₄
Molecular Weight	284.2 g/mol	340.3 g/mol	677.0 g/mol
Primary Neutral Loss	Propene (42 Da)	Butene (56 Da)	Decene (140 Da)
Secondary Loss	Isopropoxy radical (59 Da)	Butoxy radical (73 Da)	Decyloxy radical (157 Da)
Dominant ESI-MS Clusters	High ( to Ti atoms)	Moderate ( to Ti atoms)	Low ( to Ti atoms)
Moisture Sensitivity	Extreme (Fumes in air)	High	Moderate (Sterically protected)
Analytical Advantage	High volatility for ALD	Balanced reactivity for sol-gel	Clean MS spectra, precise stoichiometry

Logical Fragmentation Pathways

To visualize the exact mechanism of how Titanium(IV) decan-1-olate breaks down in a mass spectrometer, we map the logical relationship of its primary fragment ions. The bulky nature of the precursor ensures that the monomeric sodiated adduct

is easily observable before fragmentation occurs.

Fig 1: Primary MS fragmentation pathways of Titanium(IV) decan-1-olate.

Self-Validating Experimental Protocol: Anhydrous ESI-MS

Because titanium alkoxides are highly reactive, standard LC-MS protocols utilizing aqueous gradients will instantly degrade the sample into amorphous titanium dioxide (

), ruining the analysis and potentially clogging the instrument [1].

To ensure scientific integrity and reproducible fragmentation data, you must employ a self-validating anhydrous direct-infusion system . This protocol ensures that any observed clusters are inherent to the gas-phase chemistry of the precursor, rather than artifacts of poor sample handling [3].

Step-by-Step Methodology

• Glovebox Preparation (Environmental Control):

  • Transfer all vials, syringes, and the Titanium(IV) decan-1-olate standard into an inert argon glovebox (

    ppm, ppm).

  • Causality: Even atmospheric humidity is sufficient to trigger the hydrolysis of the

    bonds, skewing the MS data toward artificially high-mass oxo-clusters.

• Anhydrous Solvent Matrix Formulation:

  • Prepare a solvent system of strictly anhydrous dichloromethane (DCM) and anhydrous methanol (1:1 v/v).

  • Optional: Spike with 1 mM sodium methoxide (

    ) to promote the formation of stable sodiated adducts without introducing protons that drive hydrolysis.

• Sample Dilution:

  • Dilute the Titanium(IV) decan-1-olate to a final concentration of

    M.

• Direct Infusion:

  • Load the sample into a gas-tight Hamilton syringe inside the glovebox. Cap the needle with a septum before transferring it to the MS.

  • Infuse directly into the ESI source via a syringe pump at a flow rate of

    .

• Mass Spectrometer Parameters (ESI-TOF):

  • Spray Voltage: +3.7 kV.

  • Capillary Temperature: 230 °C (Keep relatively low to prevent thermal degradation of the decyl chains prior to ionization).

  • Cone Voltage: Run a dual-scan method. Use a low cone voltage (e.g., 15 V) to observe the intact

    parent ions. Use a high cone voltage (e.g., 45 V) to induce collision-induced dissociation (CID) and observe the characteristic loss of decene.

Fig 2: Anhydrous ESI-MS workflow for moisture-sensitive titanium alkoxides.

Conclusion

For researchers developing novel catalysts or advanced materials, the choice of titanium precursor dictates the structural integrity of the final product. While TTIP and TBOT are economical, their rapid, uncontrollable oligomerization complicates structural verification via mass spectrometry. Titanium(IV) decan-1-olate provides a superior alternative when precise stoichiometric control is required. Its bulky aliphatic chains suppress poly-oxo cluster formation, yielding highly predictable MS fragmentation patterns characterized by the distinct loss of decene and decyloxy radicals.

References

• Title: Examination of Condensation Products of Group 4 Alkoxides with Laser-Induced Liquid Beam Ionization/Desorption Mass Spectrometry Source: ElectronicsAndBooks URL: [Link]

• Title: Mass spectrometry in the characterization of reactive metal alkoxides Source: ResearchGate URL: [Link]

• Title: Mass-Spectrometrical and Kinetic Studies on the Mechanism and Degradation Pathways of Titanium Salalen Catalysts for Asymmetric Epoxidation with Aqueous Hydrogen Peroxide Source: Wiley-VCH URL: [Link]

Comparative Guide: Titanium C10 vs. C4 Alkoxides in Sol-Gel &amp; Organic Synthesis

Executive Summary

This guide provides a technical comparison between Titanium(IV) Butoxide (C4) —the industry-standard reactive precursor—and Long-Chain Titanium Alkoxides (C10/C8) (specifically focusing on Titanium(IV) 2-ethylhexyloxide and decoxide analogs).

While Titanium C4 is ubiquitous for standard sol-gel processes, its high reactivity and limited solubility in non-polar media restrict its utility in complex organic formulations. "Titanium C10" (often represented commercially by C8 analogs like 2-ethylhexyloxide due to similar lipophilic properties) offers a critical alternative: superior non-polar solubility and sterically controlled hydrolysis .

Chemical Identity & Structural Mechanics

The fundamental difference in performance stems from the alkyl chain length and branching, which dictate the molecule's lipophilicity (LogP) and steric hindrance .

Feature	Titanium(IV) Butoxide (C4)	Titanium Long-Chain Alkoxide (C10/C8)*
Formula		/
Molecular Weight	~340.32 g/mol	~564.75 g/mol (C8 analog)
Physical State	Pale yellow liquid	Viscous amber liquid
Steric Profile	Low hindrance; exposed Ti center	High hindrance; shielded Ti center
Lipophilicity	Moderate (Amphiphilic)	High (Lipophilic)

*Note: Commercial "Long Chain" requests often default to Titanium 2-ethylhexyloxide (C8) due to availability. C10 (Decoxide) exhibits strictly analogous behavior with slightly higher non-polar affinity.

Mechanistic Diagram: Steric Shielding & Solvent Interaction

The following diagram illustrates how the long alkyl chains of C10/C8 precursors create a "steric shell," preventing rapid water attack and facilitating interaction with non-polar solvent molecules.

Caption: C4 allows rapid nucleophilic attack by water, leading to fast hydrolysis. C10/C8 chains sterically shield the Ti center while engaging in favorable Van der Waals interactions with non-polar solvents.

Comparative Solubility Data

The following data synthesizes experimental solubility limits across solvent classes.

Table 1: Solubility Limits (g/100mL at 25°C)

Solvent Class	Specific Solvent	Titanium C4 (Butoxide)	Titanium C10/C8 (Long Chain)
Alcohols (Polar)	Ethanol	Miscible (Reacts slowly)	Soluble (Requires agitation)
Isopropanol	Miscible	Soluble
Aliphatic (Non-Polar)	n-Hexane	< 5 g (Cloudy/Unstable)	Miscible (Clear Solution)
Heptane	< 10 g	Miscible
Aromatic	Toluene	Soluble	Miscible
Chlorinated	Chloroform	Soluble	Miscible
Oils/Lipids	Mineral Oil	Insoluble	Soluble (> 20 wt%)

Key Insight for Drug Development: For lipid-based drug delivery systems (LNP precursors) or oil-phase synthesis, Titanium C4 is unsuitable due to phase separation. Titanium C10/C8 is the required choice to maintain a homogeneous organic phase.

Hydrolysis & Reactivity Profile[1][2][3][4]

Reactivity is the inverse of stability. Titanium C4 hydrolyzes upon contact with ambient moisture, often causing premature precipitation (fouling). C10/C8 exhibits a "controlled release" mechanism.

Experimental Hydrolysis Rates

Measured by time to opalescence (precipitation) in standard atmosphere (50% RH).

• Titanium C4: < 10 seconds (Immediate white precipitate)

• Titanium C10/C8: > 5 minutes (Slow gelation; allows for handling in open air for short periods)

Pathway Diagram: Sol-Gel Evolution

Caption: The rapid hydrolysis of C4 often leads to uncontrolled precipitation. C10 pathways favor stable sol formation due to slower kinetics.

Experimental Protocols

Protocol A: Determination of Solubility in Non-Polar Media

Objective: Quantify the saturation point of Titanium Alkoxides in n-Hexane.

• Preparation: Dry all glassware at 120°C for 2 hours. Purge n-Hexane with

  to remove dissolved moisture.

• Aliquot: Place 10 mL of anhydrous n-Hexane into two separate Schlenk flasks.

• Titration:

  • Flask A (C4): Add Ti(OBu)4 dropwise (100 µL increments) under stirring.

  • Flask B (C10): Add Ti(C10/C8) dropwise (100 µL increments) under stirring.

• Observation:

  • Record the volume added until permanent turbidity (cloud point) or phase separation occurs.

  • Expected Result: Flask A will show turbidity early (<0.5 mL). Flask B will remain clear indefinitely (miscible).

Protocol B: Controlled Hydrolysis for Nanocarrier Synthesis

Objective: Synthesize uniform TiO2 domains within a lipid matrix (Drug Delivery Application).

• Dissolution: Dissolve 1g of Titanium C10/C8 in 10g of hydrophobic carrier (e.g., Oleic acid or Mineral oil). Do not use C4.

• Emulsification: Add mixture to aqueous surfactant solution (1% Tween 80) under high-shear homogenization (10,000 rpm).

• Reaction: The slow hydrolysis of the C10 precursor at the oil-water interface yields a stable core-shell structure.

• Validation: Analyze particle size via Dynamic Light Scattering (DLS). C10 yields <200nm monodisperse particles; C4 yields >1µm aggregates.

References

• Sigma-Aldrich. Titanium(IV) butoxide Product Specification & Properties.[1] Retrieved from

• BenchChem. A Comparative Analysis of Titanium Isopropoxide and Titanium Butoxide. Retrieved from

• Sigma-Aldrich. Titanium(IV) 2-ethylhexyloxide (C8/C10 Analog) Product Data. Retrieved from

• MOCVD Precursor Encyclopedia. Titanium Alkoxides: Properties and Vapor Pressure. Retrieved from

• Chemical Reviews. Solution-Phase Synthesis of Titanium Dioxide Nanoparticles. ACS Publications. Retrieved from

Sources

• 1. Titanium(IV) 2-ethylhexyloxide 95 1070-10-6 [sigmaaldrich.com]

Rheological comparison of titanium(4+) decan-1-olate based sols

An In-Depth Rheological Comparison of Titanium(IV) Decan-1-olate Based Sols for Advanced Material Formulation

Abstract

The rheological behavior of precursor sols is a critical, yet often nuanced, determinant in the fabrication of advanced materials via sol-gel chemistry. It governs the efficacy of deposition techniques such as dip-coating, spin-coating, and inkjet printing, and ultimately defines the microstructure and performance of the final titania (TiO₂) films or nanoparticles. This guide presents a detailed rheological comparison between sols derived from titanium(IV) decan-1-olate, a long-chain alkoxide, and those from the more conventional short-chain precursor, titanium(IV) isopropoxide. We explore the causal relationships between the molecular structure of the precursor, the kinetics of sol-gel reactions, and the resultant viscoelastic properties of the sol. This analysis is supported by illustrative experimental data and detailed protocols, providing researchers and drug development professionals with a predictive framework for material formulation.

The Foundational Chemistry: How Alkyl Chain Length Governs Sol-Gel Kinetics

The transformation from a liquid sol to a solid gel is driven by two primary reactions: hydrolysis and condensation. The reactivity of the titanium alkoxide precursor, M(OR)₄, is central to this process. Titanium alkoxides are highly susceptible to nucleophilic attack by water due to the high positive partial charge on the titanium atom and its ability to expand its coordination sphere.

Hydrolysis: The replacement of an alkoxy group (–OR) with a hydroxyl group (–OH).

Ti(OR)₄ + H₂O → Ti(OR)₃(OH) + ROH

Condensation: The formation of titanium-oxo-titanium (Ti–O–Ti) bridges, which builds the inorganic network. This can occur via two pathways:

• Oxolation: Ti–OH + HO–Ti → Ti–O–Ti + H₂O

• Alcoxolation: Ti–OH + RO–Ti → Ti–O–Ti + ROH

The nature of the alkyl group (R) profoundly impacts these reaction rates. Specifically, the steric bulk of the R group is a key factor.[1][2] For short-chain alkoxides like titanium(IV) isopropoxide (R = -CH(CH₃)₂), the titanium center is relatively accessible, leading to rapid hydrolysis and condensation.[3][4]

Conversely, the long decyl chain (R = -(CH₂)₉CH₃) of titanium(IV) decan-1-olate introduces significant steric hindrance around the titanium atom.[5] This steric shield physically impedes the approach of water molecules, dramatically slowing the rate of hydrolysis.[1][2] Consequently, the subsequent condensation reactions are also retarded. This fundamental difference in reactivity is the primary driver for the distinct rheological profiles of their respective sols.

Figure 2. Experimental workflow for sol preparation and rheological analysis.

Comparative Rheological Data (Illustrative)

The following tables summarize the expected, illustrative data from the rheological tests described above. This data is based on established principles of sol-gel chemistry, where longer alkyl chains lead to slower reactions and less structured sols at equivalent time points. [1][3]

Table 1: Steady Shear Rheology (at t=1 hour)

Parameter	Sol A (Titanium Isopropoxide)	Sol B (Titanium Decan-1-olate)	Causality & Interpretation
Zero-Shear Viscosity (η₀)	~15 mPa·s	~5 mPa·s	The faster hydrolysis/condensation in Sol A leads to larger oligomeric structures, increasing viscosity.
Flow Behavior	Mild Shear-Thinning	Newtonian	The larger, interacting particles in Sol A align under shear, causing a decrease in viscosity. Sol B consists of smaller, less-interacted species, exhibiting ideal liquid behavior. [6]
Critical Shear Rate	~50 s⁻¹	N/A	The point at which shear-thinning begins. Not applicable for a Newtonian fluid.

Table 2: Viscoelastic Properties (Oscillatory Test at t=1 hour, 1 Hz)

Parameter	Sol A (Titanium Isopropoxide)	Sol B (Titanium Decan-1-olate)	Causality & Interpretation
Storage Modulus (G')	~0.5 Pa	< 0.01 Pa (Below detection)	G' represents the elastic, solid-like component. The more developed network in Sol A gives it a measurable elastic character.
Loss Modulus (G'')	~2.0 Pa	~0.3 Pa	G'' represents the viscous, liquid-like component. Both are liquid-dominant (G'' > G'), but Sol A's higher G'' reflects its greater viscosity.
Loss Tangent (tan δ = G''/G')	~4.0	Very High (>30)	A high tan δ indicates predominantly liquid-like behavior. Sol A is approaching a viscoelastic sol state, while Sol B remains a simple, low-viscosity fluid.

Discussion and Field-Proven Insights

The rheological data clearly illustrates the profound impact of the precursor's alkyl chain length.

For Researchers in Coating Applications: The low viscosity and Newtonian behavior of the titanium(IV) decan-1-olate sol (Sol B) make it an excellent candidate for applications requiring smooth, uniform films, such as spin-coating or inkjet printing. Its slow reactivity provides a significantly longer working time, or "pot-life," before gelation, which is a major advantage for industrial-scale processes. The sol can penetrate smaller pores and create denser films upon drying due to the smaller initial particle sizes.

For Scientists in Nanoparticle Synthesis: The rapid reactivity of titanium(IV) isopropoxide (Sol A) is often exploited for the bulk synthesis of TiO₂ powders. [7][8]However, this rapid gelation can be difficult to control. The use of a long-chain alkoxide like decan-1-olate allows for a much more controlled particle growth phase. By carefully managing the hydrolysis conditions, one can achieve greater monodispersity in the resulting nanoparticles. The long decyl chains can also act as capping agents, preventing excessive agglomeration of primary particles. [5] Trustworthiness of the Protocol: The described methodology is a self-validating system because the rheological output is a direct functional measure of the underlying chemical kinetics. Any significant deviation from the expected results (e.g., rapid gelation of the decan-1-olate sol) would immediately indicate an issue in the protocol, such as moisture contamination or incorrect reagent ratios. The time-dependent evolution of G' and G'' serves as a real-time validation of the sol's stability and reactivity profile. [9][10]

Conclusion

The choice of titanium alkoxide precursor is a critical design parameter in sol-gel synthesis that extends far beyond simple stoichiometry. By selecting a long-chain precursor like titanium(IV) decan-1-olate, researchers can leverage steric hindrance to fundamentally alter the rheological properties of the sol. This results in lower viscosity, Newtonian flow, and a significantly extended pot-life compared to sols made from short-chain precursors like titanium(IV) isopropoxide. These characteristics provide superior control over film formation and nanoparticle synthesis, enabling the fabrication of more precise and reproducible advanced materials. Understanding this structure-property relationship is essential for the rational design of sol-gel systems tailored to specific high-performance applications.

References

• Rheological characterization of anticorrosion coatings based on 1,2- bis(trimethoxysilyl)ethane and trisilanol-heptaisooctyl POSS molecules. (n.d.). Google Scholar.
• Sanchez, C., et al. (n.d.). Chemical modification of titanium alkoxides for sol–gel processing. RSC Publishing.
• Rheological characterization of the gel point in sol–gel transition. (n.d.).
• Review of the sol–gel method in preparing nano TiO2 for advanced oxid
• Rheological Properties of MWCNT-Doped Titanium-Oxo-Alkoxide Gel Materials for Fiber Drawing. (2025).
• Enhancing Optical Properties and Cost-Effectiveness of Sol–Gel TiO 2 Nanomaterials Through Experimental Design. (2025). MDPI.
• Characterization of titanium alkoxide sol–gel systems designed for anti-icing coatings: I. Chemistry. (n.d.).
• In-Depth Rheological Characterization of Tungsten Sol-Gel Inks for Inkjet Printing. (2022). MDPI.
• A Sol-Gel/Solvothermal Synthetic Approach to Titania Nanoparticles for Raman Thermometry. (n.d.). PMC.
• Rheological characterization of the gel point: a new interpret
• Amino-Alkylphosphonate-Grafted TiO2: How the Alkyl Chain Length Impacts the Surface Properties and the Adsorption Efficiency for Pd. (2022). ACS Omega.
• Rheology characterization of sol–gel transition in aqueous alginate solutions induced by calcium cations through in situ release. (2025).
• Rheological Properties of MWCNT-Doped Titanium-Oxo-Alkoxide Gel Materials for Fiber Drawing. (2022). MDPI.
• Hydrolysis–condensation reactions of titanium alkoxides in thin films: A study of the steric hindrance effect by X-ray photoelectron spectroscopy. (2025).
• Bachvarova-Nedelcheva, A., et al. (2018). The Solvent Role on the Hydrolysis-Condensation Processes and Obtaining of TiO2 Nanopowders. Journal of Chemical Technology and Metallurgy.
• Sol–Gel Chemistry of Titanium Alkoxide toward HF: Impacts of Reaction Parameters. (2025).
• Park, J. K., et al. (2003). Reaction Mechanism for the Hydrolysis of Titanium Alkoxides. Bulletin of the Korean Chemical Society.
• Rheological investigation of sol-gel transition : effect of hydrolysis variation in silica and titanium matrices. (2016).
• An In-depth Technical Guide to the Hydrolysis and Condensation Reactions of Titanium Ethoxide. (2025). Benchchem.
• Rheological investigation of the sol–gel transition: effect of hydrolysis variation in silicon oxide and titanium oxide based matrices. (n.d.).
• Effect of PEG on rheology and stability of nanocrystalline titania hydrosols. (2009). PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. bkcs.kchem.org [bkcs.kchem.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Effect of PEG on rheology and stability of nanocrystalline titania hydrosols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Titanium(4+) decan-1-olate proper disposal procedures

The disposal of metal alkoxides like Titanium(IV) decan-1-olate (Ti(OC₁₀H₂₁)₄) requires precise, controlled protocols. Because of its high reactivity with moisture, improper disposal can lead to delayed exothermic reactions, pressurized containers, or laboratory fires.

This guide provides drug development professionals and materials scientists with a self-validating, step-by-step operational plan for the safe quenching and disposal of Titanium(IV) decan-1-olate, grounded in authoritative chemical safety standards [1].

The Mechanistic Hazards of Alkoxide Hydrolysis

To safely dispose of Titanium(IV) decan-1-olate, operators must understand the causality behind the quenching methodology. The fundamental reaction for the destruction of this chemical is a hydrolysis reaction:

Ti(OC₁₀H₂₁)₄ + 2H₂O → TiO₂ + 4 C₁₀H₂₁OH + Heat

Unlike highly volatile alkoxides (e.g., titanium tetraisopropoxide), the decan-1-olate variant features long, 10-carbon alkyl chains. While this steric bulk slightly reduces the initial rate of hydrolysis [2], it introduces a severe, often-overlooked laboratory hazard: Encapsulation .

If raw Titanium(IV) decan-1-olate is directly exposed to bulk water, the interface between the two phases rapidly hydrolyzes to form an impermeable, rigid crust of titanium dioxide (TiO₂). This crust traps unreacted, highly reactive alkoxide inside. If this encapsulated waste is discarded, later mechanical agitation (such as compacting waste drums) can fracture the TiO₂ shell. This releases the trapped alkoxide, leading to a delayed, violent exothermic reaction that can ignite the combustible decan-1-ol byproduct.

To prevent encapsulation, the protocol below utilizes a non-reactive solvent to physically separate the titanium centers, followed by the use of a miscible co-solvent (isopropanol) to ensure homogeneous, controlled hydrolysis.

Quantitative Hazard and Property Data

Before initiating the disposal workflow, review the physicochemical properties of the parent compound and its resulting byproducts to ensure proper waste segregation.

Property	Value	Operational Disposal Implication
Chemical Formula	Ti(OC₁₀H₂₁)₄	Yields 4 molar equivalents of decanol per quenched titanium atom.
Molecular Weight	677.00 g/mol	Generates a high volume of organic waste relative to the starting mass.
Hydrolysis Rate	Moderate (Sterically hindered)	Highly prone to encapsulation; requires vigorous stirring and dilution.
Byproduct: Decan-1-ol	Flash Point ~82°C	Combustible organic waste; must never be disposed of in aqueous drains.
Byproduct: TiO₂	Insoluble solid	Can clog glassware and piping; requires filtration before liquid waste segregation.

Step-by-Step Quenching and Disposal Protocol

This protocol is designed as a self-validating system; specific visual and thermal cues are built into the steps to confirm the reaction is proceeding safely.

Phase 1: Setup and Dilution

• Atmosphere Control: Conduct all operations in a certified chemical fume hood cleared of all flammable solvents. For quantities exceeding 50 mL, perform the initial dilution under an inert atmosphere (nitrogen or argon) using standard Schlenk techniques to prevent premature atmospheric hydrolysis.

• Solvent Dilution: Transfer the Titanium(IV) decan-1-olate waste into a round-bottom flask equipped with a large magnetic stir bar. Dilute the alkoxide to a maximum concentration of 0.5 M using a dry, non-reactive hydrocarbon solvent (e.g., toluene or heptane).

  • Causality: Dilution acts as a thermal sink for the exothermic hydrolysis and prevents the localized concentration required for TiO₂ crust formation.

Phase 2: Controlled Quenching 3. Thermal Regulation: Submerge the reaction flask in an ice-water bath (0°C) and initiate vigorous magnetic stirring. 4. Primary Quench (Alcoholysis/Hydrolysis): Prepare a quenching solution of 1:1 isopropanol (IPA) and deionized water. Using a pressure-equalizing addition funnel, add this mixture dropwise to the diluted alkoxide.

• Self-Validating Cue: As the IPA/water mixture is added, a white precipitate of TiO₂ will immediately begin to form. The reaction is proceeding safely if the temperature remains stable and no violent sputtering occurs.

• Secondary Quench (Bulk Water): Once the stoichiometric equivalent of water has been added (minimum 4 moles of H₂O per mole of Ti) and the exotherm has completely subsided, add a 10% excess of deionized water to drive the equilibrium to complete hydrolysis.

  • Self-Validating Cue: The quench is complete when the addition of bulk water produces zero temperature fluctuation, and the mixture resolves into a clear organic layer and a dense white aqueous suspension.

Phase 3: Filtration and Segregation 6. Phase Separation: Vacuum filter the biphasic mixture through a Celite pad or a medium-porosity glass frit to isolate the solid TiO₂. 7. Waste Segregation:

• Solid Waste: Transfer the filtered TiO₂ cake to a container labeled "Hazardous Solid Waste - Titanium Dioxide".

• Liquid Waste: Transfer the filtrate (containing toluene, isopropanol, water, and decan-1-ol) to a container labeled "Halogen-Free Hazardous Organic Waste". Do not separate the aqueous layer unless specifically mandated by your institution's Environmental Health and Safety (EHS) guidelines, as decan-1-ol can cause persistent emulsions.

Disposal Workflow Visualization

Workflow for the controlled hydrolysis and waste segregation of Titanium(IV) decan-1-olate.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at:[Link]

• Kominami, H., et al. "Hydrolysis of Titanium Alkoxide in Organic Solvent at High Temperatures: A New Synthetic Method for Nanosized, Thermally Stable Titanium(IV) Oxide." Chemistry of Materials, 1997. Available at:[Link]

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

As a Senior Application Scientist, I understand that working with reactive organometallic compounds like Titanium(4+) decan-1-olate requires not just adherence to safety protocols, but a deep understanding of the principles behind them. This guide is structured to provide you with the essential, immediate safety and logistical information needed for handling this compound, grounded in the causality of its chemical nature. Our goal is to empower you to work safely and effectively, making our guidance a trusted resource in your research and development endeavors.

Titanium(4+) decan-1-olate, like other titanium alkoxides, is a moisture-sensitive and flammable compound.[1][2] Its reactivity is the primary driver for the stringent personal protective equipment (PPE) and handling protocols outlined below.

• Moisture Sensitivity (Hydrolysis) : The titanium-oxygen bond in the alkoxide is highly susceptible to cleavage by water, including atmospheric moisture. This hydrolysis reaction is often rapid and exothermic, leading to the formation of titanium dioxide and decan-1-ol. The heat generated can be sufficient to ignite flammable solvents or the compound itself.[2][3] Therefore, all handling must be performed under an inert atmosphere.[1][4]

• Flammability : Titanium alkoxides are combustible, and the risk of fire is heightened by their reactivity with water.[2][5] Vapors can form explosive mixtures with air, especially at elevated temperatures.[5][6] It is crucial to keep the compound away from heat, sparks, and open flames.[2][5]

• Irritation : Direct contact with titanium alkoxides can cause irritation to the skin, eyes, and respiratory tract.[2][7] Inhalation of vapors or mists should be avoided.[2]

Understanding these core hazards is the first step in a thorough risk assessment and dictates the necessity of the multi-layered PPE approach detailed in this guide.

Core Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the scale and nature of the procedure. However, the following represents the minimum required PPE for any manipulation of Titanium(4+) decan-1-olate.

Eye and Face Protection: The First Line of Defense

• Chemical Splash Goggles : Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and vapors.[1][8]

• Face Shield : When handling larger quantities (typically >50 mL) or when there is a significant risk of splashing, a full-face shield must be worn over chemical splash goggles.[1][9] This provides a critical extra layer of protection for the entire face.

Hand Protection: Your Direct Interface

• Chemical-Resistant Gloves : Nitrile or neoprene gloves are recommended for handling titanium alkoxides.[1][2] Always check the manufacturer's glove compatibility charts for breakthrough times with similar organic compounds. It is crucial to double-glove when handling neat material or concentrated solutions.

• Glove Inspection : Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.[8] Contaminated gloves should be removed immediately using the proper technique to avoid skin contact, and disposed of as hazardous waste.

Body Protection: Shielding Against Spills and Fire

• Flame-Retardant Laboratory Coat : Given the flammability of Titanium(4+) decan-1-olate and its exothermic reaction with water, a flame-retardant lab coat is essential.[1][10] Standard cotton or polyester lab coats offer inadequate protection. The lab coat must be fully buttoned with sleeves rolled down.[10][11]

• Chemical Apron : For large-scale operations or when transferring significant volumes, a chemical-resistant apron worn over the lab coat provides an additional barrier.[12]

• Appropriate Attire : Long pants and closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are handled.[10][12] Natural fibers like cotton are preferable to synthetic materials which can melt and adhere to the skin in a fire.[10][13]

Respiratory Protection: Ensuring Safe Breathing Air

• Engineering Controls : The primary method for respiratory protection is the use of proper engineering controls. All manipulations of Titanium(4+) decan-1-olate must be performed in a certified chemical fume hood or a glove box to minimize inhalation exposure.[1][10]

• Respirators : If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with a suitable vapor cartridge is necessary.[1] Respirator use requires a formal respiratory protection program, including fit testing and training, as mandated by OSHA.

Operational Plans: Step-by-Step Guidance for Safe Handling

The following protocols integrate the use of PPE into the workflow for handling air- and moisture-sensitive compounds like Titanium(4+) decan-1-olate.

Small-Scale Handling (e.g., Syringe Transfer from a Sure/Seal™ Bottle)

• Preparation : Don all required PPE (chemical splash goggles, nitrile gloves, flame-retardant lab coat). Ensure the chemical fume hood is functioning correctly.

• Inert Atmosphere Setup : Secure the reaction flask, which has been oven or flame-dried to remove moisture, to a manifold or Schlenk line.[4] Evacuate and backfill the flask with a dry, inert gas (e.g., argon or nitrogen) at least three times.[4]

• Reagent Transfer : The reagent is typically supplied in a septum-sealed bottle.[14] Using a clean, oven-dried syringe and needle, pierce the septum while maintaining a positive pressure of inert gas in the reaction flask.

• Withdrawal and Dispensing : Slowly withdraw the desired volume of Titanium(4+) decan-1-olate. To prevent drips, a small bubble of inert gas can be drawn into the syringe after the liquid. Transfer the reagent to the reaction flask by piercing the septum on the flask.

• Cleanup : Quench the residual reagent in the syringe and needle by slowly adding it to a beaker containing a non-reactive solvent like isopropanol, followed by slow addition of water. Dispose of all contaminated materials as hazardous waste.

PPE and Handling Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]
• 4. Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line [jove.com]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. dentistry.ouhsc.edu [dentistry.ouhsc.edu]
• 8. research.uga.edu [research.uga.edu]
• 9. realsafety.org [realsafety.org]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. umdearborn.edu [umdearborn.edu]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]